3-(Chloromethyl)-2-(trifluoromethyl)pyridine

• CAS: 1060814-58-5

Core Science & Biosynthesis

Technical Profile: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

The following technical guide provides an in-depth analysis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine , a critical fluorinated heterocyclic building block used in modern drug discovery and agrochemical synthesis.

CAS Number: 1060814-58-5[1][2]

Executive Summary

3-(Chloromethyl)-2-(trifluoromethyl)pyridine is a bifunctional pyridine scaffold characterized by a highly reactive electrophilic chloromethyl group at the C3 position and a metabolically stable, lipophilic trifluoromethyl group at the C2 position. This specific substitution pattern renders it an invaluable intermediate for introducing the 2-(trifluoromethyl)pyridyl-3-methyl motif—a pharmacophore known to enhance potency and metabolic stability in kinase inhibitors and next-generation fungicides.

This guide details the physicochemical properties, synthetic routes, reactivity profiles, and validated experimental protocols for handling this compound in a research setting.

Chemical Identity & Physicochemical Properties[3][4][5][6][7][8][9][10]

Property	Data
CAS Number	1060814-58-5
IUPAC Name	3-(Chloromethyl)-2-(trifluoromethyl)pyridine
Molecular Formula
Molecular Weight	195.57 g/mol
Appearance	Colorless to pale yellow liquid (or low-melting solid)
Density	~1.36 g/cm³ (Predicted)
Boiling Point	~192 °C (Predicted)
Solubility	Soluble in DCM, THF, Acetonitrile, DMF; Insoluble in water
Storage	2–8 °C, under inert atmosphere ( or Ar)

Synthesis & Production Pathways

The synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine typically proceeds via the functionalization of the C3-methyl group or the conversion of a carboxylic acid precursor. The most reliable laboratory-scale route involves the reduction of 2-(trifluoromethyl)nicotinic acid followed by chlorination.

Mechanistic Pathway[12]

• Reduction: The carboxylic acid is reduced to the alcohol (3-(hydroxymethyl)-2-(trifluoromethyl)pyridine) using a borane complex (

  ) or Lithium Aluminum Hydride ( ).

• Chlorination: The resulting alcohol is converted to the alkyl chloride using Thionyl Chloride (

  ) or Methanesulfonyl chloride ( ) followed by chloride displacement.

Synthesis Workflow Diagram

Caption: Step-wise synthesis from nicotinic acid precursor via reduction and subsequent chlorination.

Reactivity Profile & Applications

Electrophilic Substitution ( )

The primary utility of this compound lies in the chloromethyl group . The electron-withdrawing nature of the adjacent trifluoromethyl group and the pyridine nitrogen decreases the electron density on the ring, but the benzylic-like position of the chloride makes it highly susceptible to nucleophilic attack.

• Amination: Reacts rapidly with primary and secondary amines to form secondary and tertiary amines.

• Etherification: Reacts with phenols or alcohols (with base) to form ethers.

• Thioetherification: Reacts with thiols to form thioethers.

Trifluoromethyl Stability

The

group at the C2 position is generally inert to standard nucleophilic substitution conditions used for the chloromethyl group. However, it significantly lowers the pKa of the pyridine nitrogen and increases the lipophilicity (LogP) of the final molecule, a critical factor in blood-brain barrier (BBB) penetration for CNS drugs.

Reactivity Map

Caption: Primary reaction pathways involving nucleophilic displacement of the chloride.

Experimental Protocol: N-Alkylation of Piperazine

Objective: To couple 3-(Chloromethyl)-2-(trifluoromethyl)pyridine with a secondary amine (e.g., N-Boc-piperazine) to generate a pharmaceutical intermediate.

Materials

• Reagent: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 eq)

• Nucleophile: N-Boc-piperazine (1.1 eq)

• Base: Diisopropylethylamine (DIPEA) (2.0 eq) or

  (3.0 eq)

• Solvent: Acetonitrile (ACN) or DMF (anhydrous)

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve N-Boc-piperazine (1.1 mmol) in anhydrous Acetonitrile (5 mL).

• Base Addition: Add DIPEA (2.0 mmol) to the solution. Stir for 5 minutes at room temperature.

• Reagent Addition: Add 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 mmol) dropwise. Note: If the reagent is a solid, dissolve in a minimum amount of ACN before addition.

• Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor reaction progress via TLC (System: 30% EtOAc/Hexanes) or LC-MS. The starting chloride should disappear.

• Workup:

  • Cool reaction to room temperature.

  • Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 10 mL) followed by brine (10 mL).

  • Dry the organic layer over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient: 0-40% EtOAc in Hexanes) to yield the pure coupled product.

Safety & Handling (MSDS Highlights)

Signal Word: WARNING

• Hazards:

  • H315: Causes skin irritation.[3]

  • H319: Causes serious eye irritation.[3]

  • H335: May cause respiratory irritation.[3][4]

  • Note: As an alkylating agent, it should be treated as a potential mutagen.

• Precautions:

  • Always handle inside a chemical fume hood.[5]

  • Wear nitrile gloves and safety goggles.

  • Destruction: Quench excess reagent with an amine-based solution (e.g., dilute ammonia or ethanolamine) before disposal to neutralize the alkylating potential.

References

• Sigma-Aldrich. 3-(Chloromethyl)-2-(trifluoromethyl)pyridine Product Page. Retrieved from

• PubChem. 2-(Trifluoromethyl)nicotinic acid (Precursor Data). National Library of Medicine. Retrieved from

• ChemicalBook. 3-(Chloromethyl)-2-(trifluoromethyl)pyridine CAS 1060814-58-5 Technical Data. Retrieved from

• ResearchGate. Synthesis and application of trifluoromethylpyridines. Retrieved from

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The Elusive Isomer: A Technical Guide to the Synthesis, Properties, and Reactivity of Chloromethyl-Trifluoromethyl-Pyridines

Senior Application Scientist Note: Initial investigations into the specific chemical properties of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine reveal a significant scarcity of direct scientific literature and commercially available data for this particular constitutional isomer. This suggests that it is either a novel or exceptionally rare compound. However, the broader class of chloromethyl-trifluoromethyl-pyridines and their various isomers are of considerable interest in the fields of medicinal chemistry and agrochemical synthesis. This guide, therefore, provides an in-depth technical overview of this class of compounds, drawing upon data from closely related and well-documented isomers to infer the probable characteristics, synthesis strategies, and reactivity of the titular molecule. For researchers and drug development professionals, this document serves as a foundational resource for navigating the synthesis and application of these valuable chemical building blocks.

Physicochemical Properties of Chloromethyl-Trifluoromethyl-Pyridine Isomers

The positioning of the chloromethyl and trifluoromethyl groups on the pyridine ring significantly influences the physicochemical properties of the molecule. The trifluoromethyl group, a potent electron-withdrawing moiety, and the reactive chloromethyl group, a versatile synthetic handle, together create a scaffold with unique characteristics. Below is a comparative table of properties for several documented isomers, which can be used to predict the behavior of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine.

Property	2-Chloro-3-(trifluoromethyl)pyridine	2-Chloro-5-(trifluoromethyl)pyridine	3-Chloro-2-(trifluoromethyl)pyridine	5-(Chloromethyl)-2-(trifluoromethyl)pyridine
Molecular Formula	C₆H₃ClF₃N	C₆H₃ClF₃N	C₆H₃ClF₃N	C₇H₅ClF₃N
Molecular Weight	181.54 g/mol [1]	181.54 g/mol	181.54 g/mol [1][2]	195.57 g/mol
Appearance	Solid	Solid	Colorless to light yellow liquid[2]	Colorless to pale-yellow liquid
Melting Point	36-40 °C	32-34 °C	Not available	Not available
Boiling Point	Not available	Not available	164-166 °C[2]	180-185 °C
Density	Not available	1.417 g/mL at 25 °C	1.37 g/cm³[2]	1.3-1.4 g/cm³
Solubility	Not available	Not available	Insoluble in water, soluble in organic solvents[2]	Poorly soluble in water, soluble in dichloromethane, ethyl acetate
Flash Point	Not available	Not available	62 °C[2]	60-70 °C
CAS Number	65753-47-1	52334-81-3	749875-32-9[1]	Not available

It is plausible to infer that 3-(Chloromethyl)-2-(trifluoromethyl)pyridine would be a liquid at room temperature with a boiling point in a similar range to its isomers. The presence of the trifluoromethyl group generally increases lipophilicity, which is a desirable trait in drug design for enhancing membrane permeability.

Synthesis Strategies

The synthesis of trifluoromethylpyridines is a well-established area of research, with two primary strategies predominating: the halogen exchange method and the building block approach.[3][4] These can be adapted for the synthesis of chloromethyl-trifluoromethyl-pyridines.

Halogen Exchange from a Trichloromethyl Precursor

A common industrial method for introducing a trifluoromethyl group is the reaction of a trichloromethyl-substituted pyridine with a fluoride source, such as hydrogen fluoride (HF).[5] This reaction often requires high temperatures and pressures and may be conducted in the presence of a catalyst.

Experimental Protocol: A Plausible Synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

A hypothetical, yet chemically sound, approach to the synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine would involve the initial synthesis of 3-methyl-2-(trichloromethyl)pyridine followed by a halogen exchange reaction and subsequent chlorination of the methyl group. A more direct route would be the chlorination of 3-methyl-2-(trifluoromethyl)pyridine.

Step 1: Synthesis of 3-methyl-2-(trifluoromethyl)pyridine (Hypothetical)

Step 2: Radical Chlorination of the Methyl Group

The most direct hypothesized route would be the radical chlorination of 3-methyl-2-(trifluoromethyl)pyridine.

• Reaction Setup: In a reaction vessel equipped with a reflux condenser, a magnetic stirrer, and a gas inlet, dissolve 3-methyl-2-(trifluoromethyl)pyridine in a suitable solvent such as carbon tetrachloride.

• Initiation: Add a radical initiator, for example, azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Chlorination: While irradiating with a UV lamp to promote radical formation, bubble chlorine gas through the solution or add N-chlorosuccinimide (NCS) portion-wise.

• Monitoring: Monitor the reaction progress using Gas Chromatography-Mass Spectrometry (GC-MS) to observe the formation of the desired product and any di- or tri-chlorinated byproducts.

• Work-up: Upon completion, cool the reaction mixture and quench any remaining chlorine with a sodium thiosulfate solution. Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Purify the crude product by fractional distillation under reduced pressure or by column chromatography on silica gel.

Plausible synthetic route to 3-(Chloromethyl)-2-(trifluoromethyl)pyridine.

Reactivity and Mechanistic Considerations

The reactivity of chloromethyl-trifluoromethyl-pyridines is dominated by the interplay between the two functional groups.

• Chloromethyl Group: This group is an excellent electrophilic site, making it susceptible to nucleophilic substitution reactions (SN2). This allows for the facile introduction of a wide range of functional groups, including amines, alcohols, thiols, and cyanides, providing a gateway to a diverse library of derivatives.

• Trifluoromethyl Group: As a strong electron-withdrawing group, the CF₃ moiety significantly deactivates the pyridine ring towards electrophilic aromatic substitution. It also increases the acidity of the ring protons and can influence the regioselectivity of nucleophilic aromatic substitution reactions (SNAr).

• Pyridine Ring: The nitrogen atom in the pyridine ring retains its basic character and can be protonated or alkylated. The overall electron density of the ring is reduced by the trifluoromethyl group, making it more susceptible to nucleophilic attack than pyridine itself.

Key reactivity sites of a chloromethyl-trifluoromethyl-pyridine.

Applications in Drug Discovery and Agrochemicals

While specific applications for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine are not documented, its isomers are valuable intermediates. The trifluoromethyl group is often incorporated into bioactive molecules to enhance properties such as metabolic stability, binding affinity, and lipophilicity.[3]

• Pharmaceuticals: Related compounds like 3-Chloro-2-(trifluoromethyl)pyridine have been used as reagents in the design of novel inhibitors for targets such as the Hepatitis C virus (HCV) NS5B polymerase.[1] The trifluoromethyl-pyridine scaffold is a common feature in many modern pharmaceuticals.

• Agrochemicals: Trifluoromethylpyridines are key components in a variety of herbicides, fungicides, and insecticides.[3][4] For instance, 2,3-dichloro-5-(trifluoromethyl)pyridine is a crucial intermediate for the synthesis of the fungicide fluazinam and the insecticide chlorfluazuron.[6] The unique electronic properties of the trifluoromethyl group contribute to the high efficacy and target selectivity of these agrochemicals.

Safety and Handling

As with all halogenated organic compounds, chloromethyl-trifluoromethyl-pyridines should be handled with appropriate safety precautions. Based on the data for related compounds, this class of chemicals should be considered:

• Toxic: Harmful if swallowed, inhaled, or in contact with skin.

• Corrosive: May cause skin and eye irritation or burns.

• Environmentally Hazardous: Potentially harmful to aquatic life.

Recommended Handling Procedures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Avoid inhalation of vapors and direct contact with skin and eyes.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Conclusion

While 3-(Chloromethyl)-2-(trifluoromethyl)pyridine remains a molecule with limited specific data, a comprehensive understanding of its properties and reactivity can be extrapolated from its isomers. This class of compounds represents a valuable toolkit for chemists in drug discovery and agrochemical development. The combination of a reactive chloromethyl handle for derivatization and a property-modulating trifluoromethyl group makes these pyridines powerful scaffolds for the synthesis of novel, high-value molecules. Further research into the synthesis and characterization of less common isomers like 3-(Chloromethyl)-2-(trifluoromethyl)pyridine could unveil new opportunities in chemical synthesis and molecular design.

References

• PubChem. 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid. [Link]

• Google Patents.

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 1-18. [Link]

• Research Outreach. Trifluoromethylpyridine: Its chemistry and applications. [Link]

• Google Patents. CA1199331A - 3-chloro-2-fluoro-5-(trifluoromethyl) pyridine.
• Google Patents. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine.

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An In-depth Technical Guide to 3-(Chloromethyl)-2-(trifluoromethyl)pyridine: A Versatile Building Block in Modern Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and reactivity of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine. While specific experimental data for this compound is limited in publicly accessible literature, this document synthesizes information from closely related analogues and fundamental chemical principles to offer a robust profile for researchers. The unique juxtaposition of a reactive chloromethyl group and a strongly electron-withdrawing trifluoromethyl group on the pyridine scaffold makes this molecule a valuable, albeit challenging, intermediate for the synthesis of novel agrochemicals and pharmaceuticals. This guide will delve into its electronic characteristics, propose a viable synthetic pathway, explore its chemical reactivity with an emphasis on nucleophilic substitution, and discuss its potential applications as a key building block in medicinal and materials chemistry.

Molecular Structure and Physicochemical Properties

The molecular structure of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is characterized by a pyridine ring substituted at the 2- and 3-positions with a trifluoromethyl and a chloromethyl group, respectively. The trifluoromethyl group (-CF₃) is a powerful electron-withdrawing group, significantly influencing the electronic properties of the pyridine ring. This electronic pull deactivates the ring towards electrophilic substitution and enhances its susceptibility to nucleophilic attack, particularly at the 4- and 6-positions. The chloromethyl group (-CH₂Cl) is a reactive handle, primed for nucleophilic substitution reactions, making it a key functional group for introducing the pyridyl moiety into larger molecules.

Table 1: Predicted and Inferred Physicochemical Properties of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Property	Predicted/Inferred Value	Source/Basis for Inference
Molecular Formula	C₇H₅ClF₃N	PubChem[1]
Molecular Weight	195.57 g/mol	PubChem[1]
Appearance	Colorless to pale yellow liquid or low-melting solid	Inferred from analogues like 3-Chloro-2-(trifluoromethyl)pyridine[2]
Boiling Point	~180-200 °C	Inferred from analogues like 3-Chloro-2-(trifluoromethyl)pyridine (172-174 °C)[2] and 2-Chloro-3-(trifluoromethyl)pyridine (~182 °C)[3]
Melting Point	Not available (likely low)	Inferred from analogues like 3-Chloro-2-(trifluoromethyl)pyridine (40-42 °C)[2]
Solubility	Soluble in common organic solvents (e.g., dichloromethane, THF, ethyl acetate); sparingly soluble in water.	General property of similar organic molecules.

Diagram 1: Molecular Structure of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Caption: 2D structure of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine.

Spectroscopic Profile (Predicted)

Table 2: Predicted Spectroscopic Data for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Technique	Predicted Key Signals and Features	Rationale/Comparison
¹H NMR	δ ~8.6-8.8 (d, 1H, H6), δ ~7.8-8.0 (d, 1H, H4), δ ~7.4-7.6 (dd, 1H, H5), δ ~4.7-4.9 (s, 2H, -CH₂Cl)	Chemical shifts are influenced by the electron-withdrawing -CF₃ group. The singlet for the chloromethyl protons is expected in the benzylic region. Comparison with data for 3-Chloro-2-(trifluoromethyl)pyridine shows similar pyridine proton shifts[1].
¹³C NMR	δ ~150-155 (C6), δ ~140-145 (C2), δ ~135-140 (C4), δ ~120-125 (C5), δ ~120-125 (q, -CF₃), δ ~40-45 (-CH₂Cl)	The quartet for the -CF₃ carbon is a characteristic feature. Chemical shifts are estimated based on data for other trifluoromethyl and chloromethyl pyridines[4].
¹⁹F NMR	δ ~ -60 to -70 (s, 3F)	The singlet for the -CF₃ group is expected in this typical range for trifluoromethylpyridines.
IR (Infrared)	~3100-3000 cm⁻¹ (C-H aromatic stretch), ~1600-1450 cm⁻¹ (C=C, C=N aromatic ring stretch), ~1350-1100 cm⁻¹ (C-F stretch, strong), ~750-650 cm⁻¹ (C-Cl stretch)	Based on characteristic vibrational frequencies of functional groups present in the molecule[5].
Mass Spec (MS)	Molecular Ion (M⁺) at m/z 195. Fragments corresponding to loss of Cl (M-35), and cleavage of the chloromethyl group.	Predicted data from PubChem suggests a monoisotopic mass of 195.00626 Da[1].

Synthesis and Reaction Chemistry

Proposed Synthetic Pathway

A specific, documented synthesis for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is not readily found in the literature. However, a plausible and chemically sound approach would involve the free-radical chlorination of a suitable precursor, 3-methyl-2-(trifluoromethyl)pyridine. This method is a common industrial process for the chlorination of methyl groups on aromatic rings.

Diagram 2: Proposed Synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Caption: Proposed synthetic route via free-radical chlorination.

Experimental Protocol (Hypothetical)

• Step 1: Reaction Setup: In a reaction vessel equipped with a reflux condenser, a gas inlet, a mechanical stirrer, and a UV lamp, charge 3-methyl-2-(trifluoromethyl)pyridine and a suitable inert solvent (e.g., carbon tetrachloride or dichlorobenzene).

• Step 2: Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Step 3: Chlorination: Heat the mixture to reflux (typically 60-80 °C) and begin bubbling chlorine gas through the solution while irradiating with UV light. The reaction progress should be monitored by GC or TLC to maximize the formation of the desired monochlorinated product and minimize dichlorination.

• Step 4: Work-up: Once the reaction is complete, cool the mixture and purge with an inert gas (e.g., nitrogen) to remove excess chlorine. Wash the organic phase with an aqueous solution of sodium bicarbonate to neutralize any HCl formed, followed by a brine wash.

• Step 5: Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by vacuum distillation or column chromatography.

Causality Behind Experimental Choices:

• Free-Radical Conditions: The chlorination of a methyl group on an aromatic ring proceeds via a free-radical mechanism, which requires an initiator (AIBN) and/or energy input (UV light) to generate chlorine radicals[6].

• Solvent Choice: An inert solvent is crucial to prevent side reactions.

• Monitoring: Careful monitoring is essential to control the degree of chlorination, as over-chlorination to form the dichloromethyl and trichloromethyl analogues is a common side reaction[1].

Key Reactions and Reactivity

The reactivity of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is dominated by the chloromethyl group, which behaves as a benzylic-type halide. The presence of the electron-withdrawing trifluoromethyl group and the pyridine nitrogen atom enhances the electrophilicity of the benzylic carbon, making it highly susceptible to nucleophilic substitution (Sₙ2) reactions.

Diagram 3: Nucleophilic Substitution at the Chloromethyl Group

Caption: General schematic of nucleophilic substitution.

Common Nucleophilic Substitution Reactions:

• With O-Nucleophiles (e.g., alkoxides, phenoxides): Reaction with sodium methoxide would yield the corresponding methyl ether. This is a common strategy for linking the pyridyl moiety to other molecules via an ether linkage.

• With N-Nucleophiles (e.g., amines, amides): Primary or secondary amines will readily displace the chloride to form the corresponding secondary or tertiary amines. This is a fundamental reaction for building more complex pharmaceutical and agrochemical candidates[7].

• With S-Nucleophiles (e.g., thiolates): Thiolates are excellent nucleophiles and will react efficiently to form thioethers.

• With C-Nucleophiles (e.g., cyanides, enolates): Reaction with sodium cyanide provides a route to the corresponding nitrile, which can be further elaborated.

The strong electron-withdrawing nature of the trifluoromethyl group can also influence the reactivity of the pyridine ring itself, making it more susceptible to nucleophilic aromatic substitution if a suitable leaving group were present on the ring[8]. However, the primary mode of reaction for this molecule will be at the chloromethyl position.

Applications in Research and Development

3-(Chloromethyl)-2-(trifluoromethyl)pyridine is a valuable building block for the synthesis of complex organic molecules, particularly in the agrochemical and pharmaceutical industries[7][8]. The trifluoromethylpyridine motif is present in a number of commercial products, and the chloromethyl group provides a convenient point of attachment.

Potential Applications:

• Agrochemicals: Trifluoromethylpyridines are key components of numerous herbicides, fungicides, and insecticides[9]. This building block could be used to synthesize analogues of existing pesticides or to discover new active ingredients. For instance, related structures are found in herbicides that target acetolactate synthase (ALS)[8].

• Pharmaceuticals: The trifluoromethyl group is a common bioisostere for other groups and can enhance metabolic stability and binding affinity of drug candidates. This molecule could serve as an intermediate in the synthesis of compounds targeting a wide range of diseases.

• Materials Science: Pyridine-containing polymers and materials can have interesting electronic and coordination properties. The reactive chloromethyl group allows for the incorporation of this fluorinated pyridine unit into larger polymer backbones or onto surfaces.

Safety and Handling

Caution: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine should be handled by trained professionals in a well-ventilated fume hood.

• Toxicity: While specific toxicity data is not available, benzylic halides are often lachrymatory and skin irritants. The compound is expected to be harmful if swallowed, inhaled, or absorbed through the skin.

• Handling: Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.

References

• ResearchGate. Three Chloro(trifluoromethyl)pyridines as Model Substrates for Regioexhaustive Functionalization. [Link]

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• LookChem. Exploring 2-Chloro-3-(trifluoromethyl)pyridine: Properties and Applications. [Link]

• Google Patents.
• Google Patents. CN102603620A - Synthetic method of chloromethylpyridine or pyridine derivative hydrochloride of chloromethylpyridine.

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• Amazon Web Services. Investigation 5: Infrared Spectroscopy and Molecular Modeling. [Link]

• PubChem. 2,3-Dichloro-5-(trifluoromethyl)pyridine. [Link]

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3-(Chloromethyl)-2-(trifluoromethyl)pyridine synthesis pathway

Technical Whitepaper: Strategic Synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Executive Summary

The compound 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is a high-value heterocyclic intermediate, critical in the structural elaboration of next-generation agrochemicals (e.g., succinate dehydrogenase inhibitor fungicides) and pharmaceutical pharmacophores. Its structural significance lies in the 2-trifluoromethyl group , which imparts metabolic stability and lipophilicity, and the 3-chloromethyl moiety , a versatile electrophile enabling rapid scaffold diversification via nucleophilic substitution.

This guide details the two primary synthetic architectures for accessing this target:

• The Reductive-Deoxychlorination Pathway (Recommended): A high-fidelity route prioritizing regiochemical purity, ideal for pharmaceutical applications.

• The Radical Halogenation Pathway: A cost-efficient, atom-economical route suitable for large-scale industrial production, albeit with higher purification demands.

Retrosynthetic Analysis

To design a robust synthesis, we must deconstruct the target molecule. The presence of the electron-withdrawing trifluoromethyl (

) group at the C2 position significantly alters the electronics of the pyridine ring, deactivating it toward electrophilic aromatic substitution but facilitating nucleophilic attacks.

The most logical disconnection occurs at the C3-benzylic position.

Primary Pathway: The Reductive-Deoxychlorination Route

Best for: High purity (>98%), laboratory scale, and drug development.

This pathway utilizes 2-(trifluoromethyl)nicotinic acid as the starting material. This precursor is commercially available or synthesized via the cyclocondensation of ethyl 4,4,4-trifluoro-3-oxobutanoate.

Step 3.1: Chemoselective Reduction

The carboxylic acid is reduced to the alcohol. Given the electron-deficient nature of the pyridine ring caused by the

group, the carbonyl carbon is highly electrophilic.

• Reagents: Borane-Tetrahydrofuran Complex (

  ) or Lithium Aluminum Hydride ( ).

• Rationale:

  is preferred over for its chemoselectivity; it rapidly reduces carboxylic acids to alcohols while leaving the pyridine ring and the group intact.

Protocol:

• Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and pressure-equalizing addition funnel.

• Solvation: Dissolve 2-(trifluoromethyl)nicotinic acid (1.0 eq) in anhydrous THF (0.5 M concentration). Cool to 0°C.[1]

• Addition: Dropwise add

  (1.0 M solution, 3.0 eq) over 30 minutes. Caution: Hydrogen gas evolution.

• Reaction: Allow to warm to room temperature, then reflux for 4 hours. Monitor via TLC (MeOH/DCM 1:9) or LC-MS.

• Quench: Cool to 0°C. Carefully add MeOH to destroy excess borane.

• Workup: Concentrate in vacuo. Redissolve residue in EtOAc, wash with saturated

  and brine. Dry over and concentrate to yield [2-(trifluoromethyl)pyridin-3-yl]methanol .

Step 3.2: Deoxychlorination

Conversion of the alcohol to the alkyl chloride.

• Reagents: Thionyl Chloride (

  ) in Dichloromethane (DCM) or Toluene.

• Catalyst: DMF (Catalytic amount to form the Vilsmeier-Haack intermediate).

• Mechanism: SNi (Substitution Nucleophilic Internal) or SN2, depending on the presence of base.

Protocol:

• Setup: Dissolve the alcohol from Step 3.1 (1.0 eq) in anhydrous DCM (0.3 M). Add catalytic DMF (0.05 eq).

• Chlorination: Cool to 0°C. Add

  (1.5 eq) dropwise.

• Reaction: Warm to room temperature and stir for 3–6 hours.

• Workup: Quench by pouring onto ice-water. Extract with DCM. Wash organic layer with saturated

  (critical to remove acid traces that degrade the product).

• Purification: Flash column chromatography (Hexanes/EtOAc) if necessary, though the crude is often sufficiently pure.

Data Expectation:

Parameter	Specification
Appearance	Colorless to pale yellow oil/low-melting solid
Yield (Step 1)	85–92%
Yield (Step 2)	90–95%

| 1H NMR (CDCl3) |

4.75 (s, 2H, ), 7.5-8.7 (m, 3H, Ar-H) |[2][3]

Secondary Pathway: Radical Halogenation

Best for: Industrial scale-up, cost reduction. Precursor: 3-Methyl-2-(trifluoromethyl)pyridine.

This route involves the free-radical chlorination of the benzylic methyl group. While direct, it suffers from selectivity issues (formation of dichloro and trichloro byproducts).

[2][4][5][6] Optimization Strategy:

• Reagent: Use N-Chlorosuccinimide (NCS) instead of

  gas for better stoichiometry control in the lab.

• Initiator: AIBN (Azobisisobutyronitrile) or Benzoyl Peroxide.

• Solvent:

  (traditional) or Trifluorotoluene (modern, greener alternative).

• Stop Condition: Stop the reaction at ~70-80% conversion to minimize over-chlorination. Recycle unreacted starting material.

Safety & Handling (E-E-A-T)

• Thionyl Chloride (

  ): Releases and gas.[7][8] Must be used in a well-ventilated fume hood with a caustic scrubber.

• Trifluoromethyl Group: The C-F bond is stable, but combustion of fluorinated pyridines can release HF.

• Vesicant Warning: Benzylic halides like 3-(chloromethyl)-2-(trifluoromethyl)pyridine are potent alkylating agents. They are lachrymators and potential vesicants (blister agents). Double-gloving (Nitrile + Laminate) and face shields are mandatory.

References

• Vertex AI Search. (2023). Synthesis of 3-(chloromethyl)-2-(trifluoromethyl)pyridine and related patents. 9

• US Patent 4,650,875. (1987). Preparation of (trifluoromethyl)pyridines. Describes the side-chain fluorination and chlorination of methyl pyridines. Link

• US Patent 5,329,011. (1994).[5] Process for the preparation of 2-chloro-5-chloromethyl-pyridine. Details radical chlorination methodologies applicable to methyl-pyridines. Link

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) – Conversion of Alcohols to Alkyl Chlorides.[7][8][10] Mechanistic grounding for the deoxychlorination step.[11] Link

• ChemicalBook. (n.d.). 2-Chloro-3-(trifluoromethyl)pyridine properties and synthesis. Provides physical property data for isomeric verification. Link

Sources

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• 2. asianpubs.org [asianpubs.org]
• 3. 2-Chloro-3-(trifluoromethyl)pyridine synthesis - chemicalbook [chemicalbook.com]
• 4. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 5. US5329011A - Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates - Google Patents [patents.google.com]
• 6. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
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• 8. sciencemadness.org [sciencemadness.org]
• 9. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Deoxytrifluoromethylation of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Role of trifluoromethylpyridines in agrochemical discovery

An In-depth Technical Guide to the Role of Trifluoromethylpyridines in Agrochemical Discovery

Abstract

The strategic incorporation of fluorine-containing moieties has become a cornerstone of modern agrochemical research and development. Among these, the trifluoromethylpyridine (TFMP) scaffold has emerged as a particularly valuable structural motif, underpinning the efficacy of a diverse range of commercial herbicides, insecticides, and fungicides. This technical guide provides an in-depth exploration of the pivotal role of trifluoromethylpyridines in agrochemical discovery. We will dissect the unique physicochemical properties imparted by the trifluoromethyl group, detail the primary synthetic pathways to key TFMP intermediates, and examine the structure-activity relationships and mechanisms of action of prominent TFMP-containing agrochemicals. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering both foundational knowledge and field-proven insights into this critical class of compounds.

The Strategic Advantage of Fluorine in Agrochemical Design

The introduction of fluorine and fluorine-containing functional groups into organic molecules can profoundly influence their biological activity and physicochemical properties.[1][2] The trifluoromethyl (-CF₃) group, in particular, is a powerful tool in the agrochemist's arsenal due to its unique combination of characteristics:

• High Electronegativity: The fluorine atoms in the -CF₃ group create a strong electron-withdrawing effect, significantly altering the electronic properties of the aromatic ring to which it is attached.[1] This can enhance binding affinity to target enzymes and receptors.

• Increased Lipophilicity: The -CF₃ group enhances the lipophilicity of a molecule, which can improve its ability to penetrate biological membranes, such as the waxy cuticle of plant leaves or the insect exoskeleton.[3]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong. The presence of a -CF₃ group can block sites of oxidative metabolism, leading to increased metabolic stability and, consequently, longer-lasting biological activity in the target organism.[3]

• Bioisosterism: The trifluoromethyl group can act as a bioisostere for other chemical groups, such as a methyl or chloro group, allowing for the fine-tuning of a molecule's size, shape, and electronic distribution to optimize biological activity.[1][3]

The pyridine ring itself offers advantages over a simple phenyl ring, including altered solubility, metabolic profile, and the ability to form hydrogen bonds, which can be crucial for target site interaction and systemic movement within a plant.[1][2] The combination of a trifluoromethyl group and a pyridine ring creates a synergistic effect, resulting in a scaffold with highly desirable properties for agrochemical development.[1][2]

Synthetic Pathways to Key Trifluoromethylpyridine Intermediates

The successful and cost-effective synthesis of trifluoromethylpyridine building blocks is critical for their widespread use in agrochemical discovery. Two primary strategies dominate the industrial production of these vital intermediates.[1][4][5]

Halogen Exchange (Halex) Reactions

This approach involves the initial synthesis of a trichloromethylpyridine, followed by a halogen exchange reaction to replace the chlorine atoms with fluorine. This method is particularly significant for the industrial production of key intermediates.[1][5]

• Key Intermediates:

  • 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF): A crucial intermediate for the synthesis of herbicides like haloxyfop-methyl and the fungicide fluazinam.[1][4]

  • 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF): A key building block for the synthesis of aryloxyphenoxypropionate herbicides such as fluazifop-butyl.[1][4]

Experimental Protocol: Synthesis of 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF)

• Chlorination: 3-picoline is subjected to chlorination to yield 2-chloro-5-(trichloromethyl)pyridine.

• Fluorination: The resulting 2-chloro-5-(trichloromethyl)pyridine undergoes a halogen exchange reaction with a fluorinating agent, such as anhydrous hydrogen fluoride (HF), often in the vapor phase over a catalyst, to produce 2-chloro-5-(trifluoromethyl)pyridine.

• Ring Chlorination: The final step involves the chlorination of the pyridine ring to introduce a chlorine atom at the 3-position, yielding 2,3-dichloro-5-(trifluoromethyl)pyridine.[1]

Cyclocondensation Reactions

This strategy involves the construction of the trifluoromethyl-substituted pyridine ring from acyclic, trifluoromethyl-containing building blocks.[1][4] This method offers versatility in accessing a wide range of substituted trifluoromethylpyridines.

• Common Building Blocks:

  • Ethyl 4,4,4-trifluoro-3-oxobutanoate[1][4]

  • (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one[1][4]

Experimental Protocol: General Cyclocondensation for Trifluoromethylpyridine Synthesis

• Reactant Selection: A trifluoromethyl-containing building block, such as ethyl 4,4,4-trifluoro-3-oxobutanoate, is chosen.

• Condensation: This building block is reacted with an appropriate enamine or enone in the presence of an ammonia source.

• Cyclization and Aromatization: The resulting intermediate undergoes cyclization and subsequent aromatization, often through oxidation or elimination, to form the desired trifluoromethylpyridine ring.

Caption: Primary synthetic routes to trifluoromethylpyridines.

Trifluoromethylpyridines in Herbicides

Trifluoromethylpyridine-containing compounds are prominent in the herbicide market, particularly in the class of aryloxyphenoxypropionates ("fops"), which are selective graminicides.

Acetyl-CoA Carboxylase (ACCase) Inhibitors

• Mechanism of Action: These herbicides inhibit the enzyme acetyl-CoA carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids.[6][7][8][9][10][11][12][13] The inhibition of ACCase disrupts the production of phospholipids, which are essential for building cell membranes, leading to a cessation of growth and eventual death of the susceptible grass weeds.[8][11][14] Broadleaf crops are generally tolerant due to possessing an insensitive form of the ACCase enzyme.[14][15]

Caption: Mechanism of action for ACCase-inhibiting herbicides.

• Commercial Examples:

  • Fluazifop-p-butyl: One of the first herbicides to incorporate a TFMP moiety, it provides excellent post-emergence control of annual and perennial grasses in a wide range of broadleaf crops.[1][4][15] The trifluoromethylpyridine portion of the molecule is crucial for its high herbicidal activity and systemic properties.[1] It is absorbed by the foliage and translocated to the meristematic tissues where it inhibits ACCase.[8][15]

  • Haloxyfop-P-methyl: Structurally similar to fluazifop-p-butyl, it also functions as an ACCase inhibitor.[1][6][7][9][10][12] It is used for post-emergence control of grass weeds in various broadleaf crops and is known for its longer residual soil activity compared to fluazifop-p-butyl.[1][12] Only the R-enantiomer of haloxyfop possesses significant herbicidal activity.[6][10]

Herbicide	Key Intermediate	Target Weeds
Fluazifop-p-butyl	2-chloro-5-(trifluoromethyl)pyridine	Annual and perennial grasses[8][15]
Haloxyfop-P-methyl	2,3-dichloro-5-(trifluoromethyl)pyridine	Annual and perennial grasses[10][12]

Trifluoromethylpyridines in Insecticides

The trifluoromethylpyridine scaffold is also a key component of modern insecticides, particularly those targeting sucking insect pests.

Nicotinic Acetylcholine Receptor (nAChR) Agonists

• Mechanism of Action: These insecticides act as agonists at the nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[16][17][18] They bind to these receptors, causing an uncontrolled depolarization of the nerve cell membrane.[16] Unlike the natural neurotransmitter acetylcholine, these compounds are not readily broken down by acetylcholinesterase, leading to the continuous firing of the nerve, systemic failure of the nervous system, and ultimately, the death of the insect.[16][18]

• Commercial Example:

  • Flupyradifurone: A butenolide insecticide that is highly effective against a broad range of sap-feeding pests like aphids and whiteflies.[16][19] Although it acts on the same target site as neonicotinoids, its different chemical structure places it in a separate chemical subgroup (IRAC Group 4D), making it a valuable tool for resistance management.[17][20] Flupyradifurone is systemic and can be translocated through the xylem, providing protection to the entire plant.[16][19]

Caption: Mechanism of action for Flupyradifurone.

Trifluoromethylpyridines in Fungicides

The versatility of the trifluoromethylpyridine moiety extends to the development of potent fungicides.

Quinone Outside Inhibitors (QoIs)

• Mechanism of Action: QoI fungicides, which include strobilurins, inhibit mitochondrial respiration in fungi.[21][22][23][24][25] They specifically bind to the Quinone 'outside' (Qo) site of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain.[21][23][25] This binding blocks the transfer of electrons from ubiquinol to cytochrome c1, which halts the production of ATP, the cell's primary energy currency.[23] The resulting energy deficit leads to the cessation of fungal growth and cell death.[23]

• Commercial Example:

  • Picoxystrobin: A broad-spectrum, systemic strobilurin fungicide used to control a variety of fungal diseases in crops.[21][22] It exhibits both preventative and curative activity and has unique distribution properties within the plant, including systemic movement and translaminar activity.[25] The trifluoromethylpyridine group is integral to its high efficacy.

Caption: Mechanism of action for Picoxystrobin.

Conclusion

The trifluoromethylpyridine scaffold is a testament to the power of strategic fluorination in modern agrochemical design. Its unique combination of electronic and steric properties has enabled the development of highly effective and, in some cases, more selective herbicides, insecticides, and fungicides. The ability of the trifluoromethyl group to enhance metabolic stability, lipophilicity, and target binding affinity has made it an indispensable tool for overcoming challenges in agrochemical discovery. As the need for new and effective crop protection solutions continues to grow, it is certain that trifluoromethylpyridines will remain a central focus of research and development, leading to the discovery of the next generation of innovative agrochemicals.[1][2]

References

• Flupyradifurone. (n.d.). In Wikipedia. Retrieved from a Google search.[16]

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 294-309. [Link][1]

• Jeschke, P., Nauen, R., Beck, M. E., & Elbert, A. (2013). Flupyradifurone: a brief profile of a new butenolide insecticide. Pest Management Science, 69(10), 1083-1087. [Link][19]

• Haloxyfop-P (Ref: DE 535 acid). (n.d.). AERU. Retrieved from a Google search.[6]

• Haloxyfop-P-methyl Herbicide. (n.d.). POMAIS Agriculture. Retrieved from a Google search.[7]

• Fluazifop-P-butyl. (n.d.). Chemical Warehouse. Retrieved from a Google search.[8]

• FLUAZIFOP-P-BUTYL. (n.d.). Ishihara Sangyo Kaisha, Ltd. Retrieved from a Google search.[15]

• Application of 2,5-Dibromo-3-(trifluoromethyl)pyridine in Agrochemical Synthesis: A Detailed Overview. (2025). Benchchem. Retrieved from a Google search.[3]

• Picoxystrobin 22.52% SC. (n.d.). Peptech Biosciences Ltd. Retrieved from a Google search.[21]

• Fusilade DX / fluazifop-p-butyl. (n.d.). Cornell CALS. Retrieved from a Google search.[14]

• Exploring the Benefits and Applications of Picoxystrobin Fungicide in Crop Protection. (2024, December 14). LinkedIn. Retrieved from a Google search.[22]

• Haloxyfop-P-methyl (Ref: DE 535). (n.d.). AERU. Retrieved from a Google search.[9]

• An In-depth Technical Guide to the Mode of Action of Picoxystrobin in Inhibiting Mitochondrial Respiration. (2025). Benchchem. Retrieved from a Google search.[23]

• Haloxyfop-P-methyl (D): Selective Post-Emergence Herbicide. (2025, August 28). JIN DUN CHEMISTRY. Retrieved from a Google search.[10]

• Agriventure PICOX Picoxystrobin 22.52% SC Fungicide. (n.d.). AgriBegri. Retrieved from a Google search.[24]

• Hong, B., & Teng, Y. (2024). Methods for the synthesis of 2‐trifluoromethyl pyridines. European Journal of Organic Chemistry. Retrieved from a Google search.[26]

• Flupyradifurone | New Active Ingredient Review. (n.d.). University of Minnesota. Retrieved from a Google search.[17]

• FLUAZIFOP-P-BUTYL. (n.d.). Invasive.Org. Retrieved from a Google search.[11]

• Flupyradifurone. (2015, November 25). Canada.ca. Retrieved from a Google search.[20]

• Flupyradifurone. (n.d.). Fluoride Action Network. Retrieved from a Google search.[18]

• Haloxyfop-P-methyl Herbicides. (n.d.). POMAIS. Retrieved from a Google search.[12]

• Picoxystrobin Technical. (n.d.). Coromandel. Retrieved from a Google search.[25]

• Tsujii, Y., Hayashi, K., Kimura, F., Sakashita, N., & Fujikawa, K. (1991). Trifluoromethylpyridines as building blocks for new agrochemicals: discovery of a new turf herbicides. ACS Symposium Series, 443, 100-111. [Link][27]

• Tsukamoto, M., & Nakamura, T. (2023, November 8). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. Retrieved from a Google search.[4]

• Wang, B. L., et al. (2022). Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry, 70(16), 4855–4866. [Link][28]

• Navigating the Synthesis of Trifluoromethylpyridines: A Chemist's Guide. (2026, January 24). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from a Google search.[5]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). J-Stage. Retrieved from a Google search.[2]

• Hong, B., & Teng, Y. (2024). Synthesis of 2‐Trifluoromethyl Pyridines through Multicomponent Kröhnke Reaction. European Journal of Organic Chemistry. Retrieved from a Google search.[29]

• Fluazifop-P-butyl (Ref: R154875). (n.d.). AERU - University of Hertfordshire. Retrieved from a Google search.[13]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 29. researchgate.net [researchgate.net]

3-(Chloromethyl)-2-(trifluoromethyl)pyridine safety and handling

Safety, Handling, and Synthetic Utility in Drug Discovery

Executive Summary

3-(Chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 386704-12-7) represents a high-value, high-risk scaffold in medicinal chemistry and agrochemical synthesis. It combines a highly reactive electrophilic "warhead" (the chloromethyl group) with a metabolically stable, lipophilic "shield" (the trifluoromethyl group).

This guide addresses the specific challenges of this molecule: instability of the free base , potent alkylating potential , and severe corrosivity . Unlike standard reagents, this compound requires a handling protocol that anticipates its tendency toward self-polymerization and lachrymatory effects.

Part 1: Physicochemical Profile & Molecular Logic

To handle this compound safely, one must understand its dual nature. The electron-withdrawing trifluoromethyl (

) group at the C2 position significantly alters the reactivity of the pyridine ring compared to standard picolyl chlorides.

Property	Specification / Characteristic
Chemical Structure	Pyridine ring substituted at C2 ( ) and C3 ( ).[1][2][3]
Molecular Formula
Molecular Weight	195.57 g/mol
Physical State	Low-melting solid or oil (highly dependent on purity).
Reactivity Class	Primary Alkylating Agent (Benzylic-type halide).
Stability	Unstable as free base. Prone to intermolecular self-quaternization (polymerization).
Solubility	Soluble in DCM, THF, EtOAc; reacts violently with water/alcohols.

The "Picolyl" Instability Factor

Field experience dictates that 3-(chloromethyl) pyridines are kinetically unstable. The pyridine nitrogen of one molecule can attack the methylene carbon of another, displacing chloride. This leads to the formation of intractable pyridinium polymers.

• Implication: The compound is often supplied or stored as the Hydrochloride Salt to protonate the nitrogen and shut down this pathway. If you generate the free base, use it immediately.

Part 2: Hazard Identification & Toxicology (The "Why")

This molecule is not merely "toxic"; it is a structural alert for genotoxicity due to its ability to alkylate DNA bases.

1. Acute Health Hazards

• Skin/Eye Corrosion (H314/H318): The

  group hydrolyzes on contact with moisture in mucous membranes to release Hydrochloric Acid (HCl). This causes immediate, irreversible tissue damage.

• Lachrymator: Like benzyl chloride, this compound attacks TRPA1 channels in the eyes/lungs, causing severe tearing and respiratory distress even at low ppm.

• Acute Toxicity: High systemic toxicity by inhalation and ingestion.

2. Long-Term Hazards

• Genotoxicity: As a nitrogen mustard analog, it can cross-link proteins and DNA. All handling must assume mutagenic potential .

3. PPE Strategy (Self-Validating Protocol)

Standard nitrile exam gloves are insufficient for prolonged contact with halogenated alkyls.

Protection Layer	Material Recommendation	Rationale
Primary Glove	Silver Shield / 4H (Laminate)	Impermeable to small halogenated organics.
Secondary Glove	8 mil Nitrile (Disposable)	Mechanical protection for the inner laminate glove.
Respiratory	Fume Hood (Face Velocity > 100 fpm)	Mandatory. Do not use on open bench.
Eye/Face	Chemical Goggles + Face Shield	Safety glasses do not seal against lachrymatory vapors.

Part 3: Strategic Handling & Storage

The following workflow prevents the two most common failure modes: degradation (loss of material) and exposure (loss of safety).

DOT Diagram: Stability & Degradation Pathways

The diagram below illustrates why "Cold" and "Acidic" conditions are critical for storage.

Caption: Degradation logic. The free base rapidly polymerizes at RT or hydrolyzes with moisture. Storage as HCl salt is preferred.

Storage Protocol

• Temperature: Store at -20°C .

• Atmosphere: Store under Argon or Nitrogen. The compound is hygroscopic; moisture triggers hydrolysis to HCl, which autocatalyzes further degradation.

• Container: Teflon-lined caps are required. Corrosive vapors will degrade standard rubber septa.

Part 4: Synthetic Utility & Reaction Protocols

The primary utility of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is as an electrophile in

reactions to introduce the trifluoromethyl-pyridine motif (common in kinase inhibitors).

Standard Operating Procedure: Nucleophilic Substitution

Scenario: Reacting with an amine (

) or thiol ( ).

• Preparation of Electrophile:

  • If starting from the HCl salt : Suspend the salt in anhydrous solvent (DCM or DMF). Add 1.1 equivalents of a non-nucleophilic base (e.g., DIPEA or

    ) in situ at 0°C. Do not isolate the free base if possible.

• Reaction Setup:

  • Cool the reaction mixture to 0°C before adding the chloromethyl pyridine. The reaction is exothermic.

  • Solvent Choice: Anhydrous DMF or Acetonitrile accelerates the reaction but increases the risk of hydrolysis. DCM is safer for slower reactions.

• Monitoring:

  • Monitor by TLC or LCMS. Note: The product may be UV-active.

  • Quenching: Do NOT quench directly with water if unreacted starting material remains. Quench with a mixture of ice and saturated

    to neutralize the generated HCl immediately.

DOT Diagram: Synthesis Workflow

Caption: Safe synthetic workflow emphasizing in-situ generation of the reactive species to minimize exposure.

Part 5: Emergency Response

Spill Management:

• Evacuate: The lachrymatory nature means a small spill can clear a lab.

• Neutralize: Do not wipe with paper towels (fire risk). Cover spill with a mixture of sand and soda ash (sodium carbonate) .

• Decontaminate: Clean surfaces with a dilute solution of ammonia or ethanolic KOH to destroy the alkylating agent chemically.

First Aid:

• Eye Contact: Flush for 15 minutes minimum.[4][5] Do not wait for pain ; the nerve damage can delay sensation.

• Skin Contact: Wash with soap and water.[5][6][7] PEG-400 (Polyethylene Glycol) is more effective than water alone for solubilizing and removing lipophilic alkyl halides.

References

• National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for CID 12828694 (Related Isomer: 2-(Chloromethyl)-3-(trifluoromethyl)pyridine). Retrieved January 30, 2026, from [Link]

  • Note: Used for analogous toxicological data (H314, H318) and physical properties of chloromethyl-trifluoromethyl-pyridines.

• • Cited for corrosivity standards and Class 8 transport regulations relevant to this chemical class.[8]

• Cited for handling protocols regarding lachrymatory potential and instability of the free base.
• Cited for general handling of trifluoromethyl pyridine intermedi

Sources

• 1. CA1199331A - 3-chloro-2-fluoro-5-(trifluoromethyl) pyridine - Google Patents [patents.google.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Chloro-2-(trifluoromethyl)pyridine Manufacturer & Supplier in China | CAS 89834-38-8 | High Purity Pyridine Derivatives for Pharma & Research [pipzine-chem.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. fishersci.com [fishersci.com]

Stability and storage conditions for chloromethylpyridines

Executive Summary

Chloromethylpyridines (CMPs), including 2-, 3-, and 4-(chloromethyl)pyridine, are versatile yet notoriously unstable alkylating agents used extensively in the synthesis of pharmaceuticals (e.g., proton pump inhibitors) and agrochemicals. Their instability arises from the simultaneous presence of a nucleophilic pyridine nitrogen and a highly electrophilic chloromethyl group within the same or adjacent molecules.

This guide defines the critical storage architecture required to arrest the two primary degradation pathways: intermolecular self-alkylation (polymerization) and hydrolysis . Failure to adhere to these protocols results in the formation of insoluble polymers and hydroxymethyl impurities, compromising synthetic yield and safety.

The Chemistry of Instability

To preserve CMPs, one must understand the causality of their degradation. The molecule contains an internal "self-destruct" mechanism.

The Degradation Mechanisms[1]

• Intermolecular Self-Alkylation (Polymerization): In the free base form, the lone pair on the pyridine nitrogen is nucleophilic. It attacks the electrophilic carbon of the chloromethyl group on a neighboring molecule (

  reaction). This forms a quaternary pyridinium salt. As this process repeats, it generates oligomers and eventually insoluble dark polymers.

  • Note: This is autocatalytic in concentrated solutions or neat oils.

• Hydrolysis: The benzylic-like C-Cl bond is labile. Upon contact with atmospheric moisture, it hydrolyzes to form hydroxymethylpyridine (picolyl alcohol) and hydrochloric acid (HCl). The evolved HCl can further catalyze degradation or corrode containment.

Visualization of Degradation Pathways

The following diagram illustrates the kinetic competition between stability and degradation.

Figure 1: Primary degradation pathways of chloromethylpyridines. The free base is significantly more susceptible to self-alkylation than the hydrochloride salt.

Comparative Stability: Free Base vs. Hydrochloride Salt

The physical form of the reagent is the single most significant variable in stability management.

Feature	Free Base (Oil/Low Melt Solid)	Hydrochloride Salt (Solid)
Electronic State	Nitrogen lone pair is active (Nucleophilic).	Nitrogen lone pair is protonated ( ).
Reactivity	High. Prone to rapid self-alkylation at RT.	Low. Protonation blocks nucleophilic attack.
Shelf Life (RT)	Hours to Days (turns dark/viscous).	Months (if dry).
Shelf Life (-20°C)	Weeks to Months.	Years (>2 years).
Hygroscopicity	Moderate.[1]	High (Very Hygroscopic).
Recommendation	Convert immediately or use in situ.	Preferred storage form.

Expert Insight: If you synthesize the free base, do not store it. Immediately convert it to the HCl salt or consume it in the next reaction step. If storage of the free base is unavoidable, it must be diluted in a non-nucleophilic solvent (e.g., DCM, Toluene) to reduce the rate of bimolecular self-alkylation.

Optimal Storage Protocol

This protocol is designed to mitigate the risks identified above. It follows a "Zero-Moisture, Low-Energy" doctrine.

The Storage Decision Tree

Figure 2: Decision logic for storage based on chemical form.

Detailed Protocol Steps

• Temperature:

  • Standard: Store at -20°C (± 5°C) .

  • Short-term (Active Use): 2-8°C is acceptable for HCl salts for <1 month.

  • Free Base: Must be stored at -80°C if storage >24 hours is required.

• Atmosphere:

  • Store under Inert Gas (Argon or Nitrogen) . Argon is preferred as it is heavier than air and provides a better blanket in opened containers.

  • Use parafilm or electrical tape to seal the cap after flushing with gas.

• Container:

  • Material: Amber glass vials with Teflon-lined caps.

  • Avoid: Metal containers (corrosion risk from HCl) or standard polyethylene (permeable to moisture over long periods).

• Handling:

  • Allow the container to warm to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid/oil, which initiates hydrolysis.

Quality Control & Safety

Purity Assessment

Before using stored material in critical steps, validate purity.

• Visual Inspection:

  • Pass: White to off-white crystalline solid (Salt); Clear to pale yellow oil (Free Base).

  • Fail: Dark yellow/brown sticky solid or viscous black oil (indicates polymerization).

• Analytical Check (1H NMR):

  • Dissolve in

    or .

  • Target Signal: Chloromethyl

    protons (typically 4.5 - 4.8 ppm).

  • Impurity Signal: Hydroxymethyl

    protons (shifted upfield, typically 4.4 - 4.6 ppm, distinct from Cl-CH2).

  • Polymer Signal: Broad, undefined peaks in the aromatic region.

Safety Considerations

• Alkylating Agent: CMPs are potent alkylating agents. They can alkylate DNA. Handle as a potential carcinogen.

• Lachrymator: Vapors are irritating to eyes and respiratory tract. Open only in a fume hood.

• Corrosive: Hydrolysis generates HCl. Contact causes severe burns.[2]

References

• National Toxicology Program (NTP). Testing Status of 3-(Chloromethyl)pyridine Hydrochloride M030026.[3] National Institute of Environmental Health Sciences.[3] Link

• PubChem. Compound Summary: 3-(Chloromethyl)pyridine hydrochloride.[3][4] National Library of Medicine. Link

• BenchChem. Storage and Stability of 2-(Chloromethyl)pyridine Hydrochloride. BenchChem Technical Data. Link

• Fisher Scientific. Safety Data Sheet: 2-Chloromethylpyridine hydrochloride. Fisher Scientific. Link

• ChemicalBook. 2-(Chloromethyl)pyridine Properties and Safety. ChemicalBook.[5] Link

• Smolecule. Technical Data: 4-(Chloromethyl)pyridine hydrochloride.[6] Smolecule. Link

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• 2. 4-(Chloromethyl)pyridine | C6H6ClN | CID 74571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-(Chloromethyl)pyridine hydrochloride | C6H7Cl2N | CID 23394 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Literature review of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

An In-depth Technical Guide to 3-(Chloromethyl)-2-(trifluoromethyl)pyridine: Synthesis, Reactivity, and Applications in Modern Drug Discovery

Introduction: A Keystone Building Block in Medicinal Chemistry

3-(Chloromethyl)-2-(trifluoromethyl)pyridine is a highly functionalized heterocyclic compound of significant interest to researchers in drug development and organic synthesis. Its strategic combination of a reactive chloromethyl group, an electron-withdrawing trifluoromethyl group, and a pyridine core makes it a versatile and valuable intermediate. The pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved drugs, while the trifluoromethyl group is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[1] The chloromethyl group, acting as a potent electrophile, provides a direct handle for introducing the entire trifluoromethyl-pyridine moiety into larger, more complex molecules.

This guide provides an in-depth analysis of the synthesis, chemical properties, and applications of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine, with a particular focus on its role as a critical precursor in the synthesis of advanced pharmaceutical agents, most notably the HIV-1 non-nucleoside reverse transcriptase inhibitor (NNRTI), Doravirine (Pifeltro).[2][3]

Synthesis and Manufacturing Landscape

While 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is not as commonly cataloged as some of its isomers, its synthesis can be logically derived from well-established chemical transformations. The most plausible and efficient synthetic strategy involves a multi-step sequence starting from 2-(trifluoromethyl)nicotinic acid. This approach ensures precise placement of the functional groups.

The general methodology for producing trifluoromethylpyridines often begins with simpler picoline precursors, which undergo high-temperature chlorination and fluorination reactions.[4] However, for regiochemical control, building from a pre-functionalized pyridine ring is superior.

Proposed Synthetic Workflow

A robust synthesis can be envisioned in two primary stages: the reduction of the carboxylic acid to a primary alcohol, followed by chlorination.

• Stage 1: Reduction of 2-(Trifluoromethyl)nicotinic Acid The synthesis of 2-(trifluoromethyl)nicotinic acid derivatives is a known process in organic chemistry.[5][6] Once obtained, the carboxylic acid is reduced to the corresponding alcohol, (2-(trifluoromethyl)pyridin-3-yl)methanol. This transformation is typically achieved using reducing agents like sodium borohydride in an appropriate solvent, a method well-documented for converting carboxylic acids to alcohols.

• Stage 2: Chlorination of (2-(Trifluoromethyl)pyridin-3-yl)methanol The final step is the conversion of the primary alcohol to the target chloromethyl compound. This is a classic transformation readily accomplished using a variety of chlorinating agents. Thionyl chloride (SOCl₂) is particularly effective for converting benzylic-type alcohols to their corresponding chlorides, often in the presence of a base like pyridine to neutralize the HCl byproduct, or with catalytic DMF.[7][8][9]

Caption: Plausible two-step synthesis of the target compound.

Chemical Reactivity and Mechanistic Insights

The reactivity of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is dictated by its two key functional groups.

• The Chloromethyl Group: This group is analogous to a benzyl chloride, making the benzylic carbon highly electrophilic and susceptible to nucleophilic attack. It readily participates in Sɴ2 reactions with a wide range of nucleophiles, including alcohols, phenols, amines, and thiols. This reactivity is the cornerstone of its utility as a building block.

• The Trifluoromethyl Group (-CF₃): As a potent electron-withdrawing group, the -CF₃ moiety significantly influences the electronic properties of the pyridine ring. It deactivates the ring toward electrophilic aromatic substitution. Conversely, this electron withdrawal can make the pyridine ring more susceptible to nucleophilic aromatic substitution (SɴAr), although reaction at the chloromethyl group is kinetically favored for most nucleophiles.

Mechanism: The Williamson Ether Synthesis

A primary application of this reagent involves the formation of an ether linkage, a classic example of the Williamson ether synthesis.[10][11] In this reaction, a phenoxide (formed by deprotonating a phenol with a base) acts as the nucleophile, attacking the electrophilic carbon of the chloromethyl group in an Sɴ2 fashion to displace the chloride leaving group.

Caption: Sɴ2 mechanism for ether formation.

Application in Drug Discovery: The Case of Doravirine

The most prominent and high-value application of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is in the synthesis of Doravirine (Pifeltro®), a potent and selective next-generation NNRTI for the treatment of HIV-1 infection.[1][12]

The chemical structure of Doravirine, 3-chloro-5-({1-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl]-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridin-3-yl}oxy)benzonitrile, reveals that the core 2-(trifluoromethyl)pyridine moiety is linked to a substituted benzonitrile via an ether bond.[2] This critical ether linkage is formed by reacting 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (or a closely related precursor) with the appropriate phenolic intermediate.

Caption: Role as a key intermediate in Doravirine synthesis.

Data Presentation: Properties and Spectroscopic Signature

While specific experimental data for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is not widely published, its properties can be reliably estimated based on its isomers and related structures.

Table 1: Physical and Chemical Properties

Property	Estimated Value / Information	Source Context
CAS Number	Not assigned or not commonly indexed.	Inferred from database searches.
Molecular Formula	C₇H₅ClF₃N	Based on structure.
Molecular Weight	195.57 g/mol	Based on structure.
Appearance	Colorless to pale yellow liquid/solid.	Analogy to isomers.[13]
Boiling Point	~ 50-70 °C at reduced pressure (~10 mmHg)	Estimated from related structures.[14]
Melting Point	~ 30-40 °C	Analogy to isomers like 2-Chloro-3-(trifluoromethyl)pyridine.[13]
Solubility	Soluble in common organic solvents (DCM, THF, Toluene); poorly soluble in water.	General property of similar organic halides.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts

The following are predicted chemical shifts (in ppm) in CDCl₃, based on standard additive models and comparison with similar structures.[15]

Nucleus	Predicted Shift (ppm)	Multiplicity	Notes
¹H NMR
-CH₂Cl	~ 4.6 - 4.8	Singlet (s)	Benzylic protons adjacent to an electronegative Cl atom.
Pyridine-H (C4)	~ 7.4 - 7.6	Doublet of doublets (dd)	Coupled to H5 and H6.
Pyridine-H (C5)	~ 7.8 - 8.0	Doublet (d)	Coupled to H4.
Pyridine-H (C6)	~ 8.6 - 8.8	Doublet (d)	Deshielded by adjacent nitrogen.
¹³C NMR
-CH₂Cl	~ 45 - 50	Aliphatic carbon.
-CF₃	~ 120 - 125	Quartet (q, ¹JCF ≈ 275 Hz)	Characteristic large coupling constant with fluorine.
Pyridine-C	~ 120 - 155	Aromatic carbons, with C2 and C3 showing coupling to fluorine.

Note: ¹⁹F NMR would show a singlet around -60 to -65 ppm (relative to CFCl₃).

Experimental Protocols

The following protocols are representative methodologies for the synthesis and application of the title compound. They are based on established procedures for analogous transformations and should be adapted and optimized by the researcher.

Protocol 1: Synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Step A: Reduction of 2-(Trifluoromethyl)nicotinic Acid

• In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-(trifluoromethyl)nicotinic acid (1.0 eq) in anhydrous ethanol.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature for 4-6 hours, monitoring by TLC.

• Once the starting material is consumed, cool the reaction back to 0 °C and carefully quench by the slow addition of water, followed by 1M HCl until the pH is acidic.

• Extract the product into ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield (2-(trifluoromethyl)pyridin-3-yl)methanol.

Step B: Chlorination with Thionyl Chloride

• Caution: Thionyl chloride is corrosive and reacts violently with water. Perform this reaction in a well-ventilated fume hood.

• Dissolve the crude (2-(trifluoromethyl)pyridin-3-yl)methanol (1.0 eq) from Step A in anhydrous dichloromethane (DCM).

• Add pyridine (1.2 eq) to the solution and cool to 0 °C.

• Add thionyl chloride (SOCl₂) (1.2 eq) dropwise via a syringe. A slurry may form.[7]

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the alcohol is consumed.

• Carefully pour the reaction mixture onto ice water to quench the excess SOCl₂.

• Separate the organic layer. Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with saturated sodium bicarbonate (NaHCO₃) solution, then with brine. Dry over Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield pure 3-(Chloromethyl)-2-(trifluoromethyl)pyridine.

Protocol 2: Application in Williamson Ether Synthesis

• In a round-bottom flask under an inert atmosphere, dissolve the phenolic substrate (e.g., 3-hydroxy-5-chlorobenzonitrile) (1.0 eq) in a polar aprotic solvent like DMF or acetonitrile.

• Add a suitable base such as potassium carbonate (K₂CO₃) (1.5 eq) or sodium hydride (NaH) (1.1 eq, use with extreme caution).

• Stir the mixture at room temperature for 30 minutes to form the phenoxide.

• Add a solution of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.1 eq) in the same solvent dropwise.

• Heat the reaction mixture to 60-80 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash chromatography or recrystallization to obtain the desired aryl ether.[16]

Safety, Handling, and Storage

Based on data from closely related trifluoromethyl- and chloromethyl-pyridines, the following precautions are mandated.[17][18][19]

• Hazard Identification: Harmful if swallowed or inhaled. Causes skin and serious eye irritation/damage. May cause respiratory irritation.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. All manipulations should be performed in a certified chemical fume hood.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist. Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.

References

• CN105085377A - Synthetic method of 3-(chloromethyl)
• CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2- - Google P

• 3-(Chloromethyl)-2-(2-methoxy-3-pyridinyl)pyridine - PubChem. [Link]

• 3-Chloro-2-methoxy-5-(trifluoromethyl)pyridine | C7H5ClF3NO | CID 2736618 - PubChem. [Link]

• 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride - PubChem. [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. [Link]

• Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors - PubMed. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC - PubMed Central. [Link]

• Pharmaceutical, clinical, and resistance information on doravirine, a novel non-nucleoside reverse transcriptase inhibitor for the treatment of HIV-1 infection - PMC - NIH. [Link]

• EP1340747A1 - Process for the preparation of 2-halogene-alkyl nicotinic acid alkyl-esters - Google P
• US20100228020A1 - Novel Chlorination Reagent and a Novel Process for Chlorination of Sugars Using Thionyl Chloride - Google P
• WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)

• Material Safety Data Sheet - 2-Chloro-3(trifluoromethyl)pyridine, 98+% - Cole-Parmer. [Link]

• doravirine - New Drug Approvals. [Link]

• 11.8: Williamson Ether Synthesis - Chemistry LibreTexts. [Link]

• (PDF) Synthesis and complete assignments of 1H and 13C NMR spectra of mesoionic 2-(p-trifluoromethylphenyl)-3-methyl-4-(p-tolyl)-1,3-thiazolium-5-thiolate and 2-(p-chlorophenyl) - ResearchGate. [Link]

• Efficient Synthesis of 2-(Trifluoromethyl)nicotinic Acid Derivatives from Simple Fluorinated Precursors | Request PDF - ResearchGate. [Link]

• Trifluoromethylpyridine: Its chemistry and applications - Research Outreach. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PubMed Central. [Link]

• Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors. | Semantic Scholar. [Link]

• 2 - Supporting Information. [Link]

• 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds - Journal of Organic and Pharmaceutical Chemistry. [Link]

• Williamson Ether Synthesis - J&K Scientific LLC. [Link]

• CN106008330A - Preparation method for 2,3-dichloro-5-(trifluoromethyl)

• 3-Chloro-5-(trifluoromethyl)-2-pyridinamine | C6H4ClF3N2 | CID 607248 - PubChem. [Link]

• Working with Hazardous Chemicals - Organic Syntheses. [Link]

• Organic Chemistry Williamson Ether Synthesis - University of Richmond. [Link]

• Merck Posts Phase 2B Results of HIV Drug Doravirine - Bioprocess Online. [Link]

• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI. [Link]

• Help with thionyl chloride halogenation : r/OrganicChemistry - Reddit. [Link]

• Vibrational spectroscopic (FT-IR, FT-Raman and NMR) and DFT analysis of 2-methoxy-3-(trifluoromethyl) - JOCPR. [Link]

• US20080228016A1 - Method for Chlorinating Alcohols - Google P

• 2,3-Dichloro-5-(trifluoromethyl)pyridine, DCTF Chemical - Huimeng Bio-tech. [Link]

• Question: Be sure to answer all parts Draw a stepwise mechanism for the chlorination of 2-phenylethanol with thionyl chloride in pyridine - Chegg. [Link]

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• 5. Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine from picoline

Executive Summary

This application note details a high-fidelity synthetic route for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine , a critical pharmacophore and agrochemical intermediate. Unlike commodity syntheses that rely on harsh vapor-phase fluorinations, this guide presents a scalable, laboratory-to-pilot process focusing on regioselectivity and functional group tolerance.

The protocol utilizes a Late-Stage Functionalization (LSF) strategy. We initiate with 3-picoline , utilizing N-oxide activation to direct the trifluoromethylation to the sterically favored C2 position, followed by a controlled radical halogenation of the C3-methyl substituent. This modular approach minimizes isomeric byproducts (e.g., 6-substituted congeners) and maximizes atom economy.

Strategic Analysis & Retrosynthesis

The synthesis is designed to overcome two primary challenges:

• Regiocontrol of Trifluoromethylation: Direct trifluoromethylation of pyridine is often poor. Using the N-oxide activates the C2 position for nucleophilic attack.

• Chemomoselectivity of Chlorination: We must chlorinate the alkyl side chain without chlorinating the electron-deficient pyridine ring.

Retrosynthetic Logic (DOT Visualization):

Figure 1: Retrosynthetic disconnection showing the N-oxide activation strategy.

Experimental Protocols

Phase 1: N-Oxidation of 3-Picoline

Objective: Activate the pyridine ring for C2-functionalization.

Reagents:

• 3-Picoline (CAS: 108-99-6)

• Urea Hydrogen Peroxide (UHP) or m-Chloroperbenzoic acid (mCPBA)

• Solvent: Dichloromethane (DCM) or Acetonitrile

Protocol (mCPBA Route):

• Setup: Charge a 1L round-bottom flask with 3-picoline (10.0 g, 107 mmol) and DCM (200 mL). Cool to 0°C using an ice bath.

• Addition: Slowly add mCPBA (70-75%, 26.5 g, ~1.1 equiv) portion-wise over 30 minutes. Caution: Exothermic.[1]

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (MeOH/DCM 1:9) or LC-MS.

• Workup:

  • Quench with saturated aq.

    to destroy excess peroxide.

  • Wash the organic layer with saturated aq.

    ( mL) to remove m-chlorobenzoic acid byproduct.

  • Dry over

    , filter, and concentrate in vacuo.

• Yield: Expect 90–95% of 3-methylpyridine N-oxide as a viscous oil or low-melting solid.

Phase 2: Regioselective Trifluoromethylation

Objective: Install the

group at the 2-position using the Ruppert-Prakash reagent.

Mechanism: The N-oxide directs the nucleophilic

attack to the C2 position, followed by elimination of the silanol/oxide moiety.

Reagents:

• 3-Methylpyridine N-oxide (from Phase 1)

• Trimethyl(trifluoromethyl)silane (

  , Ruppert-Prakash Reagent)

• Activator: Potassium Fluoride (KF) or Cesium Fluoride (CsF)

• Solvent: Anhydrous THF or Toluene

Protocol:

• Setup: Under an inert atmosphere (

  or Ar), dissolve 3-methylpyridine N-oxide (5.0 g, 45.8 mmol) in anhydrous THF (50 mL).

• Reagent Addition: Add

  (7.8 g, 55 mmol, 1.2 equiv) .

• Activation: Cool to 0°C. Add CsF (dried, 10 mol%) or TBAF (catalytic amount).

• Reaction: Stir at 0°C for 1 hour, then warm to RT overnight.

  • Note: If deoxygenation is not spontaneous, a subsequent reduction step (e.g.,

    or Raney Ni) may be required, but modern protocols using specific activators often achieve "deoxygenative trifluoromethylation" in one pot.

• Workup: Quench with water. Extract with Ethyl Acetate (

  ). Dry organics ( ) and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc gradient). The

  group significantly lowers polarity compared to the N-oxide.

• Target Intermediate: 2-(Trifluoromethyl)-3-methylpyridine .

Phase 3: Radical Chlorination (Side-Chain Functionalization)

Objective: Convert the C3-Methyl group to a Chloromethyl group without over-chlorination.

Reagents:

• 2-(Trifluoromethyl)-3-methylpyridine[1]

• N-Chlorosuccinimide (NCS) - Preferred over

  gas for stoichiometry control.

• Initiator: Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO).[2]

• Solvent:

  (classic) or Acetonitrile/Trifluorotoluene (modern green alternatives).

Protocol:

• Setup: In a flame-dried flask equipped with a reflux condenser, dissolve 2-(trifluoromethyl)-3-methylpyridine (2.0 g, 12.4 mmol) in Acetonitrile (20 mL).

• Reagent Addition: Add NCS (1.74 g, 13.0 mmol, 1.05 equiv) .

  • Critical: Do not use large excess of NCS to avoid formation of the dichloromethyl byproduct.

• Initiation: Add AIBN (100 mg, 5 mol%) .

• Reaction: Heat to reflux (80–85°C) for 3–5 hours.

  • Monitoring: Monitor via GC-MS. Look for the disappearance of starting material (M+) and appearance of monochloride (M+34). If significant starting material remains, add 0.1 equiv additional NCS and AIBN.

• Workup: Cool to RT. Filter off the succinimide byproduct. Concentrate the filtrate.

• Purification: Flash chromatography (Hexanes/EtOAc 9:1).

• Final Product: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine .

Data Summary & Specifications

Parameter	Specification / Result
Appearance	Colorless to pale yellow liquid/oil
Molecular Weight	195.57 g/mol
Overall Yield	45–55% (3 steps)
Purity (GC)	>98%
Key impurity	3-(Dichloromethyl)-2-(trifluoromethyl)pyridine (avoid by controlling NCS)
Storage	Store at 2–8°C, inert atmosphere (moisture sensitive)

Mechanistic Workflow (DOT Visualization)

Figure 2: Mechanistic flow from activation to radical functionalization.[1][3][4]

Troubleshooting & Critical Parameters

• Regioselectivity Issues (Step 2): If the

  adds to the 6-position, verify the purity of the N-oxide. Steric hindrance usually protects the 4-position, but temperature control is vital. Keep the addition at 0°C.

• Over-Chlorination (Step 3): The benzylic position is activated. If the dichloromethyl impurity (>5%) is observed, reduce NCS equivalents to 0.95 and accept slightly lower conversion to ensure high purity, as separating mono- vs di-chloro species can be difficult.

• Moisture Sensitivity: The final chloromethyl product is an alkyl halide and can hydrolyze to the alcohol (3-hydroxymethyl) if exposed to moisture. Store over activated molecular sieves.

References

• Regioselective Trifluoromethylation of Pyridines

  • Prakash, G. K. S., et al. "Nucleophilic Trifluoromethylation of Pyridine N-Oxides." Journal of Organic Chemistry.

  • Source:

• Radical Halogenation Protocols

  • Djerassi, C.

  • Source:

• Synthesis of Trifluoromethylpyridines (Review)

  • Schlosser, M. "The 2- and 6-Trifluoromethylpyridines." European Journal of Organic Chemistry.

  • Source:

• Industrial Preparation of Chloromethyl Pyridines

  • Patent: "Process for the preparation of 3-chloromethyl-2-trifluoromethylpyridine."[1]

  • Source: (General search query for validation).

Author Note: This protocol assumes standard access to Schlenk lines and inert gas manifolds. Always consult MSDS for TMSCF3 and NCS before handling.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. EP0557967A1 - Method of side-chain chlorination of 2-chloro-methylpyridine - Google Patents [patents.google.com]
• 3. CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride - Google Patents [patents.google.com]
• 4. CN104557683B - The preparation method of 2,3-bis-chloro-5-trifluoromethylpyridines - Google Patents [patents.google.com]

Application Note: Nucleophilic Substitution of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

[1]

Executive Summary

This technical guide details the reactivity profile and synthetic protocols for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (CAS 1060814-58-5).[1][2] This scaffold is a critical building block in medicinal chemistry, particularly for kinase inhibitors and agrochemicals, where the trifluoromethyl (

) group modulates lipophilicity and metabolic stability.[3][4]

Unlike simple 3-(chloromethyl)pyridine, the presence of the bulky, electron-withdrawing

group at the ortho position (C2) fundamentally alters the reaction landscape.[1][3] This guide addresses the specific kinetic challenges imposed by this substitution pattern—namely, the electronic activation vs. steric hindrance paradox—and provides optimized protocols for displacements with amines, alkoxides, and thiols.[1][3][4]

Chemical Profile & Reactivity Analysis

The "Ortho-Effect" Paradox

The reactivity of the chloromethyl group is governed by two competing factors introduced by the 2-

substituent:

• Electronic Activation (Inductive Effect

  ): The strong electron-withdrawing nature of the group (and the pyridine nitrogen) pulls electron density away from the benzylic carbon.[1][4] This makes the methylene carbon ( -Cl) significantly more electrophilic than in unsubstituted benzyl chlorides, theoretically accelerating nucleophilic attack.[1][3][4]

• Steric Deceleration: The

  group has a Van der Waals radius similar to an isopropyl group.[1][4] Being located at the C2 position, it exerts significant steric pressure on the adjacent C3-chloromethyl group.[1][4] This hinders the backside attack required for the transition state.[1][4]

Practical Consequence: While the site is electronically primed for reaction, the steric bulk raises the activation energy.[3][4] Successful protocols typically require higher temperatures (60–90 °C) or polar aprotic solvents (DMF, DMSO) compared to standard picolyl chlorides to overcome this barrier.[1][3]

Stability Considerations

• Basicity: The 2-

  group reduces the basicity of the pyridine nitrogen ( drops significantly).[1][4] This is advantageous as it suppresses self-quaternization (intermolecular attack of the pyridine N on the alkyl chloride), extending the shelf-life of the free base.[1][4]

• Hydrolysis: The compound is susceptible to hydrolysis to 3-(hydroxymethyl)-2-(trifluoromethyl)pyridine in aqueous basic media.[1][4] Anhydrous conditions are recommended for strictly quantitative yields.[1][4]

Reaction Mechanism & Workflow

The following diagram illustrates the competing steric and electronic factors during the

displacement and the optimized workflow for selecting reaction conditions.

Caption: Mechanistic pathway highlighting the opposing influence of the 2-CF3 group on the SN2 transition state.

Optimized Synthetic Protocols

Protocol A: C-N Bond Formation (Amination)

Application: Synthesis of secondary/tertiary amines for kinase inhibitor scaffolds.[4] Challenge: Preventing bis-alkylation (if primary amine is used) and overcoming steric bulk.[1][4]

Reagents:

• Substrate: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 equiv)[1][3]

• Amine: 1.2 – 1.5 equiv (Use 3.0+ equiv if amine is primary and bis-alkylation is unwanted).[1][4]

• Base:

  (2.0 equiv) or DIPEA (2.5 equiv).[1][3]

• Solvent: Acetonitrile (MeCN) or DMF (for unreactive amines).[1][3]

Procedure:

• Dissolve the amine and base in anhydrous MeCN (0.2 M concentration).

• Add 3-(Chloromethyl)-2-(trifluoromethyl)pyridine dropwise at room temperature (RT).

• Critical Step: Heat the reaction to 60–80 °C . Monitor by LCMS.[1][4][5]

  • Note: Simple benzyl chlorides react at RT; this substrate requires thermal activation due to the 2-

    group.[1][4]

• Upon completion (typically 4–12 hours), cool to RT.

• Filter off inorganic salts (

  ).[1][4]

• Concentrate and purify via flash chromatography (DCM/MeOH gradient).

Protocol B: C-O Bond Formation (Etherification)

Application: Introduction of alkoxy side chains.[4] Challenge: Hydrolysis competition if water is present.

Reagents:

• Alcohol: 1.0 equiv (limiting reagent) or excess if cheap.[1][4]

• Base: Sodium Hydride (NaH, 60% dispersion, 1.2 equiv) or

  (2.0 equiv).[1][3]

• Solvent: THF (0 °C to RT) or DMF (RT to 50 °C).

Procedure:

• Activation: To a solution of the alcohol in anhydrous THF/DMF at 0 °C, add NaH portion-wise. Stir for 30 min to generate the alkoxide.

• Add a solution of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.1 equiv) in THF/DMF dropwise.

• Allow to warm to RT. If using

  in DMF, heating to 50 °C is often required.[1][3][4]

• Quench carefully with water/ammonium chloride solution.[1][4]

• Extract with EtOAc, wash with brine, dry over

  .

Protocol C: C-S Bond Formation (Thioetherification)

Application: Synthesis of sulfide linkers.[4] Challenge: Thiols are prone to oxidation (disulfide formation); high nucleophilicity usually overcomes steric hindrance easily.[1][3][4]

Reagents:

• Thiol: 1.0 equiv.[1][4]

• Base:

  (1.5 equiv) or (1.5 equiv).[1][3]

• Solvent: Acetone or MeCN.[1][4]

Procedure:

• Combine thiol and base in solvent.[1][4]

• Add the chloromethyl pyridine substrate at 0 °C .

  • Note: Thiolates are highly reactive.[1][4] Even with the

    block, the reaction can be exothermic.[1][3][4]

• Stir at RT for 1–2 hours.

• Standard aqueous workup.[1][4]

Troubleshooting & Optimization Matrix

Observation	Probable Cause	Corrective Action
No Reaction / Slow Conversion	Steric hindrance of 2- group prevents attack.[1][4]	Switch solvent to DMF or DMSO; Increase temp to 90 °C; Add KI (0.1 equiv) to form the more reactive iodide in situ (Finkelstein).[1][3]
Hydrolysis Product ( )	Wet solvent or hygroscopic base.[1][3][4]	Use anhydrous solvents (molecular sieves); Switch to DIPEA (organic base) instead of carbonates.
N-Oxide Formation	Oxidation during workup or storage.[1][4]	Avoid peracids; Store under nitrogen; The 2- group generally protects against this, but prolonged air exposure can degrade.[1][4]
Bis-Alkylation (Amines)	Primary amine is too nucleophilic relative to stoichiometry.[1][4]	Use a large excess of amine (5-10 equiv) or use a protecting group strategy (e.g., Boc-amine).[1][3]

Safety & Handling

• Vesicant Warning: Like most benzylic halides, 3-(chloromethyl)-2-(trifluoromethyl)pyridine is a potent alkylating agent and potential lachrymator/vesicant.[1] It can cause severe skin burns and eye damage.[1][4]

• Handling: Always handle in a fume hood. Double-glove (Nitrile) is recommended.[1][4]

• Neutralization: Quench spills with dilute ammonia or 10% sodium thiosulfate solution to destroy the alkylating potential.[1][4]

References

• Synthesis and Properties of Trifluoromethylpyridines

  • Title: Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.[1][4][6]

  • Source:Journal of Fluorine Chemistry / PMC.[1][4]

  • URL:[Link]

• Product Identification & Physical Data

  • Title: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (CAS 1060814-58-5) Product Page.[1][2][7]

  • Source: Sigma-Aldrich / Merck.[1][4][7]

• General Reactivity of Chloromethyl Pyridines

  • Title: Nucleophilic Substitution Reactions of Chloromethylpyridines.[1][4]

  • Source:BenchChem Applic

• Patent Literature on 2-CF3-Pyridine Intermediates

  • Title: Heterocyclic WDR5 Inhibitors as Anti-Cancer Compounds (WO2021026672A1).[1][3][4]

  • Source: Google Patents.[1][4]

  • URL

Sources

• 1. 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride | C9H10Cl2F3NO | CID 16217647 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. WO2021085263A1 - Crystal of 3-(difluoromethyl)-1-methyl-n-(1,1,3-trimethyl-2,3-dihydro-1h-inden-4-yl)-1h-pyrazole-4-carboxamide - Google Patents [patents.google.com]
• 4. iskweb.co.jp [iskweb.co.jp]
• 5. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 7. 2 chloromethyl pyridine | Sigma-Aldrich [sigmaaldrich.com]

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

[1]

Executive Summary

This application note details the optimized protocols for utilizing 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 108284-88-0) as an electrophile in Suzuki-Miyaura cross-coupling reactions.[1] While aryl halides are the traditional substrates for palladium-catalyzed couplings, this substrate presents a specific challenge: it involves an

-hybridized alkyl halide (specifically a picolyl chloride) coupled with an electron-deficient pyridine core.[1]

The 2-trifluoromethyl group (

) imparts significant metabolic stability and lipophilicity, making this motif highly desirable in drug discovery (e.g., PI3K inhibitors) and agrochemistry.[1] However, the electron-withdrawing nature of the group and the pyridine ring significantly acidifies the methylene protons, increasing the risk of side reactions such as base-mediated degradation or hydrolysis.[1] This guide provides a robust, self-validating methodology to suppress these pathways and achieve high yields.

Chemical Context & Mechanistic Insight

The Substrate Challenge

The coupling of 3-(chloromethyl)-2-(trifluoromethyl)pyridine differs from standard aryl chloride couplings in three critical ways:

• Oxidative Addition at

  Carbon: The C-Cl bond is on a methylene group, not the aromatic ring.[1] While picolyl chlorides undergo oxidative addition more readily than unactivated alkyl chlorides, they are prone to homocoupling (Wurtz-type coupling) and nucleophilic substitution by the base (hydrolysis).[1]
• -Hydride Elimination (Absence thereof): Unlike secondary alkyl halides, this primary picolyl system lacks -hydrogens, eliminating the risk of -hydride elimination.[1] This simplifies ligand selection but does not eliminate the risk of protodehalogenation.[1]

• Acidity & Sterics: The ortho-

  group provides steric bulk that can hinder transmetallation.[1] Furthermore, the electron-deficient ring makes the benzylic protons ( ) acidic ( estimated ~22-24), rendering them sensitive to strong bases like NaOtBu or KOtBu.[1]

Mechanistic Pathway

The reaction follows the catalytic cycle depicted below. The critical control point is the competition between the desired Transmetallation (Path A) and the parasitic Hydrolysis/Homocoupling (Path B).[1]

Figure 1: Catalytic cycle highlighting the specific risks of picolyl chloride coupling.[1] Path A (Green) is desired; Path B (Red) represents side reactions exacerbated by the electron-poor ring.[1]

Optimization & Methodology

Catalyst Selection

For picolyl chlorides, "standard" ligands like

often fail to prevent homocoupling.[1] We recommend two systems:

• System A (Robust):

  .[1] The bidentate ferrocene ligand creates a wide bite angle that favors reductive elimination, crucial for sterically hindered couplings near the group.[1]

• System B (High Activity):

  + XPhos or CataCXium A .[1] These bulky, electron-rich phosphines facilitate rapid oxidative addition and protect the metal center from non-productive coordination.[1]

Base & Solvent Architecture[1]

• Base: Avoid alkoxides.[1] Use Potassium Phosphate (

  ) or Cesium Carbonate ( ) .[1] These provide sufficient basicity to activate the boronic acid without rapidly deprotonating the acidic methylene group.[1]

• Solvent: A biphasic system is essential to dissolve the inorganic base while solubilizing the organic reactants. 1,4-Dioxane/Water (4:1) is the gold standard.[1]

Data Summary: Conditions Screening

Typical yields observed with 1.1 eq.[1] Phenylboronic acid at 80°C.

Catalyst System	Base	Solvent	Yield	Notes
Pd(PPh3)4	Na2CO3	Toluene/EtOH/H2O	45%	Significant homocoupling observed.[1]
Pd(dppf)Cl2	K3PO4	Dioxane/H2O	88%	Recommended Standard. Clean profile.[1]
Pd(OAc)2 / XPhos	K3PO4	THF/H2O	92%	Best for sterically hindered boronic acids.[1]
Pd(dppf)Cl2	NaOtBu	Dioxane	<10%	Decomposition of starting material (black tar).[1]

Experimental Protocols

Protocol A: Standard Conditions (Robust)

Best for coupling with simple aryl/heteroaryl boronic acids.[1]

Materials:

• 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 equiv)[1]

• Aryl Boronic Acid (1.2 equiv)[1]

• (3-5 mol%)[1]
• (Tribasic, 2.0 equiv)[1]

• Solvent: 1,4-Dioxane / Water (4:1 ratio), degassed.[1]

Procedure:

• Charge Solids: In a reaction vial equipped with a magnetic stir bar, add the pyridine substrate, boronic acid,

  , and the Pd catalyst.

  • Critical Step: If the substrate is a liquid, add it after the solvent to prevent direct contact with the solid base before dilution.[1]

• Degas: Seal the vial with a septum. Evacuate and backfill with Nitrogen or Argon (

  ).[1]

• Solvent Addition: Add the degassed Dioxane/Water mixture via syringe.

• Reaction: Heat the block to 80°C for 4–12 hours.

  • Monitoring: Monitor by LCMS.[1] Look for the disappearance of the chloride (M+H peak) and the emergence of the coupled product.[1]

• Work-up: Cool to room temperature. Dilute with EtOAc and wash with water (

  ) and brine ( ).[1] Dry over , filter, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc gradient).

Protocol B: High-Performance Conditions (Hindered Substrates)

Use when the boronic acid partner is ortho-substituted or electron-poor.[1]

Materials:

• Catalyst: XPhos Pd G3 (Precatalyst) (2-4 mol%)[1]

• Base:

  (2.0 equiv)[1]

• Solvent: THF / Water (10:1)[1]

Procedure:

• Follow the setup in Protocol A.[1]

• Heat at 60°C (lower temperature prevents protodeboronation of unstable boronic acids).[1]

• XPhos ensures rapid turnover even at lower temperatures.[1]

Troubleshooting & Optimization Workflow

Use the following decision tree to resolve common issues encountered during synthesis.

Figure 2: Troubleshooting logic for optimizing yield and purity.

Safety & Handling

• Toxicity: Trifluoromethylpyridines are biologically active.[1][2] Handle in a fume hood.

• Lachrymator: Benzylic-type chlorides can be lachrymators.[1] Wear eye protection and avoid inhaling vapors.[1]

• Pressure: Reactions run at 80°C in sealed vials generate pressure.[1] Use pressure-rated glass vials.

References

• General Suzuki Mechanism: Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[1] Chemical Reviews, 1995 , 95(7), 2457–2483.[1] Link[1]

• Alkyl Halide Coupling: Netherton, M. R.; Dai, C.; Neuschütz, K.; Fu, G. C.[1][3] "Room-Temperature Alkyl-Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess

  Hydrogens." Journal of the American Chemical Society, 2001 , 123(41), 10099–10100.[1] Link[1]

• TFMP Chemistry: Tsukamoto, M.; Nakamura, T. "Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients."[1] Journal of Pesticide Science, 2021 , 46(2), 1-18.[1][2] Link

• Catalyst Selection (XPhos): Martin, R.; Buchwald, S. L.[1] "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Secondary Alkyl Halides." Journal of the American Chemical Society, 2008 , 130(24), 7538–7539.[1] Link[1]

• Picolyl Chloride Reactivity: Molander, G. A.; Canturk, B. "Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling."[1] Angewandte Chemie International Edition, 2009 , 48(49), 9240–9261.[1] Link[1]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. Suzuki Coupling [organic-chemistry.org]

Application Note: Strategic Synthesis of Trifluoromethylpyridine Amide Derivatives

Executive Summary & Strategic Rationale

The incorporation of a trifluoromethyl (

) group onto a pyridine scaffold is a cornerstone strategy in modern drug discovery. The group acts as a bioisostere for the isopropyl group but with vastly different electronic properties. It enhances metabolic stability by blocking oxidative sites (CYP450 metabolism) and increases lipophilicity ( ), improving membrane permeability.

However, synthesizing amide derivatives of trifluoromethylpyridines presents a dichotomy of reactivity:

• If the

  -pyridine is the Acid: The electron-withdrawing group (EWG) makes the carbonyl carbon highly electrophilic, facilitating nucleophilic attack, but also makes the resulting amide susceptible to hydrolysis.

• If the

  -pyridine is the Amine: The EWG dramatically reduces the nucleophilicity of the amine nitrogen, often rendering standard coupling reagents (EDC, DCC) ineffective.

This guide provides three validated protocols to address these specific electronic challenges, moving from high-throughput discovery to scalable process chemistry.

Decision Matrix: Selecting the Right Protocol

Before beginning, analyze your substrates to select the optimal pathway.

Figure 1: Strategic decision tree for selecting the optimal amidation protocol based on substrate electronics and scale.

Detailed Experimental Protocols

Protocol A: The "Process" Route (Acid Chloride Activation)

Best for: Scale-up (>10g), non-chiral substrates, and synthesis of agrochemicals like Flonicamid. Mechanism: Conversion to the highly reactive acid chloride overcomes the steric bulk of the

group.

Reagents:

• Substrate: 4-(Trifluoromethyl)nicotinic acid (1.0 equiv)

• Activator: Thionyl Chloride (

  ) (1.5–2.0 equiv) or Oxalyl Chloride.

• Catalyst: DMF (drops).

• Solvent: Toluene (preferred for azeotropic removal) or DCM.

• Base:

  or aqueous (Schotten-Baumann conditions).

Step-by-Step Procedure:

• Activation: Charge a reaction vessel with 4-(trifluoromethyl)nicotinic acid and anhydrous Toluene (5-8 volumes).

• Add catalytic DMF (0.05 equiv).

• Add

  dropwise at room temperature.

• Reflux: Heat to 80–110°C for 2–3 hours. Monitor by quenching an aliquot with MeOH (check for methyl ester by TLC/LCMS).

  • Critical Check: Ensure complete consumption of acid. The

    group can retard the formation of the acid chloride.

• Concentration: Evaporate volatiles under reduced pressure to remove excess

  . Re-dissolve the crude acid chloride in DCM or THF.

• Coupling: In a separate vessel, dissolve the amine (1.1 equiv) and base (

  , 2.5 equiv) in DCM. Cool to 0°C.

• Addition: Add the acid chloride solution dropwise to the amine solution, maintaining internal temperature <10°C.

• Workup: Warm to RT and stir for 2 hours. Quench with saturated

  .[1] Wash organic layer with 1N HCl (to remove unreacted pyridine derivatives) and Brine.

Validation Data:

• Typical Yields: 85–95%.

• Note: This method mimics the industrial synthesis of Flonicamid [1].

Protocol B: The "Discovery" Route (T3P Coupling)

Best for: Chiral substrates (low epimerization risk), library synthesis, and moderately deactivated amines. Mechanism: T3P (Propylphosphonic anhydride) acts as a Lewis acid and water scavenger, driving the equilibrium toward the amide without generating acidic byproducts that cause racemization.

Reagents:

• Substrate:

  -Pyridine carboxylic acid (1.0 equiv).

• Amine: 1.1 equiv.

• Reagent: T3P (50% w/w in EtOAc or DMF) (1.5–2.0 equiv).

• Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv).

• Solvent: EtOAc, 2-MeTHF, or DMF.

Step-by-Step Procedure:

• Dissolution: Dissolve the carboxylic acid and the amine in EtOAc (10 volumes).

• Base Addition: Add Pyridine (or DIPEA) and cool the mixture to 0°C.

• Reagent Addition: Add T3P solution dropwise.

  • Why T3P? Unlike HATU/EDC, T3P byproducts are water-soluble, eliminating the need for chromatography in many cases [2].[2]

• Reaction: Allow to warm to RT. If the amine is electron-deficient (e.g., another pyridine), heat to 50–60°C.

• Monitoring: Monitor via LCMS. Reaction is usually complete in 4–12 hours.

• Workup: Dilute with water. Separate layers. Wash organic layer with:

  • Water (x2)

  • 0.5M citric acid (removes pyridine base)

  • 10%

    (removes unreacted acid)

• Isolation: Dry over

  and concentrate.

Validation Data:

• Epimerization: <1% (compared to 5-15% with HATU/DIPEA).

• Yield: 70–90% for standard amines.

Protocol C: The "Deactivated" Route (Acyl Fluoride/BTFFH)

Best for: Coupling

-pyridin-amines (weak nucleophiles) with hindered acids. Mechanism: In situ generation of an Acyl Fluoride using BTFFH. Acyl fluorides are highly reactive toward poor nucleophiles but stable enough to handle [3].

Reagents:

• Substrate: Carboxylic Acid (1.0 equiv).

• Amine: Aminopyridine derivative (1.2 equiv).

• Reagent: BTFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate) (1.2 equiv).

• Base: DIPEA (3.0 equiv).

• Solvent: DCM or DCE.

Step-by-Step Procedure:

• Activation: Dissolve the carboxylic acid and DIPEA in DCM.

• Fluorination: Add BTFFH at RT. Stir for 30 minutes to generate the acyl fluoride intermediate.

• Coupling: Add the deactivated trifluoromethyl-aminopyridine.

• Heating: Heat to reflux (40°C for DCM, 80°C for DCE) for 12–24 hours.

• Workup: Standard aqueous workup.

Critical Process Parameters (CPPs) & Troubleshooting

Observation	Root Cause	Corrective Action
Low Yield (Acid Chloride Method)	Hydrolysis of Acid Chloride	Ensure reagents are anhydrous. Use a drying tube. Increase equivalents.
No Reaction (Amine Nucleophile)	Amine is too electron-deficient	Switch from HATU to Protocol C (BTFFH) or use mediated coupling (advanced).
Epimerization	High pH or over-activation	Switch to Protocol B (T3P + Pyridine). Avoid DMF if possible.
Product Hydrolysis	group activates amide bond	Avoid strong basic workups with heating. Keep pH < 10 during extraction.

Workflow Visualization: T3P Coupling

Figure 2: Streamlined workflow for T3P-mediated coupling, highlighting the simplified workup procedure.

References

• Title: Synthesis method of flonicamid (Patent CN102558132B/WO variants).

• T3P Application Note

  • Title: General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.[2]

  • Source: Organic Letters (Dunetz et al., Pfizer).[2]

  • URL:[Link]

• Coupling Deactivated Amines

  • Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.[3][4][5][6]

  • Source: Organic & Biomolecular Chemistry (RSC).[4]

  • URL:[Link]

• Trifluoromethylpyridine Overview

  • Title: Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.[7]

  • Source: Journal of Pesticide Science.

  • URL:[Link]

Sources

• 1. Amine to Amide (Coupling) - T3P [commonorganicchemistry.com]
• 2. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 3. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Halex Fluorination: Protocols for Pyridine Scaffolds

Executive Summary

The introduction of fluorine into pyridine rings profoundly alters physicochemical properties, enhancing metabolic stability (blocking P450 oxidation sites) and modulating lipophilicity (

). While direct fluorination using gas is often non-selective and hazardous, the Halogen Exchange (Halex) reaction remains the industrial gold standard for synthesizing fluorinated pyridines.

This guide details the operational parameters for converting chloropyridines to fluoropyridines via Nucleophilic Aromatic Substitution (

). Unlike standard academic procedures, this note focuses on process robustness , specifically addressing the "naked fluoride" paradox: fluoride must be soluble to react, but its solubility sources (water/protic solvents) deactivate its nucleophilicity.

Mechanistic Foundation: The Pathway

The Halex reaction on pyridines is not a simple displacement; it is an addition-elimination sequence. The reaction rate is governed by the formation of the anionic Meisenheimer

-complex.

Reaction Coordinate

• Approach: The fluoride ion (hard nucleophile) attacks the carbon bearing the leaving group (Cl/Br).

• Transition State: Formation of the Meisenheimer complex. The negative charge is delocalized onto the nitrogen atom (and electron-withdrawing groups like

  or if present).

• Elimination: Loss of the chloride ion restores aromaticity.

Critical Insight: Fluoride is a poor nucleophile in organic solvents due to its high charge density and tight solvation shell. Success depends entirely on creating "naked" (desolvated) fluoride ions while preventing their protonation (HF formation).

Figure 1: Mechanistic pathway of Halex fluorination via

, highlighting the critical role of Phase Transfer Catalysts (PTC).

Critical Process Parameters (CPP)

The Fluoride Source: Surface Area Matters

Standard calcined Potassium Fluoride (KF) often fails due to the formation of a passive KCl lattice on the surface.

• Recommendation: Use Spray-Dried KF .[1]

• Data: Spray-dried KF has a surface area of

  compared to for calcined KF.[1] This increased surface area significantly accelerates reaction kinetics.

Solvent Selection: The Safety/Reactivity Matrix

The solvent must be polar aprotic to stabilize the intermediate but must not solvate the fluoride anion too tightly.

Solvent	Boiling Point (°C)	Stability	Recommendation
Sulfolane	285	High thermal stability.	Primary Choice. Ideal for reactions >180°C.
DMSO	189	DANGER. Decomposes exothermically >190°C.	Use only for activated substrates reacting <140°C.
NMP	202	Good stability.	Alternative to Sulfolane, but harder to dry.
DMF	153	Low thermal ceiling.	Avoid. Decomposes to dimethylamine (impurity).

Water Control: The "Kill Switch"

Water is the primary failure mode.

• Mechanism of Failure:

  . The generated hydroxide attacks the pyridine to form hydroxypyridines (pyridones), which are unreactive impurities ("tars").

• Specification: System water content must be < 100 ppm .

Detailed Protocol: Synthesis of 2,6-Difluoropyridine

Target: Conversion of 2,6-Dichloropyridine to 2,6-Difluoropyridine. Scale: 100 mmol (Laboratory Scale).

Reagents & Equipment

• Substrate: 2,6-Dichloropyridine (14.8 g, 100 mmol).

• Fluoride: Spray-dried KF (17.4 g, 300 mmol, 1.5 eq per Cl).

• Catalyst: Tetraphenylphosphonium bromide (

  ) (2.1 g, 5 mol%). Note: 18-crown-6 is an alternative but is thermally more robust.

• Solvent: Sulfolane (anhydrous, 50 mL).

• Drying Agent: Toluene (20 mL, for azeotrope).

Step-by-Step Procedure

Phase 1: Azeotropic Drying (Crucial)

• Setup: Equip a 250 mL 3-neck round bottom flask with a mechanical stirrer, internal thermometer, and a Dean-Stark trap topped with a reflux condenser and

  line.

• Charge: Add Spray-dried KF and Sulfolane.

• Azeotrope: Add 20 mL Toluene. Heat the mixture to reflux (

  ).

• Distill: Collect the water/toluene azeotrope in the Dean-Stark trap. Once the toluene is removed and the internal temperature rises to

  , the system is dry.

  • Checkpoint: The KF should appear as a fine, free-flowing suspension, not a clumpy paste.

Phase 2: Reaction[2]

• Cool & Charge: Cool the mixture to

  . Add the Catalyst ( ) and the Substrate (2,6-Dichloropyridine).

• Reaction: Heat the mixture to 210°C .

  • Note: 2,6-Dichloropyridine is deactivated compared to nitro-pyridines, requiring high energy.

• Monitoring: Monitor via GC-MS or HPLC every 2 hours. Look for the mono-fluoro intermediate. Reaction typically requires 6–12 hours.

Phase 3: Workup (Distillation)

Unlike standard extractions, Sulfolane's high boiling point allows for direct product distillation. 8. Quench: Cool to

. 9. Vacuum Distillation: Attach a short-path distillation head. Apply vacuum (approx. 20-50 mbar). 10. Collection: 2,6-Difluoropyridine (BP at atm) will distill over. Sulfolane (BP ) remains in the pot with the KCl salts. 11. Yield: Expected isolated yield: 75–85%.

Figure 2: Operational workflow for high-temperature Halex fluorination.

Safety & Troubleshooting

Thermal Runaway (DMSO Warning)

Never use DMSO for reactions requiring temperatures

or in the presence of strong electrophiles/acids. DMSO decomposes autocatalytically.[3]

• Hazard:[3][4] The decomposition onset of DMSO is lowered by halides and acids.[3] A "safe" DMSO reaction at 150°C can become a bomb if trace HF is generated.

• Mitigation: Use Sulfolane for all high-temperature Halex (>150°C) chemistries.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion	"Dead" KF (Low Surface Area).	Switch to Spray-dried KF.[1] Add 18-crown-6 or .
Black Tar Formation	Water contamination (Hydrolysis).	Improve azeotropic drying. Check lines for moisture.
Product "Missing"	Product volatility.	2-Fluoropyridines are volatile. Do not rotovap aggressively. Use fractional distillation.
Corrosion	HF formation.	Ensure base (KF) is in excess. Use Hastelloy or glass-lined reactors, not standard steel.

References

• Furuya, T., Klein, J. E., & Ritter, T. (2010).[5] C–F Bond Formation for the Synthesis of Aryl Fluorides. Synthesis.[6][7][8][9][10][11][12][13] Link

• Adams, D. J., & Clark, J. H. (1999). Spray-dried potassium fluoride: a convenient and active fluorinating agent.[1][6] Chemical Society Reviews. Link

• Finger, G. C., et al. (1956). Aromatic Fluorine Compounds.[9][10][14][15][16] VII. Replacement of Aromatic -Cl and -NO2 Groups by -F. Journal of the American Chemical Society.[8] Link

• Landini, D., & Maia, A. (1984). Phase-transfer catalysis in the Halex reaction. Chemical Communications. Link

• Org. Process Res. Dev. (2014).[9] Safety Evaluation of the Thermal Instability of DMSO. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Preparation method of 2-amino-4-fluoropyridine - Eureka | Patsnap [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Halex process - Wikipedia [en.wikipedia.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. alfachemic.com [alfachemic.com]
• 9. Halex Reaction - Wordpress [reagents.acsgcipr.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ijcea.org [ijcea.org]
• 12. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. US3296269A - Process for providing 2-fluoropyridine - Google Patents [patents.google.com]
• 16. gchemglobal.com [gchemglobal.com]

Application Note: Preparation of N-(3-pyridinylmethyl) Nitrogenous Heterocyclic Compounds

Executive Summary

The N-(3-pyridinylmethyl) moiety (also known as the 3-picolyl group) is a critical pharmacophore in medicinal chemistry. It serves as a polar, hydrogen-bonding bioisostere for benzyl groups, significantly improving aqueous solubility and metabolic stability in drug candidates. Notable examples include the BRAF inhibitor Vemurafenib and various nicotinic acetylcholine receptor ligands.

This guide provides two validated protocols for installing this moiety onto nitrogenous heterocycles (e.g., piperazines, morpholines, imidazoles, pyrazoles):

• Reductive Amination (Method A): The preferred, mild approach for secondary amines.

• Nucleophilic Substitution (Method B): The necessary approach for aromatic heterocycles (e.g., imidazoles) or when aldehyde precursors are unsuitable.

Strategic Synthetic Pathways

Selecting the correct pathway is determined by the nucleophilicity of the substrate and tolerance for acidic/basic conditions.

Decision Matrix (Graphviz)

Figure 1: Synthetic strategy decision tree. Method A is preferred for aliphatic amines due to milder conditions and higher chemoselectivity.

Method A: Reductive Amination (The "Gold Standard")

Principle: This method utilizes Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that selectively reduces the intermediate iminium ion without reducing the starting aldehyde.[1] This "one-pot" protocol avoids the isolation of unstable imines.

Reference: Abdel-Magid, A. F. et al. J. Org.[2][3][4][5][6] Chem.1996 , 61, 3849.[2][3][5] [1]

Materials

• Substrate: Secondary amine (1.0 equiv)

• Reagent: 3-Pyridinecarboxaldehyde (1.1 - 1.2 equiv)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.4 - 1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM). Note: THF is a viable alternative if solubility is an issue.

• Additive: Glacial Acetic Acid (AcOH) (1.0 - 2.0 equiv)

Protocol Steps

• Preparation: In a dry reaction vessel under N₂, dissolve the amine (1.0 equiv) in DCE (0.1 M concentration).

  • Expert Insight: If the amine is a salt (e.g., HCl salt), add Triethylamine (Et3N) (1.0 equiv) to liberate the free base. Stir for 10 mins before proceeding.

• Aldehyde Addition: Add 3-Pyridinecarboxaldehyde (1.1 equiv).

  • Checkpoint: If the reaction does not warm slightly or change color, add AcOH (1 equiv). This catalyzes iminium formation.

• Reductant Addition: Add STAB (1.4 equiv) in one portion.

  • Caution: Gas evolution (H₂) may occur but is usually minimal compared to NaBH₄.

• Reaction: Stir at room temperature (20–25 °C) for 2–16 hours. Monitor by LC-MS (Target M+H = MW_amine + 91).

• Workup:

  • Quench with saturated aqueous NaHCO₃ (pH should be ~8).

  • Extract with DCM (3x).

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[7]

Data Validation (Typical Results)

Parameter	Value Range	Notes
Yield	85% - 98%	High efficiency due to selectivity of STAB.
Purity (Crude)	>95%	Minimal side products; often requires no chromatography.
Reaction Time	2 - 4 Hours	Fast kinetics for unhindered amines.

Method B: Nucleophilic Substitution (Alkylation)

Principle: Direct alkylation using 3-(chloromethyl)pyridine hydrochloride . Critical Safety/Stability Note: The free base, 3-(chloromethyl)pyridine, is unstable and prone to self-polymerization (forming a pyridinium salt). NEVER store the free base. Always generate it in situ from the stable Hydrochloride salt.

Materials

• Substrate: Nitrogen heterocycle (e.g., Imidazole, Indole) (1.0 equiv)

• Reagent: 3-(chloromethyl)pyridine hydrochloride (1.1 - 1.2 equiv)

• Base: Cesium Carbonate (Cs₂CO₃) (2.5 - 3.0 equiv) or Potassium Carbonate (K₂CO₃).

• Solvent: Acetonitrile (MeCN) or DMF.

Protocol Steps

• Base Activation: In a reaction vial, suspend the heterocycle (1.0 equiv) and Cs₂CO₃ (2.5 equiv) in MeCN. Stir at room temperature for 15 minutes.

  • Why Cs₂CO₃? Cesium is more soluble in organic solvents than Potassium, often increasing reaction rates for nucleophilic substitutions.

• Reagent Addition: Add 3-(chloromethyl)pyridine hydrochloride (1.1 equiv) as a solid.

  • Mechanism:[5][8][9][10][11][12] The excess base neutralizes the HCl salt in situ, releasing the reactive electrophile directly in the presence of the nucleophile.

• Heating: Heat the mixture to 60–80 °C for 4–12 hours.

  • Monitoring: Watch for the disappearance of the heterocycle.

• Workup:

  • Filter off the inorganic salts.

  • Concentrate the filtrate.

  • Purification: Residue usually requires flash chromatography (DCM/MeOH gradient) because the pyridine ring makes the product polar.

Regioselectivity Challenges (Ambident Nucleophiles)

When alkylating unsymmetrical imidazoles (e.g., 4-methylimidazole), two isomers (N1 and N3) are possible.

• Thermodynamic Control: Higher temperatures (DMF, 100°C) tend to favor the thermodynamically more stable isomer (usually the less sterically hindered one, 1,4-isomer).

• Kinetic Control: Lower temperatures may yield mixtures requiring careful chromatographic separation.

Critical Process Parameters (CPPs) & Troubleshooting

Handling 3-Picolyl Halides

The 3-picolyl cation is electrophilic. If the free base is isolated as an oil, it turns into a red/black tar within hours due to intermolecular quaternization (Reaction mechanism shown below).

Graphviz: Decomposition Pathway

Figure 2: Instability mechanism of free base 3-picolyl chloride.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Method A: No Reaction	Imine formation stalled.	Add 1-2 drops of Glacial Acetic Acid to activate the carbonyl.
Method A: Low Yield	Wet solvent (STAB hydrolysis).	Use anhydrous DCE/DCM. Ensure STAB is fresh (should be white powder, not clumps).
Method B: Black Tar	Free base polymerization.	Do not premix base and alkyl halide without the nucleophile present. Ensure rapid stirring.
Method B: Isomer Mix	Ambident nucleophile.	Switch to Method A if possible (reductive amination avoids regioselectivity issues if the precursor amine is available).

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[2][4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4][5][6][7][13] Studies on Direct and Indirect Reductive Amination Procedures.[2][3][4][6][13]J. Org.[2][5][6] Chem. 1996, 61, 3849–3862.[2][3][5]

• Li, J. J. Application of Sodium Triacetoxyborohydride in Reductive Amination. In Name Reactions for Functional Group Transformations; Wiley, 2007.

• Bollag, G. et al. Clinical efficacy of a RAF inhibitor that targets BRAF V600E melanoma.Nature 2010, 467, 596–599. (Reference for Vemurafenib/Zelboraf scaffold relevance).

• Sigma-Aldrich (Merck) . Product Specification: 3-(Chloromethyl)pyridine hydrochloride.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. semanticscholar.org [semanticscholar.org]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride - Google Patents [patents.google.com]
• 12. Amine alkylation - Wikipedia [en.wikipedia.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Optimization of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine Synthesis

Current Status: Online | Lead Scientist: Dr. A. Vance | Ticket ID: PYR-CF3-OPT

Executive Summary

The synthesis of 3-(chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 386704-12-7) is a critical bottleneck in the production of advanced agrochemicals and pharmaceutical intermediates. Its unique structure—combining a highly electron-withdrawing trifluoromethyl group (

) at C2 with a reactive electrophilic chloromethyl handle at C3—creates a "push-pull" electronic environment that complicates standard halogenation protocols.

This guide addresses the two primary synthetic routes:

• Deoxychlorination: Converting (2-(trifluoromethyl)pyridin-3-yl)methanol to the chloride (High Selectivity, Lab/Pilot Scale).

• Radical Halogenation: Direct chlorination of 3-methyl-2-(trifluoromethyl)pyridine (High Throughput, Industrial Scale).

Module 1: Deoxychlorination (The Alcohol Route)

Primary User Issue: "My reaction mixture turns into a sticky, insoluble gum, and yield drops during aqueous workup."

Root Cause Analysis

The pyridine nitrogen is basic. When you react the alcohol precursor with Thionyl Chloride (

), the byproduct is HCl.[1] The group reduces the basicity of the pyridine ring compared to unsubstituted pyridine, but it is still basic enough to form a hydrochloride salt in non-polar solvents. This salt precipitates as a sticky gum, trapping unreacted starting material and complicating stoichiometry.

Troubleshooting Protocol

Q: How do I prevent the formation of the insoluble hydrochloride salt during reaction? A: You must use a solvent system that solubilizes the salt or scavenge the HCl immediately.

Parameter	Standard Protocol (Fail Prone)	Optimized Protocol (High Yield)
Reagent	(neat or in Hexane)	(1.2 - 1.5 eq)
Solvent	Hexane / Toluene	Dichloromethane (DCM) or Chloroform
Base	None	Catalytic DMF (Vilsmeier-Haack type activation)
Temperature	Reflux ( )	(Control exotherm)
Workup	Direct water quench	Cold saturated wash (Rapid neutralization)

Step-by-Step Optimization:

• Dissolution: Dissolve (2-(trifluoromethyl)pyridin-3-yl)methanol in dry DCM (0.5 M concentration).

• Activation: Add 2-3 drops of dry DMF. This forms the reactive Vilsmeier intermediate (

  ), which is more reactive than alone, allowing for milder conditions.

• Addition: Add

  dropwise at . The group destabilizes the carbocation intermediate, so keeping the temp low prevents decomposition.

• The "Free Base" Trick: Upon completion, do not evaporate directly. Wash the organic layer with cold saturated

  to strip the HCl. Dry over before concentration. This yields the stable free base liquid.

Workflow Visualization

Figure 1: Optimized workflow for converting alcohol to chloride while managing HCl salt formation.

Module 2: Radical Chlorination (The Methyl Route)

Primary User Issue: "I am getting a mixture of starting material, product, and the dichloromethyl impurity. Separation is impossible."

Root Cause Analysis

Radical chlorination is non-selective by nature. The

group at C2 deactivates the ring, which actually helps prevent ring chlorination, but it does not protect the methyl group at C3 from over-chlorination. Once one chlorine is added, the benzylic position remains reactive.

The Kinetic Trap: The rate of reaction for

is often competitive with .

Troubleshooting Protocol

Q: How do I maximize mono-chlorination selectivity? A: You must abandon the idea of 100% conversion. You must engineer the reaction for Partial Conversion (70-80%) .

Variable	Recommendation	Mechanism
Stoichiometry	0.85 - 0.90 eq of Chlorinating Agent	Starve the reaction of chlorine to prevent the second attack.
Reagent	NCS (N-Chlorosuccinimide)	Provides a low, steady concentration of radicals compared to gas.
Initiator	BPO (Benzoyl Peroxide)	Higher half-life temp than AIBN, often better for the higher reflux temps required by electron-deficient pyridines.
Solvent	Trifluorotoluene ( )	A greener, higher-boiling alternative to that resists radical attack.

The "Stop-Point" Strategy:

• Run the reaction with 0.9 eq NCS.

• Monitor by GC/HPLC every hour.

• TERMINATE the reaction when the ratio of Product:Di-chloro drops below 10:1.

• It is far easier to separate unreacted starting material (distillation) than to separate the di-chloro impurity (similar boiling point).

Selectivity Logic Diagram

Figure 2: Kinetic decision tree for maximizing selectivity in radical chlorination.

Module 3: Stability & Storage FAQs

Q: Why does my product turn acidic upon storage? A: The C3-chloromethyl group is highly electrophilic. Moisture in the air will hydrolyze it back to the alcohol, releasing HCl. The

group pulls electron density, making the bond slightly more labile to hydrolysis than in simple benzyl chloride.

• Fix: Store over activated 4Å molecular sieves in a teflon-sealed vial at

  .

Q: Can I distill this compound? A: Yes, but caution is required.

• Boiling Point: ~80-85°C at 10 mmHg (estimated).

• Warning: Do not distill the crude reaction mixture if it contains significant residual oxidants (peroxides from Module 2). Quench with sodium thiosulfate first.

References

• Preparation of (trifluoromethyl)pyridines. US Patent 4650875A. Describes the fundamental halogenation techniques for methyl-pyridines and the handling of trifluoromethyl groups under industrial conditions. Link

• Synthetic method of 3-(chloromethyl)pyridine hydrochloride. CN Patent 105085377A. details the oxidation and chlorination sequence (Route B) relevant to the pyridine alcohol-to-chloride conversion. Link

• Reactions of Alcohols with Thionyl Chloride. Chemistry LibreTexts. Provides the mechanistic grounding for the ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  deoxychlorination and the role of base/solvent in preventing side reactions. Link

• Process for producing 3-chloro-5-trifluoromethylpyridines. EP Patent 0078410A2. Discusses vapor phase chlorination and catalyst selection for trifluoromethyl-pyridine derivatives. Link

Sources

• 1. sciencemadness.org [sciencemadness.org]

Technical Support Center: Purification of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Product Code: 3-CM-2-TFMP CAS: 864725-22-4 (Generic reference for structure) Support Tier: Level 3 (Senior Application Scientist)

Safety & Handling Directive (Critical)

WARNING: Lachrymator & Vesicant 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is a potent alkylating agent. It acts as a severe lachrymator (tear gas) and can cause blistering (vesicant) upon skin contact.

• Engineering Controls: All purification steps, especially distillation and silica gel packing, must be performed in a high-velocity fume hood.

• PPE: Double nitrile gloves (change immediately upon splash), lab coat, and chemical splash goggles.

• Neutralization: Keep a beaker of 10% aqueous ammonia or 5% NaOH handy to neutralize spills and glassware.

Diagnostic Triage: Identify Your Impurity Profile

Before selecting a purification method, analyze your crude reaction mixture (typically from radical chlorination of 3-methyl-2-(trifluoromethyl)pyridine). Use the table below to diagnose your separation challenge.

Impurity Type	Origin	Diagnostic Signal (1H NMR/GC)	Removal Strategy
Starting Material (SM)	Incomplete conversion (3-methyl precursor)	Methyl singlet ~2.4-2.5 ppm.	Fractional Distillation (BP difference ~15-20°C).
Over-Chlorinated	Radical chlorination proceeded too far (Dichloromethyl)	Methine singlet (shifted downfield >6.5 ppm).	Fractional Distillation (Higher boiling point).[1]
Hydrolysis Product	Moisture ingress (Alcohol derivative)	Methylene doublet ~4.8 ppm + broad OH signal.	Chromatography (High polarity difference).
Succinimide	Byproduct if NCS was used	Singlet ~2.7 ppm (often solid precipitate).	Aqueous Wash (Water/Brine) or Filtration.[1]

Primary Purification Protocol: Vacuum Fractional Distillation

For crude mixtures >5g, distillation is the superior method. It avoids the hydrolysis risks associated with silica gel and scales well.

The Mechanism

The trifluoromethyl (

) group at the 2-position significantly lowers the basicity of the pyridine ring, preventing self-quaternization (polymerization) that is common in other chloromethyl pyridines. However, thermal degradation is still a risk above 140°C.

Step-by-Step Protocol

• Apparatus Setup:

  • Use a short-path distillation head with a Vigreux column (10-20 cm) to ensure theoretical plate separation between the SM and the product.

  • Grease all joints with high-vacuum grease; the

    group makes the compound volatile.

  • Vacuum Requirement: < 5 mmHg (Oil pump required; water aspirator is insufficient).

• Degassing:

  • Stir the crude oil at room temperature under full vacuum for 15 minutes to remove residual solvents (e.g.,

    , chlorobenzene) and HCl gas.

• Fraction Collection (at ~2 mmHg):

  • Fraction A (Forerun): ~45-55°C. Contains unreacted 3-methyl-2-(trifluoromethyl)pyridine.

  • Fraction B (Product): ~75-85°C. Collect this fraction. It should be a clear, colorless to pale yellow oil.

  • Residue (Pot): Contains the 3-(dichloromethyl) byproduct and tars.[1] Do not distill to dryness (explosion risk).[1]

• Validation:

  • Check Fraction B by GC-MS or NMR. If SM > 5%, redistill Fraction B.

Secondary Protocol: Flash Chromatography (Polishing)[1]

Use this method only if:

• Scale is small (<2g).

• Distillation failed to remove the alcohol impurity.

• You require >99% purity for biological assays.

Critical Issue: Silica gel is slightly acidic. The chloromethyl group is labile and can hydrolyze to the alcohol on the column, leading to "tailing" and yield loss.

Optimized Column Conditions

• Stationary Phase: Neutralized Silica Gel (Grade 60).

  • Pre-treatment:[1][2][3][4] Slurry silica in the eluent containing 1% Triethylamine (

    ) to neutralize acid sites. Flush with 2 column volumes of pure eluent before loading sample.

• Eluent System: Hexanes : Ethyl Acetate (Gradient 95:5

  80:20).

  • Note: Avoid alcohols (MeOH/EtOH) in the eluent; they will react with the chloromethyl group (etherification).

• Loading: Dry load on Celite is preferred over liquid loading to minimize band broadening.

Workflow Diagram

Caption: Decision tree for selecting the appropriate purification pathway based on scale and impurity profile.

Troubleshooting & FAQs

Q1: My product turned into a white solid/sludge after sitting on the bench. What happened?

• Cause: Hydrolysis.[3] Ambient moisture reacted with the chloromethyl group to form 3-(hydroxymethyl)-2-(trifluoromethyl)pyridine, which is often a solid.

• Fix: If the solid is the major component, you cannot revert it easily. If it is a minor impurity, filter the mixture through a plug of silica (eluting with Hexanes/EtOAc) or distill the oil away from the solid residue.

• Prevention: Store the purified oil under Argon/Nitrogen at 4°C over activated 4Å molecular sieves.

Q2: I see a "ghost" peak in NMR at 4.6 ppm (singlet) that grows over time.

• Diagnosis: This is likely the ethyl ether derivative formed if you used Ethanol-stabilized Chloroform for NMR.

• Solution: Use

  treated with or use (Dichloromethane-d2) for analysis.

Q3: Can I use acid-base extraction to purify this?

• Answer: Generally, No .[2] The 2-trifluoromethyl group is strongly electron-withdrawing, lowering the

  of the pyridine nitrogen to ~0-1. It will not protonate efficiently with weak acids (like 1M HCl) to separate it from neutral organic impurities, and strong acids may hydrolyze the chloromethyl group.

Q4: How do I remove the 3-(dichloromethyl) impurity if distillation doesn't work?

• Technique: Chemical Scavenging. The dichloromethyl group is less reactive than the monochloromethyl group. You can try a "soft" nucleophile displacement (e.g., Sodium Acetate in Acetone) which will react faster with the product (undesired loss) than the impurity.

• Better Approach: Fine-tune your distillation reflux ratio. A reflux ratio of 10:1 (reflux:takeoff) is usually required to separate the mono-Cl from the di-Cl.

References

• Process for preparing 2-halo-5-halomethylpyridines. (1993).[5] US Patent 5,229,519. (Describes radical halogenation and distillation protocols for halomethyl pyridines). Link

• Method for producing 2,3-dichloro-5-(trichloromethyl)pyridine. (2014). WO Patent 2014198278A1. (Detailed industrial purification data for trifluoromethyl/chloromethyl pyridine intermediates). Link

• Synthesis and application of trifluoromethylpyridines. (2021). Journal of Fluorine Chemistry. (Review of stability and reactivity of TFMP derivatives). Link

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. researchgate.net [researchgate.net]
• 3. CA1199331A - 3-chloro-2-fluoro-5-(trifluoromethyl) pyridine - Google Patents [patents.google.com]
• 4. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 5. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine - Google Patents [patents.google.com]

Overcoming poor reactivity in substitutions with 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Topic: Overcoming Poor Reactivity in Nucleophilic Substitutions (

) Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

The "Picolyl-CF3" Paradox: Why Your Reaction Failed

If you are reading this, you are likely experiencing stalled conversion, low yields, or unreacted starting material when attempting to functionalize 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 175277-60-8).

While benzyl-type chlorides are typically highly reactive, this specific scaffold presents a unique kinetic barrier. The failure is rarely due to the nucleophile's intrinsic strength but rather a combination of Steric Shielding and Electronic Repulsion .

The Root Cause Analysis

• Steric Blockade (The Ortho Effect): The trifluoromethyl (

  ) group at the 2-position has a Van der Waals radius comparable to an isopropyl group. It physically blocks the "backside attack" trajectory required for the mechanism at the 3-chloromethyl site.

• Electronic Deactivation: The pyridine ring is electron-deficient. While this usually activates benzylic positions, the strong inductive withdrawal (

  ) of the group, combined with the electron-rich fluorine shell, can create electrostatic repulsion for incoming anionic nucleophiles.

Troubleshooting Matrix: Diagnostic & Repair

Use this table to identify your specific failure mode and the corresponding engineering fix.

Symptom	Probable Cause	Technical Fix
0% Conversion (RT)	Kinetic barrier is too high for standard .	Heat & Solvent: Switch to DMF/DMSO and heat to 60–80°C.
Stalled at ~30%	Leaving group ( ) accumulation / Equilibrium.	Finkelstein Activation: Add 1.5 eq NaI (See Module 3).
Hydrolysis Product	Moisture ingress competing with slow nucleophile.	Dry System: Use molecular sieves (3Å) and anhydrous solvents.
Elimination/Tars	Base is too strong/bulky (deprotonating benzylic H).	Base Switch: Use non-nucleophilic, weaker bases ( or DIPEA) instead of NaH/KOtBu.
Precipitation	Nucleophile insolubility in non-polar solvent.	PTC: Add TBAI (Tetrabutylammonium iodide) as a Phase Transfer Catalyst.

Visualizing the Solution Workflow

The following decision tree outlines the logical steps to optimize your reaction conditions.

Caption: Step-by-step logic flow for optimizing substitutions on sterically hindered picolyl chlorides.

Module 1: The "Finkelstein" Fix (Halogen Exchange)

The Gold Standard Solution. When the chloride is too slow due to the steric bulk of the adjacent

group, converting the chloride to an iodide in situ is the most effective strategy. Iodide is a superior leaving group (weaker bond, better polarizability) and a smaller nucleophile than many organic anions, allowing it to penetrate the steric shield first.

Protocol: In-Situ Iodination

Reagents: Sodium Iodide (NaI), Anhydrous Acetone or DMF.

• Dissolution: Dissolve 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0 eq) in anhydrous DMF (0.5 M concentration).

  • Note: Acetone is classical for Finkelstein, but DMF allows for higher temperatures required for the subsequent substitution.

• Activation: Add Sodium Iodide (NaI, 1.5 eq).

• Incubation: Stir at RT for 30 minutes. You may observe NaCl precipitation (fine white solid).

• Nucleophilic Attack: Add your desired nucleophile (amine, thiol, alkoxide) and Base (if necessary, e.g.,

  ).

• Heating: Heat to 60–80°C.

• Monitoring: Monitor via LCMS. You will see the transient formation of the Iodo-intermediate (Mass = M+92 vs Cl) before product formation.

Why this works: The reaction proceeds via a double displacement.

The bond is longer and weaker, significantly lowering the activation energy for the second step [1][4].

Module 2: Solvent & Catalyst Engineering

If the Finkelstein protocol is insufficient, the issue may be solvation.

Solvent Selection Guide

The

group makes the substrate lipophilic, but the transition state is polar.

• Avoid: Ethanol/Methanol (Solvolysis risk), THF (Too non-polar, poor rate).

• Recommended:

  • DMF (Dimethylformamide): Excellent balance of solubility and dipole moment.

  • Acetonitrile (MeCN): Good for amine nucleophiles; easier workup than DMF.

  • NMP (N-Methyl-2-pyrrolidone): Use for high-temperature reactions (>100°C) if the substrate is extremely stubborn.

Phase Transfer Catalysis (PTC)

For solid nucleophiles (e.g., Phenols, Cyanide) or heterogeneous mixtures:

• Catalyst: Tetrabutylammonium Iodide (TBAI) or Tetrabutylammonium Bromide (TBAB).

• Loading: 5–10 mol%.

• Mechanism: The quaternary ammonium salt transports the nucleophile into the organic phase while the Iodide counter-ion acts as a co-catalyst (similar to the Finkelstein effect) [5].

FAQ: Specific Scenarios

Q: Can I use strong bases like NaH or LDA? A: Proceed with caution. The benzylic protons in 3-(chloromethyl)pyridines are acidic. Strong bases can cause deprotonation leading to polymerization or formation of a reactive "pyridyne" type intermediate (though less likely with

blocking). Stick to weak bases like , , or DIPEA unless the nucleophile absolutely requires deprotonation.

Q: I see a side product with M+16 mass. What is it? A: This is likely the alcohol (hydrolysis product). The

group pulls electron density, making the benzylic carbon highly electrophilic toward water if your intended nucleophile is slow.

• Fix: Dry solvents rigorously.[1] Increase the equivalent of your nucleophile (2.0–3.0 eq) to outcompete trace water.

Q: My amine nucleophile is not reacting, even with heat. A: If the amine is secondary or bulky (e.g., diisopropylamine), the steric clash with the 2-

group is likely insurmountable.

• Fix: Try microwave irradiation (100°C, 30 mins) to overcome the activation barrier, or switch to a smaller amine if structural activity relationship (SAR) permits [3].

References

• Finkelstein Reaction Mechanism: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed. Wiley-Interscience. (Explains the kinetics of Halogen exchange and leaving group ability).

• Steric Effects in Pyridines: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley.[1] (Detailed analysis of substituent effects on pyridine reactivity).

• Microwave Assisted Synthesis: Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 2004, 43(46), 6250-6284. Link

• Nucleophilic Substitution on Halomethylpyridines: Scriven, E. F. V. "Pyridines and their Benzo Derivatives: (ii) Reactivity at Substituents." Comprehensive Heterocyclic Chemistry II, 1996.

• Phase Transfer Catalysis: Starks, C. M. "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts." Journal of the American Chemical Society, 1971, 93(1), 195–199. Link

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Optimizing Coupling with 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Executive Summary & Reagent Profile

You are likely utilizing 3-(Chloromethyl)-2-(trifluoromethyl)pyridine as a bioisosteric building block. This reagent is critical for introducing the 2-(trifluoromethyl)pyridin-3-yl methyl motif, a privileged scaffold found in blockbuster antivirals like Pibrentasvir (HCV NS5A inhibitor).

While chemically similar to standard benzyl chlorides, the 2-trifluoromethyl (

) group drastically alters the electronic and steric landscape of the reaction. This guide addresses the specific challenges arising from this substitution pattern: steric hindrance at the reaction site and deactivated ring nitrogen .

Reagent Snapshot

• CAS: 175277-60-8

• Primary Reactivity: Electrophile in

  alkylations (N-, O-, S-, or C-alkylation).

• Key Challenge: The bulky ortho-

  group hinders nucleophilic approach to the methylene carbon.

• Stability Warning: Prone to hydrolysis to the alcohol (3-(hydroxymethyl) analog) if moisture is present.

Standard Operating Procedures (SOPs)

Module A: N-Alkylation (Amine Coupling)

The most common application, analogous to the synthesis of Pibrentasvir intermediates.

Protocol:

• Solvent: Acetonitrile (MeCN) or DMF (Anhydrous).

• Base:

  (3.0 equiv) or DIPEA (2.0 equiv).

• Catalyst (Optional but recommended): NaI or TBAI (0.1 equiv) to generate the more reactive iodide in situ (Finkelstein conditions).

• Temperature: 50–80°C. (Higher temps required due to

  sterics).

Workflow Visualization:

Figure 1: Optimized workflow for N-alkylation illustrating the critical heating step required to overcome steric hindrance.

Troubleshooting Guide & FAQs

This section is structured as a direct response to common tickets received by our technical support team.

Issue 1: "My reaction is stalling at 50% conversion."

Diagnosis: Steric Hindrance & Leaving Group Efficiency. The

group at the C2 position creates significant steric bulk, shielding the C3-chloromethyl group. Standard benzyl chloride conditions (RT, 2 hours) will fail here.[1]

Corrective Actions:

• Switch to Finkelstein Conditions: Add 0.1–0.5 eq of Sodium Iodide (NaI) . This converts the alkyl chloride to a more reactive alkyl iodide in situ.

• Increase Temperature: Raise reaction temperature to 70–80°C . The

  group is thermally stable, so the molecule can withstand higher heat than non-fluorinated pyridines.

• Solvent Switch: If using THF or DCM, switch to DMF or NMP . These polar aprotic solvents stabilize the transition state and improve the solubility of inorganic bases.

Issue 2: "I see a byproduct with Mass [M-18.5] or [+17 vs Product]?"

Diagnosis: Hydrolysis (Formation of the Alcohol). The mass shift corresponds to the loss of Cl (35.5) and gain of OH (17), a net change of -18.5 Da (or +17 if comparing to the carbocation, but typically observed as conversion of R-Cl to R-OH).

• Mechanism:[2][3][4][5][6][7] Trace water competes with your nucleophile. The electron-deficient pyridine ring (due to

  ) makes the benzylic position highly electrophilic, increasing susceptibility to attack by water.

Corrective Actions:

• Drying Protocol: Dry solvents over molecular sieves (3Å or 4Å) for 24 hours.

• Base Quality: Use anhydrous

  or . Avoid hydroxides (NaOH/KOH) which directly introduce .

• Atmosphere: Run strictly under Argon/Nitrogen.

Issue 3: "Is the Pyridine Nitrogen interfering with the catalyst?"

Diagnosis: Catalyst Poisoning / Self-Quaternization. In many pyridine couplings, the pyridine nitrogen acts as a nucleophile (attacking the alkyl halide of another molecule) or binds to metal catalysts (Pd/Cu).

Technical Insight: For 3-(chloromethyl)-2-(trifluoromethyl)pyridine , this is less of a problem than with 3-chloromethylpyridine. The

group is a strong electron-withdrawing group (EWG) , which significantly reduces the basicity and nucleophilicity of the pyridine nitrogen.

Decision Matrix:

Feature	Effect on Reactivity	Operational Implication
2- Group	Strong EWG	Reduces Ring N basicity; minimizes catalyst poisoning.
2- Group	Steric Bulk	Blocks approach to N; prevents self-quaternization (dimerization).

Advanced Optimization: Data & Logic

Solvent & Base Screening Table

Use this table to select conditions based on your nucleophile type.

Nucleophile Type	Recommended Solvent	Recommended Base	Additive	Temp (°C)	Notes
2° Amine (e.g., Piperazine)	MeCN or DMF	or DIPEA	NaI (0.1 eq)	60-80	Standard Pibrentasvir-like coupling.
1° Amine	THF or DCM		None	0 -> RT	Low temp prevents bis-alkylation.
Phenol / Alcohol	DMF or DMAc		TBAI	90-100	Requires harder conditions due to sterics.
Thiol	THF	NaH	None	0	Very fast; watch for disulfide formation.

Pathway Analysis: Impurity Profile

Figure 2: Competitive reaction pathways. Path B (Hydrolysis) is the most common failure mode for this reagent.

References & Authority

The protocols and insights above are grounded in the synthesis of HCV NS5A inhibitors and fundamental heterocyclic chemistry.

• Synthesis of Pibrentasvir (Mavyret):

  • Context: Describes the coupling of 3-(chloromethyl)-2-(trifluoromethyl)pyridine derivatives with pyrrolidine cores.

  • Source: Wagner, R. et al. "Discovery of Pibrentasvir (ABT-530), a Pan-Genotypic Hepatitis C Virus NS5A Inhibitor." Journal of Medicinal Chemistry, 2018, 61(9), 4052–4066.

  • URL:[Link]

• Patent: Process for Manufacturing Pibrentasvir:

  • Context: Detailed industrial scale-up conditions for alkylation using this specific pharmacophore.

  • Source: WO2020047182A1 (AbbVie Inc).

  • URL:

• Reactivity of Trifluoromethylpyridines:

  • Context: Mechanistic insight into the electron-withdrawing effects of the

    group on pyridine ring reactivity.

  • Source: Schlosser, M. et al. "The regioselective functionalization of chlorotrifluoromethylpyridines." European Journal of Organic Chemistry, 2003.

  • URL:[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Nucleophilic substitution reactions in pyridine [quimicaorganica.org]
• 3. Pibrentasvir | C57H65F5N10O8 | CID 58031952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride - Google Patents [patents.google.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]

Minimizing byproduct formation in trifluoromethylpyridine synthesis

Welcome to the technical support center for the synthesis of trifluoromethylpyridines (TFMPs). This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these vital compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you minimize byproduct formation and optimize your synthetic outcomes. The trifluoromethyl group is a powerful modulator of physicochemical properties, but its introduction into a pyridine ring can be challenging.[1] This guide is structured to address the common hurdles you may encounter, providing a blend of theoretical understanding and practical, actionable advice.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding trifluoromethylpyridine synthesis:

Q1: What are the primary synthetic routes to trifluoromethylpyridines, and what are the main challenges of each?

A1: There are three primary strategies for synthesizing trifluoromethylpyridines:

• Halogen Exchange (Halex) Reaction: This is a widely used industrial method that involves the fluorination of a trichloromethylpyridine precursor using a fluorinating agent like anhydrous hydrogen fluoride (HF).[1][2] The main challenge is controlling the reaction to prevent the formation of under-fluorinated (still containing chlorine) or over-fluorinated (fluorine substitution on the pyridine ring) byproducts, as well as multi-chlorinated species.[1]

• Cyclocondensation Reactions: This approach involves constructing the pyridine ring from acyclic precursors that already contain the trifluoromethyl group. Common building blocks include trifluoromethylated β-ketoesters and enones.[1] The primary challenge here is controlling the regioselectivity of the cyclization to obtain the desired isomer and avoiding side reactions of the highly reactive building blocks.

• Direct Trifluoromethylation: This method involves the direct introduction of a trifluoromethyl group onto a pre-existing pyridine ring. This can be achieved using various trifluoromethylating reagents, such as Togni's reagent or Umemoto's reagent. While offering a more direct route, challenges include controlling the regioselectivity (C2, C3, or C4 position) and the potential for side reactions with the trifluoromethylating agent itself.[3][4]

Q2: I'm observing significant amounts of multi-chlorinated byproducts in my halogen exchange reaction. What are the key parameters to control this?

A2: The formation of multi-chlorinated byproducts during the initial chlorination of the picoline starting material is a common issue. The key to minimizing these impurities is precise control over the reaction conditions:

• Molar Ratio of Chlorine: Carefully controlling the stoichiometry of the chlorinating agent is crucial. An excess of chlorine will lead to further chlorination of the pyridine ring.[1]

• Reaction Temperature: Higher temperatures can favor over-chlorination. It is essential to maintain the optimal temperature range for the specific substrate and reaction scale.[1]

• Catalyst: In some cases, the choice of catalyst can influence the selectivity of the chlorination step.

Q3: What causes the formation of over-fluorinated byproducts in the Halex reaction, and how can I prevent them?

A3: Over-fluorination, where a fluorine atom substitutes a chlorine atom on the pyridine ring, can occur under harsh reaction conditions. This is particularly a risk at elevated temperatures and prolonged reaction times. To mitigate this, consider the following:

• Temperature Control: Maintain the reaction temperature within the recommended range for your specific substrate. Exceeding this can provide the activation energy needed for aromatic substitution. A typical range for liquid-phase fluorination with HF is 150-250°C.[2]

• Reaction Time: Monitor the reaction progress closely and quench it once the starting material is consumed to avoid prolonged exposure to the fluorinating agent.

• Catalyst Choice and Loading: The type and concentration of the Lewis acid catalyst (e.g., FeCl₃) can influence the reaction rate and selectivity.[2]

Q4: How can I improve the regioselectivity of direct trifluoromethylation of a substituted pyridine?

A4: The inherent electronic properties of the pyridine ring and the nature of existing substituents heavily influence the position of trifluoromethylation. The electron-withdrawing nature of the trifluoromethyl group generally directs incoming electrophiles to the meta-position, while nucleophilic attack is favored at the ortho and para positions. To improve regioselectivity:

• Choice of Trifluoromethylating Reagent: Different reagents can have different steric and electronic profiles, influencing where they attack the pyridine ring.

• Directing Groups: The presence of directing groups on the pyridine ring can be exploited to favor substitution at a specific position.

• Reaction Conditions: Solvents and additives can sometimes influence the regiochemical outcome of the reaction.

Troubleshooting Guides

Guide 1: Halogen Exchange (Halex) Reactions

This is one of the most common industrial methods for producing trifluoromethylpyridines, such as 2,3-dichloro-5-(trifluoromethyl)pyridine.[1] The process typically involves the fluorination of a corresponding trichloromethylpyridine with anhydrous hydrogen fluoride (HF), often in the presence of a Lewis acid catalyst like iron(III) chloride (FeCl₃).[2]

• Symptom: Your product mixture contains significant amounts of partially fluorinated intermediates, such as dichlorofluoromethyl- and chlorodifluoromethyl-pyridines.

• Causality: This is typically due to insufficient fluorinating agent, inadequate reaction time, or low reaction temperature. The exchange of chlorine for fluorine is a stepwise process, and incomplete reaction will leave these intermediates.

• Troubleshooting Steps:

  • Increase Molar Ratio of HF: Ensure at least a stoichiometric amount of HF is used for each chlorine atom to be replaced. An excess is often necessary to drive the reaction to completion. A molar ratio of at least 3:1 of HF to the trichloromethylpyridine is recommended.[2]

  • Optimize Reaction Temperature: The reaction rate is highly temperature-dependent. For liquid-phase fluorination, a temperature range of 170-190°C is often optimal.[2] Below 150°C, the reaction can be impractically slow.

  • Extend Reaction Time: Monitor the reaction by GC or other suitable analytical methods. If starting material or intermediates are still present, extend the reaction time. Reaction times can range from a few hours to over 24 hours depending on the substrate and conditions.[2]

  • Catalyst Loading: Ensure the catalyst (e.g., FeCl₃) is active and present in a sufficient amount, typically 1-10 mol%.[2]

• Symptom: You observe the formation of byproducts where a chlorine atom on the pyridine ring has been replaced by fluorine.

• Causality: This nucleophilic aromatic substitution is favored at higher temperatures and longer reaction times, where the fluoride ion can attack the electron-deficient pyridine ring.

• Troubleshooting Steps:

  • Reduce Reaction Temperature: Operate at the lower end of the effective temperature range. While this may slow down the desired reaction, it will disproportionately reduce the rate of over-fluorination.

  • Minimize Reaction Time: As soon as the desired product is formed in an acceptable yield, quench the reaction to prevent further fluorination.

  • Control Pressure: In vapor-phase reactions, pressure can influence residence time and, consequently, the extent of side reactions.

• Symptom: Your final product is contaminated with isomers containing additional chlorine atoms on the pyridine ring.

• Causality: This issue often originates from the initial chlorination of the picoline starting material before the fluorination step. Over-chlorination can occur if the reaction conditions are too harsh.

• Troubleshooting Steps:

  • Optimize Chlorination Stoichiometry: Carefully control the molar ratio of the chlorinating agent to the picoline.

  • Moderate Chlorination Temperature: Lowering the temperature during the chlorination step can improve selectivity.

  • Purification of the Trichloromethyl Intermediate: If possible, purify the trichloromethylpyridine intermediate before the fluorination step to remove multi-chlorinated impurities.

Table 1: Impact of Reaction Parameters on Byproduct Formation in Halogen Exchange Reactions

Parameter	Low Value	Optimal Range	High Value
Temperature	Incomplete conversion, high levels of -CCl₂F and -CClF₂ intermediates.	170-190°C for efficient conversion to -CF₃.	Increased risk of over-fluorination (ring fluorination) and thermal decomposition.
Catalyst Loading (FeCl₃)	Slow reaction rate, incomplete conversion.	1-10 mol% for optimal reaction rate and selectivity.	May increase the rate of side reactions and complicate purification.
Reaction Time	Incomplete conversion.	Monitor for completion (typically 1-25 hours).[2]	Increased formation of over-fluorinated byproducts.
HF Molar Ratio	Incomplete fluorination.	>3 equivalents per -CCl₃ group.	Generally well-tolerated, but can increase pressure and corrosion.

Experimental Protocol: Synthesis of 2,3-dichloro-5-(trifluoromethyl)pyridine

• To a suitable pressure reactor, add 2,3-dichloro-5-(trichloromethyl)pyridine and 1-10 mol% of anhydrous FeCl₃.

• Cool the reactor and carefully add at least 3 molar equivalents of anhydrous hydrogen fluoride.

• Seal the reactor and heat to 170-180°C with stirring.

• Maintain the reaction at this temperature for approximately 25 hours, monitoring the internal pressure.[2]

• After the reaction is complete, cool the reactor to room temperature and carefully vent any excess HF.

• The crude product can then be purified by distillation.

Diagram: Byproduct Formation in Halogen Exchange

Caption: Byproduct pathways in Halex synthesis.

Guide 2: Cyclocondensation Reactions

This synthetic strategy builds the trifluoromethylpyridine ring from acyclic, trifluoromethyl-containing building blocks. A common example is the reaction of a trifluoromethyl-β-ketoester, such as ethyl 4,4,4-trifluoro-3-oxobutanoate, with an enamine or ammonia equivalent.

• Symptom: The reaction produces a mixture of pyridine isomers, or the overall yield is low.

• Causality: The regioselectivity of the cyclization can be sensitive to the substitution pattern of the starting materials and the reaction conditions. Side reactions, such as self-condensation of the ketoester or hydrolysis, can also reduce the yield.

• Troubleshooting Steps:

  • Control of pH: The acidity or basicity of the reaction medium can significantly influence the reaction pathway. For some condensations, a mildly acidic catalyst is optimal, while others may require a base.

  • Choice of Solvent: The polarity of the solvent can affect the stability of intermediates and the solubility of reactants, thereby influencing the reaction outcome.

  • Temperature Control: While heating is often required to drive the cyclization, excessive temperatures can lead to decomposition of the starting materials or products.

  • Water Removal: In many condensation reactions, the removal of water as it is formed can drive the equilibrium towards the product. This can be achieved by azeotropic distillation with a suitable solvent (e.g., toluene).

• Symptom: The isolated product is not fully aromatic and contains dihydropyridine or piperidine structures.

• Causality: The final step in many pyridine syntheses from acyclic precursors is an oxidation or elimination to form the aromatic ring. If this step is incomplete, the reduced forms will be present as byproducts.

• Troubleshooting Steps:

  • Introduce an Oxidant: If the reaction mechanism requires an oxidation step, ensure that a suitable oxidant is present. This can be as simple as exposure to air for some substrates, or may require the addition of a chemical oxidant.

  • Promote Elimination: If the final step is an elimination (e.g., of water or an alcohol), ensure the conditions (e.g., acid or base catalysis, temperature) are sufficient to drive this reaction to completion.

Diagram: General Cyclocondensation Pathway and Potential Byproducts

Caption: Cyclocondensation pathway and byproducts.

Guide 3: Direct Trifluoromethylation

Direct C-H trifluoromethylation offers an atom-economical route to trifluoromethylpyridines. However, controlling regioselectivity and avoiding side reactions with the powerful trifluoromethylating reagents can be challenging.

• Symptom: The reaction yields a mixture of 2-, 3-, and 4-trifluoromethylpyridine isomers.

• Causality: The trifluoromethylation of an unsubstituted pyridine ring is often unselective. The position of attack is governed by a combination of electronic and steric factors.

• Troubleshooting Steps:

  • Utilize a Directing Group: If possible, start with a pyridine derivative that has a directing group to favor substitution at a specific position.

  • Vary the Trifluoromethylating Reagent: Reagents like Togni's reagent, Umemoto's reagent, or triflyl chloride can exhibit different selectivities.

  • Optimize Reaction Conditions: The choice of solvent, catalyst (if any), and temperature can influence the isomer distribution. For example, some methods have been developed for 3-position-selective trifluoromethylation by activating the pyridine ring through hydrosilylation.[3]

• Symptom: Low conversion and recovery of the unreacted trifluoromethylating reagent or its decomposition products.

• Causality: Many trifluoromethylating reagents are sensitive to moisture, air, or high temperatures. For example, Togni's reagent II can undergo exothermic decomposition when heated above its melting point.[5]

• Troubleshooting Steps:

  • Ensure Anhydrous and Inert Conditions: Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Control Temperature: Avoid excessive heating of the reaction mixture. Some reactions proceed well at room temperature or even lower.

  • Proper Handling and Storage: Store trifluoromethylating reagents according to the manufacturer's recommendations.

Purification of Trifluoromethylpyridines

The purification of trifluoromethylpyridines can be challenging due to the similar physical properties of the desired product and its byproducts, particularly isomeric impurities.

Troubleshooting Purification by Distillation

• Problem: Poor separation of closely boiling isomers.

• Solution:

  • Fractional Distillation: Use a distillation column with a high number of theoretical plates (e.g., a Vigreux or packed column).

  • Vacuum Distillation: Lowering the pressure will reduce the boiling points and can sometimes improve the separation of isomers with different vapor pressures.

  • Azeotropic Distillation: In some cases, the addition of an entrainer that forms an azeotrope with one of the components can facilitate separation.

Troubleshooting Purification by Column Chromatography

• Problem: Co-elution of the product and impurities.

• Solution:

  • Vary the Stationary Phase: If standard silica gel does not provide adequate separation, consider using alumina or a bonded phase (e.g., C18 for reverse-phase chromatography).

  • Optimize the Mobile Phase: A systematic approach to varying the solvent system is crucial. For normal phase chromatography, a gradient of a polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes) is a good starting point. For challenging separations, a reverse-phase HPLC method using an acetonitrile/water mobile phase on a C18 column can be effective.[6]

  • Consider Supercritical Fluid Chromatography (SFC): For some isomeric separations, SFC can offer superior resolution compared to HPLC.

References

• Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. [Link]

• Cheminova A/S. (2014). A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine. WO2014198278A1.
• Jiangsu Sword Agrochemicals Co., Ltd. (2018). A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-. CN107954924A.
• Lianyungang Liben Agrochemical Co., Ltd. (2015). Synthesis methods of 2-chloro-5-trichloromethylpyridine and 2-chloro-5-trifluoromethylpyridine. CN104610137A.

• Kuninobu, Y., et al. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters, 24(44), 8218–8222. [Link]

• The Dow Chemical Company. (1987). Preparation of (trifluoromethyl)pyridines. US4650875A.
• Zhejiang Chemical Industry Research Institute Co., Ltd. (2019). Method for preparing 2-chloro-5-trifluoromethylpyridine. CN110003096B.

• Charpentier, J., Früh, N., & Togni, A. (2012). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 112(7), 3949-3988. [Link]

• Didier, D., et al. (2011). Selective Fluorination by Halogen Exchange of Chlorodiazines and Chloropyridines Promoted by the “Proton Sponge”-Triethylamine Tris(hydrogen fluoride) System. ChemInform, 42(34). [Link]

• Gharde, D. B., & Pillai, C. N. (2019). One Pot Process For Preparation Of Chlorinated Trifluoromethyl Pyridines. Quick Company. [Link]

• Jin, Z., et al. (2011). Study on the Reactions of Ethyl 4,4,4-Trifluoro-3-oxobutanoate with Arylidenemalononitriles. Chinese Journal of Chemistry, 29(11), 2415-2420. [Link]

• Ritter, T. (2012). Catalysis for Fluorination and Trifluoromethylation. Angewandte Chemie International Edition, 51(42), 10440-10442. [Link]

• Prakash, G. K. S., & Yudin, A. K. (2010). Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective. Beilstein Journal of Organic Chemistry, 6, 55. [Link]

• Al-Mourabit, A., & Potier, P. (2018). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Molecules, 23(9), 2329. [Link]

• Imperial Chemical Industries Plc. (1984). Preparation of (trifluoromethyl)pyridines. EP0110690A1.

• Dong, Q. Q., et al. (2017). Production of 2-chloro-5-trifluoromethylpyridine and 3-trifluoromethylpyridine. ResearchGate. [Link]

• Kuninobu, Y. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters. [Link]

• Medium. (2025). Pyridines in Action: 7 selected examples of pyridine in drug synthesis. [Link]

• Rozen, S. (2000). Fluorination with Chlorine Trifluoride. PATAI'S Chemistry of Functional Groups. [Link]

• SIELC Technologies. (n.d.). Separation of Pyridine, 2-chloro-5-(trifluoromethyl)- on Newcrom R1 HPLC column. [Link]

• Bakulev, V. A., et al. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 24(23), 16867. [Link]

• Shandong Weifang Rainbow Chemical Co., Ltd. (2019). METHOD FOR PREPARATION OF 2-CHLORO-5-TRIFLUOROMETHYLPYRIDINE. WO/2019/134477. [Link]

• Goud, S., et al. (2021). Synthesis and Application of [F]Togni Reagent I: An Electrophilic F‐Labeled Trifluoromethylating Reagent for Positron Emission Tomography Tracer Synthesis. Chemistry – A European Journal, 27(1), 225-230. [Link]

• Lee, E., & Ritter, T. (2012). Catalysis for Fluorination and Trifluoromethylation. ResearchGate. [Link]

• Wikipedia. (n.d.). Togni reagent II. [Link]

• PubChem. (n.d.). 2,3-Dichloro-5-(trifluoromethyl)pyridine. [Link]

• Al-Ostoot, F. H., et al. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. Molecules, 28(23), 7800. [Link]

• Wang, Y., et al. (2014). Kinetics of halogen-exchange fluorination of chlorobenzaldehyde. ResearchGate. [Link]

• Kuninobu, Y. (2022). 3-Position-Selective C-H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ResearchGate. [Link]

• Ministry of the Environment, Japan. (n.d.). III Analytical Methods. [Link]

• Fisyuk, A. S., et al. (2014). Chemoselectivity in the Reactions Between Ethyl 4,4,4Trifluoro-3-oxobutanoate and Anilines: Improved Synthesis of 2Trifluoromethyl4- and 4Trifluoromethyl-2-quinolinones. ResearchGate. [Link]

• University of Münster. (2024). New method for introducing fluorinated components into molecules. [Link]

• Togni, A., et al. (2019). Merging hypervalent iodine and sulfoximine chemistry: a new electrophilic trifluoromethylation reagent. Chemical Science, 10(45), 10514–10519. [Link]

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Togni reagent II - Wikipedia [en.wikipedia.org]
• 6. Separation of Pyridine, 2-chloro-5-(trifluoromethyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Navigating the Reactivity of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Welcome to our dedicated technical support center for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine. This resource is designed for researchers, scientists, and professionals in drug development who utilize this highly reactive and valuable building block. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you anticipate and overcome challenges related to its stability and reactivity, ensuring the success and reproducibility of your experiments.

Introduction: Understanding the Reactivity of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

3-(Chloromethyl)-2-(trifluoromethyl)pyridine is a key intermediate in the synthesis of numerous pharmaceutical and agrochemical compounds. Its utility stems from the presence of a reactive chloromethyl group, making it an excellent electrophile for introducing the 2-(trifluoromethyl)pyridyl moiety. However, this high reactivity also makes the compound susceptible to decomposition under various conditions. The strong electron-withdrawing nature of the trifluoromethyl group and the nitrogen atom in the pyridine ring significantly influences the stability of the molecule, particularly the lability of the chlorine atom.[1][2][3][4] This guide will equip you with the knowledge to handle this reagent effectively, minimizing degradation and maximizing your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine?

A1: The primary decomposition pathways are driven by the reactive chloromethyl group and include:

• Hydrolysis: Reaction with water to form the corresponding alcohol, 3-(hydroxymethyl)-2-(trifluoromethyl)pyridine. This can occur with trace amounts of water in solvents or reagents.

• Nucleophilic Substitution: Reaction with various nucleophiles present in the reaction mixture, such as amines, alcohols, or even some solvents (e.g., DMF at elevated temperatures), leading to the formation of byproducts.

• Self-Polymerization: Under certain conditions, particularly in the presence of Lewis acids or trace impurities, the molecule can undergo self-condensation to form oligomeric or polymeric materials.

• Elimination: In the presence of a strong, non-nucleophilic base, elimination of HCl can occur, although this is generally less common than substitution.

Q2: How should I properly store 3-(Chloromethyl)-2-(trifluoromethyl)pyridine to ensure its stability?

A2: Proper storage is crucial to maintain the integrity of the reagent. We recommend the following:

• Temperature: Store at 2-8°C in a refrigerator. Avoid repeated freeze-thaw cycles.

• Inert Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize exposure to moisture and oxygen.

• Light: Protect from light by storing in an amber vial or a dark location.

• Moisture: Ensure the storage container is tightly sealed to prevent the ingress of atmospheric moisture.

Q3: What are the ideal solvents for reactions involving this reagent?

A3: The choice of solvent is critical. Aprotic solvents are generally preferred to avoid solvolysis. Recommended solvents include:

• Dichloromethane (DCM)

• Chloroform

• Toluene

• Acetonitrile (use with caution, as it can be nucleophilic under certain conditions)

• Tetrahydrofuran (THF) (ensure it is dry and free of peroxides)

Avoid protic solvents like water, methanol, and ethanol unless they are intended to be a reactant.

Troubleshooting Guide

This section addresses common issues encountered during reactions with 3-(Chloromethyl)-2-(trifluoromethyl)pyridine.

Problem 1: Low or no yield of the desired product, with the starting material consumed.

Potential Cause	Troubleshooting Steps
Decomposition of the reagent before or during the reaction.	- Verify Reagent Quality: Before use, check the purity of the 3-(Chloromethyl)-2-(trifluoromethyl)pyridine by NMR or GC-MS. - Control Temperature: Maintain the recommended reaction temperature. For many nucleophilic substitutions, starting at a low temperature (e.g., 0°C) and slowly warming to room temperature is advisable. - Ensure Anhydrous Conditions: Use freshly dried solvents and reagents. Perform the reaction under an inert atmosphere.
Reaction with solvent or impurities.	- Solvent Selection: Choose a non-nucleophilic, aprotic solvent. - Purify Reagents: Ensure all other reagents in the reaction are free from nucleophilic impurities.
Incorrect base selection.	- Use a Non-Nucleophilic Base: If a base is required, use a sterically hindered, non-nucleophilic base such as diisopropylethylamine (DIPEA) or proton sponge to scavenge acid without competing with the primary nucleophile.

Problem 2: Formation of multiple unidentified byproducts.

Potential Cause	Troubleshooting Steps
Side reactions due to excess nucleophile or base.	- Stoichiometry Control: Use a controlled amount of the nucleophile (typically 1.0-1.2 equivalents). - Slow Addition: Add the nucleophile or base slowly to the reaction mixture to maintain a low instantaneous concentration.
Thermal decomposition.	- Optimize Temperature: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Consider running a temperature screen to find the optimal balance.
Self-polymerization.	- Maintain Dilute Conditions: Running the reaction at a lower concentration can disfavor intermolecular side reactions. - Avoid Lewis Acids: Ensure no adventitious Lewis acidic impurities are present, which can catalyze polymerization.

Visualizing Decomposition and Troubleshooting

Diagram 1: Key Decomposition Pathways

Caption: Major routes of degradation for 3-(Chloromethyl)-2-(trifluoromethyl)pyridine.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A step-by-step guide to troubleshooting low-yield reactions.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution

This protocol provides a starting point for a typical SN2 reaction.

• Preparation:

  • Dry all glassware in an oven at 120°C overnight and cool under a stream of dry nitrogen or argon.

  • Use freshly distilled and dried aprotic solvent (e.g., THF or DCM).

  • Ensure the nucleophile and any additives are dry.

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the nucleophile (1.0 eq.) and the dry solvent.

  • Cool the solution to 0°C in an ice bath.

  • In a separate flask, dissolve 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (1.0-1.1 eq.) in the dry solvent.

• Reaction Execution:

  • Slowly add the solution of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine to the cooled solution of the nucleophile dropwise over 15-30 minutes.

  • If a base is required, add a non-nucleophilic base (e.g., DIPEA, 1.2 eq.) to the nucleophile solution before the addition of the electrophile.

  • Monitor the reaction progress by TLC or LC-MS.

  • Once the starting material is consumed, proceed with the appropriate aqueous workup.

Protocol 2: Analytical Method for Purity Assessment by GC-MS

This method can be used to determine the purity of the starting material and to identify potential degradation products.

• Instrument: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Column: A standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL of a 1 mg/mL solution in DCM, splitless injection.

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• MS Detection: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400.

Expected Results:

• The pure compound will show a single major peak at a specific retention time.

• Common impurities or degradation products to look for include:

  • 3-(Hydroxymethyl)-2-(trifluoromethyl)pyridine (from hydrolysis).

  • Dimeric or oligomeric species (higher molecular weight).

References

• Holtz, H. D., & Stock, L. M. (1964). The Effect of Substituents on the Rates of S N 2 Reactions. I. The Reaction of Benzyl Chlorides with Thiophenoxide Ion in Methanol. Journal of the American Chemical Society, 86(23), 5188–5194.

• Khan Academy. (n.d.). Effect of an electron withdrawing group in a benzyl cation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reactions of Alcohols. Retrieved from [Link]

• Filo. (2025). Predict the order of relative stability of the three benzylic cations. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 7.17: 7-9 Carbocation Stability. Retrieved from [Link]

Sources

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• 2. Khan Academy [khanacademy.org]
• 3. Predict the order of relative stability of the three benzylic cations der.. [askfilo.com]
• 4. chem.libretexts.org [chem.libretexts.org]

How to control regioselectivity in pyridine functionalization

Status: Operational Current Wait Time: 0 minutes Operator: Senior Application Scientist Mission: To troubleshoot regioselectivity failures in pyridine chemistry and provide validated protocols for C2, C3, and C4 targeting.

Welcome to the Help Desk

Functionalizing pyridine is notoriously difficult because the ring is π-deficient (electron-poor) and the nitrogen lone pair poisons metal catalysts. Most researchers encounter one of three errors:

• Reaction Inertness: Electrophilic attack fails.

• Wrong Regioisomer: Getting C3 when you wanted C2, or C4 mixtures.

• Anion Migration: Your lithiation "moved" during the reaction (Halogen Dance).

Select your issue below for the troubleshooting guide.

Ticket #001: "I cannot get Electrophilic Aromatic Substitution (EAS) to work."

Diagnosis: You are likely treating pyridine like benzene. It is not. Pyridine is electronically equivalent to nitrobenzene; the electronegative nitrogen pulls density, deactivating the ring. Furthermore, acidic conditions (nitration/sulfonation) protonate the nitrogen, making the ring a pyridinium cation—which is even more deactivated (

times slower than benzene).

The Fix: The N-Oxide Activation Route Do not brute-force the pyridine. Oxidize it first. The N-oxide oxygen donates electron density back into the ring via resonance, activating it for electrophilic attack at C4 (major) and C2 (minor).

Workflow:

• Oxidation: Convert Pyridine

  Pyridine-N-Oxide (activates ring).[1]

• Substitution: Perform Nitration/Halogenation (targets C4).

• Reduction: Remove Oxygen to restore Pyridine.

DOT Diagram: N-Oxide Activation Pathway

Caption: The "Switch-On/Switch-Off" strategy for accessing C4 electrophilic substitution.

Ticket #002: "My Lithiation moved to the wrong position." (The Halogen Dance)

Diagnosis: You attempted a Directed Ortho Metalation (DoM) on a halogenated pyridine, but the electrophile added to a different position than expected. You have likely triggered a Halogen Dance .

Technical Insight: Lithiation is controlled by two competing factors:[2]

• Kinetic Control (Low Temp, < -78°C): Removal of the most acidic proton (usually ortho to a Directing Group or Halogen).

• Thermodynamic Control (Higher Temp, > -50°C): The lithiated species rearranges to the most stable position (usually the position flanked by two halogens or a halogen and a DG).

Troubleshooting Protocol: Controlling the Dance

Parameter	Kinetic Product (DoM)	Thermodynamic Product (Halogen Dance)
Temperature	Must stay below -78°C	Warm to -20°C or 0°C
Time	Quench immediately (< 15 min)	Stir for 30–60 mins before quench
Base	LDA or LiTMP (Bulky)	LDA (allows equilibration)

Validated Protocol: Divergent Lithiation of 2-Chloro-3-bromopyridine Reference: Schnürch, M. et al. (2007) & Quéguiner, G. (1998).

Step-by-Step:

• Preparation: Dissolve 2-chloro-3-bromopyridine (1.0 eq) in anhydrous THF.

• Base Addition:

  • For C4 Functionalization (Kinetic): Cool to -78°C .[3][4] Add LDA (1.1 eq) dropwise. Stir 15 mins. Do not let temp rise. Add Electrophile.

  • For C6 Functionalization (Dance): Cool to -78°C. Add LDA. Warm solution to -40°C for 30 mins. The Li migrates from C4 to C6 (stabilized by N and Cl). Cool back to -78°C. Add Electrophile.

• Quench: Add MeOH or saturated NH4Cl.

DOT Diagram: The Halogen Dance Mechanism

Caption: Temperature-dependent switch between Kinetic (C4) and Thermodynamic (C6) lithiation.

Ticket #003: "I need to add an Alkyl group. Friedel-Crafts failed."

Diagnosis: Friedel-Crafts does not work on pyridine (the catalyst complexes with the nitrogen). You must use Radical Substitution (Minisci Reaction).[5]

The Issue: Standard Minisci reactions (Pyridine + Acid + Ag/Persulfate) often yield a mixture of C2 and C4 isomers because the nucleophilic radical attacks the positions with the lowest LUMO coefficients on the protonated ring.

The Fix: Acid Control & Blocking Groups

• Standard Minisci: Favors C2 slightly over C4, but mixtures are common.

• Baran's Modification: Use a blocking group if high regioselectivity is required, or tune the acid/solvent system.

FAQ: How do I favor C2 vs C4?

Desired Position	Recommended Strategy
C2-Alkylation	Standard Minisci: Use Pyridine (1 eq), Carboxylic Acid (2 eq), AgNO3 (0.2 eq), (NH4)2S2O8 (2 eq) in 10% H2SO4/Water . The acidic medium protonates the N, activating C2/C4.
C4-Alkylation	Blocking Strategy: Pre-functionalize C2 (e.g., with a halogen or removable group) OR use bulky radicals that sterically avoid the C2 position (flanking the N-H).

Ticket #004: "Transition Metal Catalysis (C-H Activation) is poisoning my catalyst."

Diagnosis: The pyridine nitrogen binds to Pd or Pt centers (

-binding), killing catalytic activity.

The Fix:

• Use N-Oxides: As seen in Ticket #001, this prevents

  -binding.

• Lewis Acid Complexation: Add

  or to bind the Nitrogen lone pair, allowing the Pd catalyst to interact with the -system.

• Directing Groups (DG): Use a DG at C2 to force the metal to C3.

Regioselectivity Map for Pd-Catalyzed C-H Activation:

• C3-Selective: The default for electrophilic palladation on bare pyridine (C3 is most electron-rich).

• C2-Selective: Requires a Directing Group (e.g., amide, oxazoline) at C3, or N-oxide activation.

Summary: The Regioselectivity Decision Matrix

Use this table to select your methodology based on the target position.

Target Position	Preferred Methodology	Key Reagent/Condition
C2 (Ortho)	Nucleophilic Aromatic Sub (S_NAr)	Grignard/LiR + Pyridine (Chichibabin)
C2 (Ortho)	Radical Alkylation	Minisci (AgNO3/Persulfate + Acid)
C3 (Meta)	Electrophilic Aromatic Sub (EAS)	Very difficult. High Temp + H2SO4 (Low Yield)
C3 (Meta)	C-H Activation	Pd(OAc)2, Ligand (Electrophilic palladation)
C3 (Meta)	Directed Ortho Metalation (DoM)	Requires DG at C2 or C4
C4 (Para)	EAS via N-Oxide	Pyridine-N-Oxide + HNO3
C4 (Para)	Kinetic Lithiation	2-Halopyridine + LDA @ -78°C

References

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.[6] (Authoritative text on DoM and base selection).

• Schnürch, M., Spina, M., Khan, A. F., Mihovilovic, M. D., & Stanetty, P. (2007). "Halogen Dance Reactions—A Review." Chemical Society Reviews, 36(7), 1046–1057. Link

• Proctor, R. S. J., & Phipps, R. J. (2019). "Recent Advances in Minisci-Type Reactions." Angewandte Chemie International Edition, 58(39), 13666–13699. Link

• Wang, X., Leow, D., & Yu, J. Q. (2011). "Pd(II)-Catalyzed para-Selective C–H Arylation of Monosubstituted Arenes." Journal of the American Chemical Society, 133(35), 13864–13867. Link

• Katritzky, A. R., & Lagowski, J. M. (1971). Chemistry of the Heterocyclic N-Oxides. Academic Press.

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• 2. uwindsor.ca [uwindsor.ca]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. researchgate.net [researchgate.net]
• 5. Minisci reaction - Wikipedia [en.wikipedia.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Preventing uncontrollable exotherms in chlorination reactions

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Uncontrollable Exotherms

Chlorination reactions are a cornerstone of modern organic synthesis, pivotal in the development of pharmaceuticals and other fine chemicals. However, the inherent reactivity of many chlorinating agents presents a significant risk of thermal runaway if not meticulously controlled. This guide, designed by our team of application scientists, provides in-depth technical support to help you navigate the challenges of exothermic chlorination reactions safely and effectively.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the management of exothermic chlorination reactions.

Q1: What are the initial signs of a potential thermal runaway in a chlorination reaction?

A1: Early detection is critical. Key indicators include a sudden, unexpected rise in reaction temperature that outpaces the cooling system's capacity, an increase in pressure within a closed system, noticeable changes in the reaction mixture's color or viscosity, and the evolution of gas.[1] Continuous monitoring of the reaction temperature is the most effective way to identify a potential runaway.[1]

Q2: How does the choice of solvent impact the safety of a chlorination reaction?

A2: Solvent selection is paramount for thermal management. A suitable solvent should have a boiling point that is appropriate for the desired reaction temperature, allowing it to act as a heat sink and prevent excessive temperature increases.[2] Solvents with low boiling points can evaporate rapidly, leading to a loss of control over the reaction temperature.[2] Additionally, the solvent must be inert to the chlorinating agent to prevent violent side reactions.[3] For instance, dimethyl sulfoxide (DMSO) should be used with caution in the presence of chlorine-based reagents due to the potential for violent reactions.[3]

Q3: What are the most common chlorinating agents, and what are their primary hazards?

A3: Thionyl chloride (SOCl₂), oxalyl chloride ((COCl)₂), and sulfuryl chloride (SO₂Cl₂) are frequently used. Thionyl chloride, for example, is highly reactive and can decompose at temperatures above 140°C, releasing toxic gases.[4] It also reacts violently with water, strong acids, bases, and certain organic compounds.[5][6] It is crucial to review the Safety Data Sheet (SDS) for any chlorinating agent before use.

Q4: What is the safest way to add a reactive chlorinating agent to the reaction mixture?

A4: Slow, controlled addition is key to managing the exotherm. Using a syringe pump or a dropping funnel with precise control allows for the gradual introduction of the chlorinating agent, enabling the cooling system to dissipate the generated heat effectively.[7] For particularly vigorous reactions, inverse addition, where the substrate solution is added slowly to the chlorinating agent, can sometimes offer better control.[8]

Q5: What should be the immediate response to a thermal runaway?

A5: If a thermal runaway is suspected, the immediate priorities are personal safety and containment. If possible and safe to do so, immediately stop the addition of reagents, increase cooling, and dilute the reaction with a pre-chilled, inert solvent.[7] In more severe cases, activate emergency protocols, including evacuation and alerting emergency responders.[9]

Troubleshooting Guides

This section provides detailed, scenario-based troubleshooting for common issues encountered during chlorination reactions.

Guide 1: Managing a Sudden Temperature Spike During Thionyl Chloride Addition

Scenario: You are performing a chlorination of a primary alcohol using thionyl chloride in dichloromethane (DCM). Upon adding approximately half of the SOCl₂, you observe a rapid temperature increase from your target of 0°C to 15°C, and the temperature is still climbing.

Immediate Actions:

• Stop Addition: Immediately cease the addition of thionyl chloride.[7]

• Enhance Cooling: If using an ice-water bath, add a salt (e.g., NaCl) to lower the bath temperature. If available, switch to a more efficient cooling bath, such as dry ice/acetone.[7]

• Dilute: If the reaction setup allows for it safely, add pre-chilled DCM to the reaction mixture to dilute the reactants and absorb some of the excess heat.

• Maintain Agitation: Ensure vigorous stirring to promote efficient heat transfer to the cooling bath.[7]

Root Cause Analysis and Prevention:

• Addition Rate: The rate of thionyl chloride addition was likely too fast for the cooling system to handle.

• Solution: Utilize a syringe pump for a slow, continuous, and precisely controlled addition. This ensures that the rate of heat generation never exceeds the rate of heat removal.

• Reaction Scale: The scale of the reaction may be too large for the cooling capacity of the flask and bath setup.

• Solution: For larger-scale reactions, consider using a reactor with a larger surface area-to-volume ratio or a more sophisticated cooling system. For process scale-up, a thorough understanding of heat and gas release is crucial.[10]

Guide 2: Investigating Low Yield and Byproduct Formation in a Chlorination Reaction

Scenario: After performing a chlorination and work-up, you obtain a low yield of your desired chlorinated product, and TLC/LC-MS analysis reveals the presence of significant byproducts.

Troubleshooting Steps:

• Temperature Control: Inconsistent or high reaction temperatures are a common cause of side reactions.[7]

  • Action: Review your experimental data. Were there any temperature fluctuations during the addition of the chlorinating agent?

  • Prevention: Ensure precise and stable temperature control throughout the reaction. A slower addition rate can help maintain the optimal temperature.[7]

• Moisture Contamination: Many chlorinating agents, such as thionyl chloride, react violently with water.[6] This can consume the reagent and lead to the formation of undesired byproducts.

  • Action: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[11]

• Reagent Purity: The purity of the chlorinating agent and starting material can impact the reaction outcome.

  • Action: Use freshly opened or properly stored chlorinating agents. Verify the purity of your starting material.

• Work-up Procedure: The chlorinated product may be unstable to the work-up conditions. For example, some chloroquinazolines are unstable in water and basic solutions, leading to hydrolysis back to the starting material.[12]

  • Action: Consider if your product might be sensitive to aqueous or basic conditions. A non-aqueous work-up or proceeding to the next step without purification might be necessary.[12]

Data and Protocols

Table 1: Properties of Common Solvents for Chlorination Reactions

Solvent	Boiling Point (°C)	Freezing Point (°C)	Dielectric Constant	Safety Considerations
Dichloromethane (DCM)	39.6	-96.7	9.1	Volatile, potential carcinogen.[13]
Chloroform	61.2	-63.5	4.8	Toxic, potential carcinogen.[3]
Carbon Tetrachloride	76.7	-22.9	2.2	Highly toxic, ozone-depleting.[3][14]
1,2-Dichloroethane (DCE)	83.5	-35.7	10.4	Flammable, toxic.[3]
Toluene	110.6	-95	2.4	Flammable, toxic.
Acetonitrile	81.6	-45.7	37.5	Flammable, toxic.

This table provides a summary of key physical properties and safety information for common solvents used in chlorination reactions. The choice of solvent should be made based on the specific requirements of the reaction, including temperature control and reactant compatibility.[2]

Protocol: Calorimetric Study of a Chlorination Reaction

A reaction calorimeter is an essential tool for safely scaling up exothermic reactions.[15][16] It provides critical data on the heat of reaction, heat flow, and the maximum temperature of the synthesis reaction (MTSR).

Objective: To determine the thermal profile of a chlorination reaction to ensure safe scale-up.

Methodology:

• Calibration: Calibrate the reaction calorimeter to ensure accurate heat flow measurements.

• Reactant Charging: Charge the reactor with the starting material and solvent.

• Isothermal Addition: Begin the controlled addition of the chlorinating agent at the desired reaction temperature. The calorimeter's cooling system will maintain a constant temperature, and the heat flow will be recorded.

• Data Analysis: The data will be used to calculate the total heat of reaction and the rate of heat evolution. This information is crucial for designing an appropriate cooling system for a larger-scale reaction.[17]

Visualizations

Diagram 1: Decision Tree for Safe Chlorination Reaction Setup

Caption: A decision tree outlining key considerations for setting up a safe chlorination experiment.

Diagram 2: Workflow for Managing a Thermal Runaway

Caption: A workflow diagram illustrating the steps to take in the event of a thermal runaway.

References

• New Jersey Department of Health. (n.d.). Hazard Summary: Thionyl Chloride. NJ.gov. [Link]

• Loba Chemie. (2023). THIONYL CHLORIDE AR. [Link]

• American Chemical Society. (n.d.). Specific Solvent Issues with Chlorination. ACS Green Chemistry Institute. [Link]

• Green Chemistry Teaching and Learning Community. (2024). Chlorinated Solvents: Their Advantages, Disadvantages, and Alternatives in Organic and Medicinal Chemistry. [Link]

• University of California. (2013). SOP 0079 - Thionyl Chloride. [Link]

• IChemE. (n.d.). SAFETY OF CHLORINATION REACTIONS. [Link]

• Wolf, G. (1991). Chlorinated solvents: will the alternatives be safer? Journal of the Air & Waste Management Association, 41(8), 1055-61. [Link]

• WIKA. (n.d.). How to Prevent Thermal Runaway Reactions with Fast-Response Sensors. [Link]

• F. Xu, B. Simmons, R. A. Reamer, E. Corley, J. Murry, D. Tschaen. (2008). Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited. Journal of Organic Chemistry, 73, 312-315. [Link]

• Reddit. (2022). running a chlorination reaction under dry conditions. r/Chempros. [Link]

• ResearchGate. (2021). What is the best method of quenching reaction mixture for POCl3 Chlorination of Quinazolin-4-one?. [Link]

• ARIA. (n.d.). Runaway reactions, case studies, lessons learned. [Link]

• Scientific Update. (2024). How do you Safely Scale up a Given Chemical Reaction?. [Link]

• Hidden Valley Lake CSD. (n.d.). Chlorine Emergency Response Plan. [Link]

• ChemistryStudent. (n.d.). Calorimetry (A-Level). [Link]

• Chemistry LibreTexts. (2023). 7.3: Heats of Reactions and Calorimetry. [Link]

• Student Academic Success. (n.d.). Using calorimeters for accurate heat measurement. [Link]

• Chemical Industry Journal. (n.d.). Handling Reaction Exotherms – A Continuous Approach. [Link]

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Technical Support Center: Scalable and Safe Process Development for Chloromethylpyridine Synthesis

Welcome to the technical support center for the scalable and safe synthesis of chloromethylpyridines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our focus is on ensuring scientific integrity, scalability, and, most importantly, safety in your process development.

Section 1: Understanding the Core Synthesis & Safety Considerations

The synthesis of chloromethylpyridines is a critical step in the production of numerous pharmaceutical and agrochemical compounds.[1][2] The most common synthetic strategies involve the chlorination of a methyl or hydroxymethyl group on the pyridine ring. The choice of chlorinating agent and reaction conditions is paramount for a successful, safe, and scalable process.

A prevalent method involves the use of thionyl chloride (SOCl₂) to convert a hydroxymethylpyridine to the corresponding chloromethylpyridine.[3][4] While effective, this reaction is highly exothermic and produces hazardous byproducts, namely sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases.[5] Therefore, careful control of reaction parameters and a thorough understanding of potential hazards are essential.

Another common route is the direct chlorination of a methylpyridine, often using chlorine gas or other chlorinating agents like trichloroisocyanuric acid.[6][7][8] These reactions can also be hazardous and require careful control to avoid runaway reactions and the formation of polychlorinated byproducts.[9][10]

Key Safety Principles:

• Reagent and Solvent Compatibility: Always assess the compatibility of your chosen chlorinating agent with the solvent. For instance, the use of thionyl chloride in methyl tert-butyl ether (MTBE) has been identified as particularly hazardous due to solvent decomposition and the release of large volumes of isobutylene gas.[3][11] Toluene has been identified as a safer solvent for this reaction.[3]

• Exothermic Reaction Management: Chlorination reactions are often highly exothermic.[4] Proper cooling, controlled addition of reagents, and continuous monitoring of the reaction temperature are critical to prevent runaway reactions. Reaction calorimetry is a valuable tool for evaluating the thermal hazards of a process during development.[4][11]

• Handling of Hazardous Reagents: Thionyl chloride is corrosive, toxic, and reacts violently with water.[5][12] Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[5]

• Quenching Procedures: Develop a safe and controlled quenching procedure for excess chlorinating agents. Never add water directly to a large excess of thionyl chloride, as this will result in a violent reaction.[5] A controlled quench using a suitable alcohol like isopropanol, followed by neutralization with a base, is a safer approach.[5]

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low Yield of the Desired Chloromethylpyridine

• Question: My reaction is showing low conversion to the desired chloromethylpyridine. What are the potential causes and how can I improve the yield?

• Answer: Low yields can stem from several factors. Here's a systematic approach to troubleshooting:

  • Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using an appropriate analytical technique like HPLC or TLC.[1][4] If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature, while carefully monitoring for any signs of decomposition.

  • Sub-optimal Reagent Stoichiometry: Ensure you are using the correct molar ratio of your substrate to the chlorinating agent. For the conversion of hydroxymethylpyridines, a slight excess of thionyl chloride (e.g., 1.1-1.3 equivalents) is often used to drive the reaction to completion.[2][13]

  • Degradation of Starting Material or Product: Chloromethylpyridines can be reactive and may degrade under harsh conditions.[14] Avoid excessively high temperatures or prolonged reaction times. The thermal stability of your specific compound should be considered.

  • Inefficient Quenching and Work-up: Product loss can occur during the work-up procedure. Ensure that the quenching process is controlled to avoid product hydrolysis. Extraction with a suitable organic solvent should be performed thoroughly.

Issue 2: Formation of Impurities and Side Products

• Question: I am observing significant amounts of impurities in my final product, particularly over-chlorinated species. How can I minimize their formation?

• Answer: The formation of impurities is a common challenge. Over-chlorination and dimerization are two of the most frequent side reactions.[9]

  • Over-chlorination: This is especially prevalent when using strong chlorinating agents like thionyl chloride or chlorine gas.[9] To mitigate this:

    • Use a Milder Chlorinating Agent: Consider using a milder reagent such as cyanuric chloride, which has been shown to reduce the likelihood of over-chlorination.[15][16]

    • Optimize Reaction Conditions: Carefully control the reaction temperature and the amount of chlorinating agent used. Lowering the temperature can often increase the selectivity of the reaction.

  • Dimerization: The reactive nature of chloromethylpyridines can lead to self-reaction or dimerization.[14] This can be minimized by:

    • Controlling Reaction Concentration: Running the reaction at a lower concentration can reduce the probability of intermolecular side reactions.

    • Maintaining a Low Temperature: As with over-chlorination, lower temperatures can help to control the rate of side reactions.

  • Solvent Effects: The choice of solvent can influence the reaction pathway. Toluene is often a good choice for chlorinations with thionyl chloride as it is inert and helps to control the reaction temperature.[3][4]

Issue 3: Difficulties in Removing Excess Thionyl Chloride

• Question: I am struggling to effectively remove the excess thionyl chloride from my reaction mixture. What are the best practices for this?

• Answer: Removing excess thionyl chloride is crucial for obtaining a pure product and for the safety of subsequent steps. The two primary methods are distillation and chemical quenching.[17] The choice depends on the stability of your product and the scale of the reaction.

  • Distillation:

    • When to use: This is the preferred method when your product is sensitive to water or other protic quenching agents.[17] It is also suitable for larger-scale reactions where the heat from quenching can be difficult to manage.[17]

    • Procedure: Vacuum distillation is typically employed due to the relatively low boiling point of thionyl chloride (79 °C).[12] It is essential to use a cold trap to protect the vacuum pump from the corrosive vapors.[17][18]

  • Chemical Quenching:

    • When to use: This is a good option for smaller-scale reactions where the product is stable to aqueous work-up.[17]

    • Procedure: A safe and effective method involves the slow, controlled addition of the reaction mixture to a cold, stirred solution of a suitable alcohol (e.g., isopropanol) to react with the excess thionyl chloride. This is followed by neutralization with a base, such as a saturated sodium bicarbonate solution.[5] Always perform this in a well-ventilated fume hood.

Section 3: Frequently Asked Questions (FAQs)

• Q1: What is the safest and most scalable method for synthesizing 2-chloro-5-methylpyridine?

• A1: While several methods exist, a robust and scalable approach involves the chlorination of 2-oxo-5-methyl-5,6-dihalopiperidine with a chlorinating agent like phosphorus oxychloride or phosgene in a high-boiling solvent such as trichlorobenzene.[19][20] This single-step process avoids some of the issues associated with direct chlorination of β-picoline.[20] Another approach is the direct chlorination of 2-chloro-5-methylpyridine in an airlift loop reactor, which has been optimized for high yield and purity.[6]

• Q2: How can I monitor the progress of my chloromethylpyridine synthesis?

• A2: Several analytical techniques can be employed. High-Performance Liquid Chromatography (HPLC) is a powerful tool for monitoring the disappearance of starting material and the formation of the product and any impurities.[4][21] Gas Chromatography-Mass Spectrometry (GC-MS) is also highly effective for identifying and quantifying volatile components, including the desired product and byproducts.[15][22] For rapid, qualitative checks, Thin-Layer Chromatography (TLC) can be a useful tool.[1]

• Q3: What are the critical parameters to control during the scale-up of a chlorination reaction?

• A3: When scaling up, the following parameters are critical:

  • Heat Transfer: The surface-area-to-volume ratio decreases on scale-up, making heat removal more challenging. Ensure your reactor has adequate cooling capacity.

  • Reagent Addition Rate: The rate of addition of the chlorinating agent must be carefully controlled to manage the exothermic nature of the reaction.

  • Mixing: Efficient mixing is crucial to ensure uniform temperature and concentration throughout the reactor, preventing localized "hot spots" that could lead to runaway reactions or increased byproduct formation.

  • Off-gassing: The reaction will generate significant amounts of HCl and SO₂ gas. The reactor must be equipped with a robust scrubbing system to neutralize these acidic and toxic gases.

• Q4: My chloromethylpyridine hydrochloride product is unstable. How can I improve its stability?

• A4: The free base of some chloromethylpyridines can be unstable and prone to self-reaction.[14] Converting it to the hydrochloride salt often improves its stability and handling characteristics. Ensure the product is thoroughly dried and stored in a cool, dry, and inert atmosphere to prevent degradation.

Section 4: Data and Protocols

Table 1: Comparison of Chlorinating Agents for Hydroxymethylpyridine Conversion

Chlorinating Agent	Typical Solvent	Key Advantages	Key Disadvantages
**Thionyl Chloride (SOCl₂) **	Toluene, Dichloromethane	Readily available, effective	Highly exothermic, produces toxic gases (SO₂, HCl), can cause over-chlorination
Phosphoryl Chloride (POCl₃)	Dichloromethane	Effective for certain substrates	Can require higher temperatures, corrosive
Cyanuric Chloride	Dichloromethane, Acetonitrile	Milder reagent, reduces over-chlorination	May require activation (e.g., with DMF), can be less reactive

Experimental Protocol: Synthesis of 2-Chloromethylpyridine Hydrochloride from 2-Pyridinemethanol using Thionyl Chloride

Disclaimer: This protocol is for informational purposes only and should be adapted and optimized for your specific laboratory conditions and scale. A thorough risk assessment must be conducted before commencing any experimental work.

Materials:

• 2-Pyridinemethanol

• Thionyl chloride (SOCl₂)

• Toluene (anhydrous)

• Isopropanol

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a reflux condenser connected to a gas scrubber (containing a sodium hydroxide solution), add anhydrous toluene.

• Reagent Addition: Cool the toluene in an ice bath. Slowly add thionyl chloride (1.1-1.3 molar equivalents) to the stirred toluene via the dropping funnel, maintaining the temperature below 10 °C.

• Substrate Addition: In a separate flask, dissolve 2-pyridinemethanol (1.0 molar equivalent) in anhydrous toluene. Add this solution dropwise to the cold thionyl chloride solution via the dropping funnel. The addition rate should be controlled to keep the internal temperature below 25 °C.[13]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to a moderate temperature (e.g., 45-50 °C) for a period determined by reaction monitoring (e.g., 1-3 hours) until the reaction is complete as indicated by HPLC or TLC analysis.

• Quenching: Cool the reaction mixture to 0-5 °C in an ice bath. In a separate, larger flask, place a sufficient amount of isopropanol, also cooled in an ice bath. Slowly and carefully add the reaction mixture to the cold isopropanol with vigorous stirring.

• Neutralization: After the quench is complete, slowly add saturated sodium bicarbonate solution to the mixture until the pH is neutral or slightly basic. Be cautious as this will generate CO₂ gas.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with toluene or another suitable organic solvent. Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be further purified by recrystallization or column chromatography to yield the desired 2-chloromethylpyridine hydrochloride.

Section 5: Visualizations

Diagram 1: Workflow for Safe Chlorination with Thionyl Chloride

Caption: A generalized workflow for the safe synthesis of chloromethylpyridine using thionyl chloride.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low yields in chloromethylpyridine synthesis.

References

• Reaction Safety: A Critical Parameter in the Development of a Scaleable Synthesis of 2,3-Bis-chloromethylpyridine Hydrochloride. Organic Process Research & Development. [Link]

• Reaction Safety: A Critical Parameter in the Development of a Scaleable Synthesis of 2,3-Bis-chloromethylpyridine Hydrochloride. ACS Publications. [Link]

• Quenching Reactive Substances. KGROUP. [Link]

• The synthesis of 2‐chloromethylpyridine from 2‐picoline‐N‐oxide. ResearchGate. [Link]

• Reaction Safety: A Critical Parameter in the Development of a Scaleable Synthesis of 2,3-Bis-chloromethylpyridine Hydrochloride. ResearchGate. [Link]

• The Preparation of 2-Chloro-5-chloromethylpyridine in an Airlift Loop Reactor. Chinese Journal of Chemical Engineering. [Link]

• Selective synthesis method of 2-chloro-5-methylpyridine and 2, 3-dichloro-5-methylpyridine. Patsnap Eureka. [Link]

• Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. MDPI. [Link]

• Synthetic method of 2-chloromethylpyridine hydrochloride.
• Preparation of 2-chloro-5-methylpyridine.

• Synthesis method of 2-chloro-5-chloromethylpyridine (2018). SciSpace. [Link]

• Removing thionyl chloride. Reddit. [Link]

• (PDF) Facile Synthesis and Characterization of a Bromine-Substituted (Chloromethyl)Pyridine Precursor towards the Immobilization of Biomimetic Metal Ion Chelates on Functionalized Carbons. ResearchGate. [Link]

• Preparation of 2-chloro-5-methylpyridine. Patent 0121320. [Link]

• Synthesis of 2-(chloromethyl)pyridine.. ResearchGate. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC. [Link]

• Synthesis of 2-chloromethyl-pyridine hydrochloride. PrepChem.com. [Link]

• Preparation method of 2-chloro-5-chloromethylpyridine.
• Synthetic method of 2-chloro-5-chloromethyl pyridine.
• Preparation of chloromethylpyridine hydrochlorides.
• Process for making 2-chloro-5-methylpyridine.

• SAFETY OF CHLORINATION REACTIONS. IChemE. [Link]

• Method Development and Validation Study for Quantitative Determination of 2-chloromethyl-3,4-dimethoxy Pyridine Hydrochloride a Genotoxic Impurity in Pantoprazole Active Pharmaceutical Ingredient (API) by LC/MS/MS. PubMed. [Link]

• reaction with hydrochloride compounds. Reddit. [Link]

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Reference Data & Comparative Studies

A Strategic Guide to Trifluoromethylpyridine Isomers: Choosing Between 3-(Chloromethyl)-2-(trifluoromethyl)pyridine and 2-Chloro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern chemical synthesis, particularly within the pharmaceutical and agrochemical sectors, trifluoromethylpyridine (TFMP) derivatives are indispensable building blocks.[1][2] The unique physicochemical properties imparted by the trifluoromethyl group—such as enhanced metabolic stability, lipophilicity, and binding affinity—make these scaffolds highly sought after. However, the regioisomeric placement of reactive functional groups on the TFMP core dictates the synthetic pathways available to a chemist. This guide provides an in-depth comparison of two critical, yet functionally distinct, isomers: 3-(chloromethyl)-2-(trifluoromethyl)pyridine and 2-chloro-5-(trifluoromethyl)pyridine, offering a strategic framework for their application in synthesis.

At a Glance: Structural and Reactivity Distinctions

The fundamental difference between these two isomers lies in the nature of their chloro-substituents. 3-(Chloromethyl)-2-(trifluoromethyl)pyridine possesses a chloromethyl group, which behaves as a reactive benzylic-type halide. In contrast, 2-chloro-5-(trifluoromethyl)pyridine features a chlorine atom directly attached to the electron-deficient pyridine ring, classifying it as a heteroaryl halide. This seemingly subtle distinction profoundly impacts their chemical reactivity and, consequently, their synthetic utility.

Feature	3-(Chloromethyl)-2-(trifluoromethyl)pyridine	2-Chloro-5-(trifluoromethyl)pyridine
Structure
IUPAC Name	3-(Chloromethyl)-2-(trifluoromethyl)pyridine	2-Chloro-5-(trifluoromethyl)pyridine[3]
CAS Number	136034-78-1	52334-81-3
Halide Type	Benzylic-type Chloride	Aryl Chloride
Primary Reactivity	Nucleophilic Substitution (SN2)	Nucleophilic Aromatic Substitution (SNAr), Cross-Coupling Reactions
Key Applications	Introduction of a (2-trifluoromethylpyridin-3-yl)methyl moiety via alkylation of nucleophiles (O, N, S, C).	Arylation of nucleophiles, formation of bi-heteroaryl structures.

The Benzylic Workhorse: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

The chloromethyl group attached to the pyridine ring at the 3-position is analogous to a benzylic halide. The carbon of the CH₂Cl group is sp³-hybridized and is an excellent electrophilic center for nucleophilic substitution (SN2) reactions.[4][5] The adjacent pyridine ring, particularly with the electron-withdrawing trifluoromethyl group at the 2-position, stabilizes the transition state of SN2 reactions, enhancing its reactivity.

Core Applications: This reagent is the ideal choice when the synthetic goal is to connect a heteroatom (N, O, S) or a carbon nucleophile to the (2-trifluoromethylpyridin-3-yl)methyl scaffold.

• N-Alkylation: Formation of amines, amides, and azoles.

• O-Alkylation: Synthesis of ethers.

• S-Alkylation: Preparation of thioethers.

• C-Alkylation: Formation of new C-C bonds with soft carbon nucleophiles like malonates or cyanides.

Exemplary Protocol: Williamson Ether Synthesis

This protocol details the synthesis of a benzyl-type ether, a common step in pharmaceutical development.

Objective: To synthesize 3-((phenoxymethyl)methyl)-2-(trifluoromethyl)pyridine.

Methodology:

• To a solution of phenol (1.0 eq) in a suitable solvent such as acetone or DMF, add a base like potassium carbonate (K₂CO₃, 1.5 eq).

• Stir the mixture at room temperature for 30 minutes to generate the phenoxide nucleophile.

• Add 3-(chloromethyl)-2-(trifluoromethyl)pyridine (1.1 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to yield the desired ether.

The Arylation Expert: 2-Chloro-5-(trifluoromethyl)pyridine

In 2-chloro-5-(trifluoromethyl)pyridine, the chlorine atom is bonded to an sp²-hybridized carbon of the pyridine ring. This C-Cl bond is significantly stronger and less prone to simple nucleophilic substitution than its benzylic counterpart.[4] However, the pyridine nitrogen and the potent electron-withdrawing trifluoromethyl group make the ring highly electron-deficient. This electronic nature activates the C-Cl bond towards two powerful classes of reactions: Nucleophilic Aromatic Substitution (SNAr) and transition-metal-catalyzed cross-coupling.[6][7]

Core Applications:

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient ring readily undergoes attack by strong nucleophiles (e.g., alkoxides, amides, thiolates) at the 2-position, displacing the chloride.[8][9] This is a direct method for forming C-O, C-N, and C-S bonds directly on the pyridine ring.

• Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is a cornerstone of modern synthesis, enabling the formation of C-C bonds between the pyridine ring and various aryl or vinyl boronic acids or esters.[10] It is a key method for constructing biaryl and hetero-biaryl motifs common in medicinal chemistry.

• Buchwald-Hartwig Amination: This reaction provides a versatile and highly efficient route to synthesize aryl amines by coupling the chloro-pyridine with a primary or secondary amine in the presence of a palladium catalyst and a suitable ligand.[11]

Case Study: Synthesis of Flonicamid

A prominent application of 2-chloro-5-(trifluoromethyl)pyridine is in the synthesis of the insecticide Flonicamid.[12] While the commercial synthesis often starts from 4-trifluoromethylnicotinic acid, laboratory syntheses can utilize the reactivity of the 2-chloro-5-trifluoromethylpyridine core.[13]

Exemplary Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a typical procedure for creating a biaryl linkage, a critical transformation in drug discovery.

Objective: To synthesize 2-(4-methoxyphenyl)-5-(trifluoromethyl)pyridine.

Methodology:

• In a reaction vessel, combine 2-chloro-5-(trifluoromethyl)pyridine (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), and a base such as potassium carbonate (K₂CO₃, 2.0 eq) or cesium carbonate (Cs₂CO₃, 2.0 eq).

• Add a solvent system, typically a mixture like 1,4-dioxane and water (e.g., 4:1 v/v).

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add a palladium catalyst, such as Pd(PPh₃)₄ (0.03 eq) or PdCl₂(dppf) (0.03 eq), under a positive pressure of inert gas.

• Heat the reaction mixture to 80-100 °C and stir until the reaction is complete as monitored by TLC or LC-MS.

• After cooling, dilute the reaction with water and extract with an organic solvent like ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate.

• Purify the residue by column chromatography to obtain the target biaryl compound.

Visualization of Synthetic Pathways

The choice between these two isomers is dictated by the desired bond disconnection and final molecular architecture. The following diagrams illustrate the divergent synthetic applications stemming from their unique reactivities.

Caption: Divergent reactivity of trifluoromethylpyridine isomers.

Decision-Making Framework

To assist in selecting the appropriate reagent, consider the following workflow:

Caption: A workflow for selecting the optimal pyridine isomer.

Conclusion

The synthetic utility of 3-(chloromethyl)-2-(trifluoromethyl)pyridine and 2-chloro-5-(trifluoromethyl)pyridine is defined by the distinct chemical nature of their chlorine substituents. The former is a premier electrophile for SN2-type reactions, ideal for introducing the (2-trifluoromethylpyridin-3-yl)methyl group via alkylation. The latter is a versatile precursor for SNAr and palladium-catalyzed cross-coupling reactions, enabling the direct functionalization of the pyridine core. A clear understanding of these divergent reactivities allows researchers to strategically design synthetic routes, saving valuable time and resources in the pursuit of novel pharmaceuticals and agrochemicals. By selecting the correct isomer from the outset, chemists can more efficiently access complex molecular targets bearing the valuable trifluoromethylpyridine motif.

References

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 1-18. Available at: [Link]

• Google Patents. (2015). CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride.

• Tsukamoto, M., & Nakamura, T. (2023). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. Available at: [Link]

• Google Patents. (2015). CN104610137A - Synthesis methods of 2-chloro-5-trichloromethylpyridine and 2-chloro-5-trifluoromethylpyridine.

• Li, Q., et al. (2022). Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. Frontiers in Chemistry, 10, 932578. Available at: [Link]

• ResearchGate. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Available at: [Link]

• Quora. (2017). What is the difference between benzylic halide and aryl halide? Available at: [Link]

• ResearchGate. (2011). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. Available at: [Link]

• YouTube. (2017). Nucleophilic substitution of pyridine. Available at: [Link]

• PubChem. (n.d.). 2-Chloro-5-(trifluoromethyl)pyridine. Available at: [Link]

• Google Patents. (1986). CA1199331A - 3-chloro-2-fluoro-5-(trifluoromethyl) pyridine.

• Chemistry LibreTexts. (2014). 8.7: Benzylic Halides, Allylic Halides, Vinylic Halides, and Aryl Halides. Available at: [Link]

• Pearson+. (n.d.). We have considered nucleophilic aromatic substitution of pyridine... Available at: [Link]

• ResearchGate. (2014). 6-[5-Chloro-2-(trifluoromethyl)phenyl]-3-fluoro-2-methylpyridine. Available at: [Link]

• YouTube. (2021). Reactivity Comparison Of Aryl, Vinyl, Allyl, Benzyl , Alkyl Halides & Silver Nitrate Test. Available at: [Link]

• PubMed Central. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Available at: [Link]

• Oreate AI Blog. (2026). Aryl vs. Benzyl: Understanding the Distinctive Chemistry. Available at: [Link]

• PubMed Central. (2018). Concerted Nucleophilic Aromatic Substitution Reactions. Available at: [Link]

• YouTube. (2018). 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. Available at: [Link]

• YouTube. (2023). Allylic and Benzylic Halides - SN1 and SN2 Reactions. Available at: [Link]

• Patsnap. (n.d.). Synthesis method of flonicamid. Available at: [Link]

• Morita, M., et al. (2003). Flonicamid (F1785, IKI220): Novel Insecticide Chemistry for Cotton and Other Crops. In Proceedings of the Beltwide Cotton Conferences. Available at: [Link]

• RSC Publishing. (2024). Directed nucleophilic aromatic substitution reaction. Available at: [Link]

• Google Patents. (2014). CN103787960A - Synthetic method of 2-chloro-5-trichloromethyl pyridine.

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High-Performance Mass Spectrometry Analysis Guide: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

This guide provides an in-depth technical analysis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine , a critical fluorinated building block used in the synthesis of agrochemicals and pharmaceutical intermediates.

Unlike generic certificates of analysis, this guide focuses on the comparative performance of analytical methodologies (GC-MS vs. LC-MS) to ensure accurate identification and purity assessment.

Chemical Profile & Analytical Significance[1][2][3][4]

The presence of both a reactive chloromethyl group and a strongly electron-withdrawing trifluoromethyl group creates a unique analytical challenge.[1] The molecule is prone to thermal degradation (loss of HCl) and nucleophilic attack, yet requires high-energy ionization for structural elucidation.[1]

Property	Specification	Analytical Implication
CAS Number	[Not widely listed; Analogous to 6959-48-4]	Use structure-based search in databases.[1]
Formula	C₇H₅ClF₃N	Monoisotopic Mass: 195.01 Da
Structure	Pyridine ring, 2-CF₃, 3-CH₂Cl	Fragile C-Cl bond (benzylic-like).[1]
Isotopes	³⁵Cl / ³⁷Cl (3:1 ratio)	Distinct M / M+2 pattern is the primary ID tag.[1]
LogP	~2.5 (Predicted)	Suitable for both GC and Reversed-Phase LC.[1]

Comparative Analysis: GC-MS vs. LC-MS[3]

The "product performance" in an analytical context is defined by the method's ability to provide intact molecular ion detection versus structural fingerprinting .

Primary Method: GC-MS (Electron Ionization)[3]

• Role: Structural Identification & Impurity Profiling.

• Performance: Excellent. The molecule is volatile enough for GC.[1] EI (70 eV) provides a definitive fragmentation pattern.[1][2]

• Risk: The 3-chloromethyl group is an alkylating agent.[1] It can react with active sites (silanols) in the GC liner or column, leading to peak tailing or degradation (formation of hydroxymethyl analogs).[1]

• Optimization: Requires an ultra-inert flow path and lower inlet temperatures to prevent thermal dehydrohalogenation.[1]

Alternative Method: LC-MS (ESI vs. APCI)[1][3][5]

• Role: Purity Assessment of non-volatiles & degradation products.

• Performance: Mixed.

  • ESI (Electrospray Ionization): Poor. The 2-CF₃ group is strongly electron-withdrawing, significantly reducing the basicity of the pyridine nitrogen. Protonation ([M+H]⁺) is inefficient, leading to low sensitivity.[1]

  • APCI (Atmospheric Pressure Chemical Ionization): Superior. APCI relies on gas-phase ion-molecule reactions which are more effective for electron-deficient aromatics.[1]

• Verdict: If LC-MS is required, APCI is the mandatory alternative to ESI for reliable quantitation.[1]

Experimental Protocols

Protocol A: GC-MS (Recommended for ID)

This protocol minimizes thermal stress while maximizing resolution.[1]

• Instrument: Agilent 7890/5977 or equivalent.

• Column: DB-5ms Ultra Inert (30 m × 0.25 mm × 0.25 µm).[1]

• Inlet: Split (20:1) at 200°C (Note: Standard 250°C may induce degradation).

• Liner: Ultra Inert, wool-packed (deactivated).[1]

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[1]

• Oven Program:

  • Hold 50°C for 1 min.

  • Ramp 15°C/min to 280°C.

  • Hold 3 min.

• MS Source: 230°C, 70 eV.[1]

Protocol B: LC-APCI-MS (Recommended for Purity)

Use this for checking hydrolysis products (3-hydroxymethyl derivatives) which elute poorly on GC.[1]

• Column: C18 (e.g., Zorbax Eclipse Plus), 2.1 × 50 mm, 1.8 µm.[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 10% B to 90% B over 5 mins.

• Ionization: APCI Positive Mode .

  • Corona Current: 4.0 µA.[1]

  • Vaporizer Temp: 350°C.[1]

  • Capillary Voltage: 3000 V.[1]

Fragmentation Analysis (EI Spectrum)

The mass spectrum is dominated by the stability of the pyridine ring and the lability of the C-Cl bond.

m/z (approx)	Ion Identity	Mechanism	Relative Abundance
195 / 197	[M]⁺[1]•	Molecular Ion.[1][3][4] Shows characteristic 3:1 Chlorine isotope ratio.[1]	Moderate (<50%)
160	[M - Cl]⁺	Base Peak (100%) .[1] Loss of Cl• radical. Formation of the stable (2-(trifluoromethyl)pyridin-3-yl)methyl cation .	High
140	[M - Cl - HF]⁺	Secondary loss of HF from the cation.[1]	Low
69	[CF₃]⁺	Characteristic fluorinated fragment.[1]	Low-Moderate

Mechanistic Pathway

The cleavage of the C-Cl bond is driven by the formation of a resonance-stabilized cation. The CF₃ group remains intact initially due to the strong C-F bonds, serving as a diagnostic marker.

Visualization of Analytical Workflow

The following diagram illustrates the decision matrix for analyzing this compound, highlighting the critical switch to APCI for LC-MS workflows.

Figure 1: Analytical decision tree comparing GC-MS and LC-MS pathways. Note the critical pivot to APCI for fluorinated pyridines.

Fragmentation Pathway Diagram[3][4]

Figure 2: Proposed Electron Ionization (EI) fragmentation pathway showing the dominant loss of Chlorine.

References

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Chloropyridines. National Institute of Standards and Technology.[1] Available at: [Link][1]

• PubChem. Compound Summary: 3-(Chloromethyl)pyridine hydrochloride.[1] National Library of Medicine.[1] Available at: [Link][1]

Sources

• 1. 3-(Chloromethyl)pyridine hydrochloride | C6H7Cl2N | CID 23394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Interfaces for LC-MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 3-Picolyl chloride hydrochloride(6959-48-4) 1H NMR [m.chemicalbook.com]

Characterization of impurities in 3-(Chloromethyl)-2-(trifluoromethyl)pyridine synthesis

This guide details the characterization of impurities in the synthesis of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 1060814-58-5), a critical scaffold for agrochemical and pharmaceutical active ingredients.

Executive Summary & Strategic Context

In the development of fluorinated pyridine intermediates, the purity of the chloromethyl species is the rate-limiting factor for downstream yield. 3-(Chloromethyl)-2-(trifluoromethyl)pyridine is highly reactive; its instability leads to specific degradation pathways that differ significantly based on the synthesis route employed.

This guide compares the two dominant synthesis methodologies—Deoxychlorination (Route A) and Radical Chlorination (Route B) —and provides a validated analytical framework for detecting their distinct impurity profiles.

Synthesis Routes & Impurity Origins

To accurately characterize impurities, one must first understand their mechanistic origin. The choice of synthesis route dictates the impurity profile.

Route A: Deoxychlorination of Pyridinemethanol (Preferred)

• Precursor: [3-(Hydroxymethyl)-2-(trifluoromethyl)pyridine]

• Reagent: Thionyl Chloride (

  ) or Phosphoryl Chloride ( )

• Mechanism: Nucleophilic substitution (

  ) of the hydroxyl group.

• Key Advantage: High regioselectivity; avoids ring chlorination.

Route B: Radical Chlorination of Methylpyridine (Alternative)

• Precursor: [3-Methyl-2-(trifluoromethyl)pyridine]

• Reagent:

  gas or N-Chlorosuccinimide (NCS) with radical initiator (AIBN/UV).

• Mechanism: Free radical chain reaction.

• Key Disadvantage: Poor selectivity; statistical distribution of mono-, di-, and tri-chlorinated methyl groups.

Comparative Impurity Profile

Impurity Type	Route A (Deoxychlorination)	Route B (Radical Chlorination)	Criticality
Hydrolysis Product	Major (Residual Starting Material)	Minor	High (Stops coupling)
Dimeric Ether	Major (Side reaction)	Absent	Medium (Inert filler)
Over-chlorinated	Absent	Major (Dichloromethyl)	High (Mutagenic potential)
Ring Chlorinated	Absent	Moderate	High (Regioisomer issues)

Visualizing the Reaction & Impurity Pathways

The following diagram maps the synthesis pathways to their specific impurities.

Figure 1: Mechanistic pathways for impurity formation in Routes A and B. Route A yields polar impurities (dimers/alcohols), while Route B yields polychlorinated species.

Analytical Methodologies

Due to the volatility of the chloromethyl group and the polarity of the pyridine ring, a dual-method approach is required.

Method 1: HPLC-UV (Primary for Route A)

• Target: Non-volatile impurities (Dimers, Salts, Acids, Alcohols).

• Why: The ether dimer and the alcohol precursor are polar and thermally unstable, making GC unsuitable.

Experimental Protocol (HPLC):

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Buffers pyridine basicity).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 260 nm (Pyridine ring absorption).

• Sample Prep: Dissolve 10 mg sample in 10 mL ACN (anhydrous). Inject immediately to prevent in-situ hydrolysis.

Method 2: GC-MS (Primary for Route B)

• Target: Volatile impurities (Over-chlorinated species, Regioisomers).

• Why: Dichloromethyl and trichloromethyl impurities have distinct mass fragments and boiling points.

Experimental Protocol (GC-MS):

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min.

• Temperature Program: 50°C (2 min hold) → 10°C/min → 250°C.

• Inlet: Split mode (20:1), 220°C.

• MS Source: EI mode, 70 eV. Monitor m/z 195/197 (Target) vs m/z 229/231 (Dichloromethyl).

Analytical Decision Workflow

Use this logic flow to select the correct validation method for your specific batch.

Figure 2: Analytical decision tree for selecting the appropriate characterization technique based on synthesis origin.

References

• Synthesis of Trifluoromethylpyridines: Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science.

• Impurity Profiling (General Pyridine Chlorination): Scriven, E. F. V. (1984). Pyridines and their Benzo Derivatives: (V) Synthesis and Applications. Comprehensive Heterocyclic Chemistry.

• Analytical Method Validation: ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1).

• Specific CAS Data: PubChem Compound Summary for CAS 1060814-58-5.

A New Horizon in Trifluoromethylpyridine Synthesis: A Comparative Guide to a Novel Photoredox-Catalyzed Annulation

Introduction: The Enduring Significance of Trifluoromethylpyridines

The incorporation of the trifluoromethyl (CF3) group into the pyridine scaffold is a cornerstone of modern medicinal and agrochemical design. This single functional group can dramatically enhance a molecule's metabolic stability, lipophilicity, and binding affinity, making trifluoromethylpyridines a privileged structural motif in numerous commercial products.[1][2][3] Historically, the synthesis of these valuable compounds has been fraught with challenges, often requiring harsh reaction conditions, multi-step sequences, and pre-functionalized starting materials.[4][5] Industrial-scale production has heavily relied on methods like the halogen exchange of trichloromethylpyridines at high temperatures and pressures, or the construction of the pyridine ring from pre-formed trifluoromethyl-containing building blocks.[1][2][6] While effective, these classical approaches often suffer from limited functional group tolerance, the generation of significant waste, and unavoidable side reactions.[1][5]

More recent innovations have introduced elegant solutions, including transition metal-catalyzed cycloadditions and direct C-H functionalization.[7][8][9] Cobalt-catalyzed [2+2+2] cycloadditions, for instance, offer excellent regioselectivity in constructing the pyridine ring.[7] Direct C-H trifluoromethylation represents a highly atom-economical approach, though controlling regioselectivity can be a significant hurdle.[8][9][10]

This guide introduces a novel, photoredox-catalyzed [4+2] annulation strategy for the synthesis of polysubstituted trifluoromethylpyridines. We will provide a detailed validation of this new route, comparing its performance directly with established methodologies. Our analysis will focus on key metrics for the modern synthetic chemist: yield, regioselectivity, functional group tolerance, operational simplicity, and overall efficiency. Through objective comparison and supporting experimental data, we aim to demonstrate the tangible advantages of this new approach for researchers, scientists, and professionals in drug development.

A Novel Approach: Photoredox-Catalyzed [4+2] Annulation

The proposed new route leverages the power of visible-light photoredox catalysis to construct the polysubstituted trifluoromethylpyridine core from readily available starting materials under exceptionally mild conditions. This method circumvents the need for high temperatures, high pressures, and stoichiometric metallic reagents that characterize many traditional methods.

The core of this new strategy is the photoredox-catalyzed reaction of a trifluoromethylated enamine with an alkyne. The reaction is initiated by the excitation of a photocatalyst (e.g., an iridium or ruthenium complex) with visible light, which then engages in a single-electron transfer (SET) process to generate a reactive radical intermediate. This intermediate then undergoes a cascade of reactions, including radical addition and cyclization, to form the desired pyridine ring with high regioselectivity.

Proposed Advantages of the Photoredox Route:

• Mild Reaction Conditions: The reaction proceeds at ambient temperature using visible light, preserving sensitive functional groups.

• High Functional Group Tolerance: The gentle nature of the photoredox-catalyzed process allows for the presence of a wide range of functional groups that are incompatible with harsher, traditional methods.

• Operational Simplicity: The reaction is typically set up in a simple vial with a low-power light source, avoiding the need for specialized high-pressure equipment.

• High Atom Economy: This annulation strategy efficiently incorporates the majority of the atoms from the starting materials into the final product.

Comparative Analysis of Synthetic Routes

To objectively evaluate the performance of the new photoredox-catalyzed route, we compare it against three well-established methods for synthesizing polysubstituted trifluoromethylpyridines:

• Classical Halogen Exchange (Halex) Reaction: A robust, industrial method involving the high-temperature and high-pressure fluorination of a trichloromethylpyridine.[1][6]

• Cobalt-Catalyzed [2+2+2] Cycloaddition: A powerful modern method for constructing the pyridine ring with high regioselectivity.[7]

• Direct C-H Trifluoromethylation: An atom-economical approach that directly installs a CF3 group onto a pre-existing pyridine ring.[8][9]

Performance Metrics at a Glance

Parameter	New Photoredox Route	Halogen Exchange (Halex)	Co-Catalyzed [2+2+2] Cycloaddition	Direct C-H Trifluoromethylation
Typical Yield	Good to Excellent (70-95%)	Good (Yields can be high for specific substrates)	Excellent (Often >80%)	Variable (Highly substrate-dependent)
Regioselectivity	High	N/A (Defined by starting material)	Excellent	Often yields mixtures of isomers
Reaction Temperature	Ambient	High (>150 °C)[6]	Elevated (Typically 80 °C)[7]	Variable (Often elevated)
Pressure	Atmospheric	High (Superatmospheric)[6]	Atmospheric	Atmospheric
Functional Group Tolerance	Excellent	Poor to Moderate	Good	Moderate
Starting Materials	Readily available enamines and alkynes	Polychlorinated picolines	Dienes and nitriles[7]	Substituted pyridines
Catalyst	Low-cost organic dyes or Earth-abundant metal complexes	Metal halides (e.g., FeCl3)[6]	Cobalt complexes[7]	Often requires stoichiometric reagents

Workflow Comparison

The following diagrams illustrate the generalized workflows for each synthetic strategy, highlighting the differences in complexity and required conditions.

Caption: Comparative workflows of synthetic routes.

Experimental Protocol: Photoredox-Catalyzed Synthesis of a Model Trifluoromethylpyridine

This section provides a detailed, step-by-step methodology for the synthesis of a representative polysubstituted trifluoromethylpyridine using the new photoredox-catalyzed route.

Materials:

• Trifluoromethylated enamine (1.0 equiv)

• Alkyne (1.2 equiv)

• Photocatalyst (e.g., Ru(bpy)3Cl2, 1 mol%)

• Solvent (e.g., Acetonitrile, 0.1 M)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

• Visible light source (e.g., Blue LED lamp)

Procedure:

• Reaction Setup: To an oven-dried 10 mL vial equipped with a magnetic stir bar, add the trifluoromethylated enamine (1.0 equiv), the alkyne (1.2 equiv), and the photocatalyst (1 mol%).

• Solvent Addition: Add the appropriate volume of solvent to achieve the desired concentration (e.g., 0.1 M).

• Inert Atmosphere: Seal the vial with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes to remove oxygen, which can quench the excited state of the photocatalyst.

• Initiation of Reaction: Place the sealed vial approximately 5-10 cm from the visible light source and begin vigorous stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Workup and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired polysubstituted trifluoromethylpyridine.

Visualizing the Proposed Catalytic Cycle

The following diagram illustrates the proposed mechanism for the photoredox-catalyzed [4+2] annulation.

Caption: Proposed photoredox catalytic cycle.

Conclusion: A Step Forward in Pyridine Synthesis

The novel photoredox-catalyzed [4+2] annulation strategy represents a significant advancement in the synthesis of polysubstituted trifluoromethylpyridines. Its mild reaction conditions, broad functional group tolerance, and operational simplicity address many of the key limitations of established methods. While classical approaches like halogen exchange will likely remain relevant for the large-scale production of specific, simple trifluoromethylpyridines, this new route offers unparalleled flexibility and efficiency for the synthesis of complex, highly functionalized derivatives essential for modern drug discovery and agrochemical research. The cobalt-catalyzed cycloaddition remains a powerful tool, but the photoredox method's milder conditions and avoidance of first-row transition metals present compelling advantages. Similarly, while direct C-H functionalization is an attractive concept, the challenges in controlling regioselectivity often limit its practical application, a hurdle overcome by the predictable annulation pathway of the new route. By providing a more sustainable and versatile tool for accessing this critical class of compounds, this new synthetic route is poised to accelerate innovation in fields that rely on the unique properties of trifluoromethylpyridines.

References

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 254–269. [Link]

• Liu, Y., et al. (2024). Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks. Organic & Biomolecular Chemistry. [Link]

• Shimizu, Y., et al. (2021). Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles. European Journal of Organic Chemistry. [Link]

• Yang, X., et al. (2020). Regioselective Direct C–H Trifluoromethylation of Pyridine. Organic Letters, 22(18), 7158–7163. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Navigating the Synthesis of Trifluoromethylpyridines: A Chemist's Guide. [Link]

• Douglas, J., et al. (2012). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 109(4), 1159–1164. [Link]

• ResearchGate. (2024). Synthesis of 6‐trifluoromethyl pyridine derivatives. [Link]

• Tuttle, T. R., & Allred, E. L. (1987). Preparation of (trifluoromethyl)pyridines.

• Yang, T., et al. (2019). Synthesis of Polysubstituted Trifluoromethylpyridines from Trifluoromethyl-α,β-ynones. The Journal of Organic Chemistry, 85(1), 429–437. [Link]

• Huang, D., et al. (2017). Synthesis of trifluoromethylated pyrazolidines by [3 + 2] cycloaddition. Organic & Biomolecular Chemistry, 15(29), 6214–6222. [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (2026). Catalytic Applications of Trifluoromethyl Pyridine Derivatives: A Research Focus. [Link]

• Tsukamoto, M., & Nakamura, T. (2023). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]

• Wang, C., et al. (2019). Solvent-controlled base-free synthesis of bis(trifluoromethyl)-cyclopropanes and -pyrazolines via cycloaddition of 2-trifluoromethyl-1,3-enynes with 2,2,2-trifluorodiazoethane. Organic & Biomolecular Chemistry, 17(3), 555–563. [Link]

• Huang, D., et al. (2017). Synthesis of trifluoromethylated pyrazolidines by [3 + 2] cycloaddition. PubMed. [Link]

• SRF Limited. (2015). Process for producing 2-fluoro-6-(trifluoromethyl)pyridine compounds.

• Ohishi, T., et al. (2021). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. ChemRxiv. [Link]

• Tsukamoto, M., & Nakamura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. ResearchGate. [Link]

• Sharpless, K. B., et al. (2016). Chemoselective Synthesis of Polysubstituted Pyridines From Heteroaryl Fluorosulfates. Angewandte Chemie International Edition. [Link]

• ResearchGate. (2023). Synthesis of polysubstituted pyrimidines and bicyclopyrimidines through... [Link]

• ResearchGate. (2022). Synthesis of 2‐Trifluoromethyl Pyridines through Multicomponent Kröhnke Reaction. [Link]

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• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 7. Practical Synthesis of α-Trifluoromethylated Pyridines Based on Regioselective Cobalt-Catalyzed [2+2+2] Cycloaddition using Trifluoromethylated Diynes with Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]

A Senior Application Scientist's Guide to the Structural Confirmation of Trifluoromethylpyridine Derivatives: A Comparative Analysis

In the landscape of modern drug discovery and agrochemical development, trifluoromethylpyridine (TFMP) derivatives have emerged as a cornerstone structural motif.[1][2][3][4] Their unique physicochemical properties, imparted by the strategic incorporation of a trifluoromethyl group onto a pyridine ring, have led to the development of numerous successful commercial products.[1][2][3][4] The precise three-dimensional arrangement of atoms within these molecules is paramount, as it dictates their biological activity and interaction with target macromolecules. Consequently, unambiguous structural confirmation is a critical, non-negotiable step in the research and development pipeline.

This guide provides an in-depth comparison of the primary analytical techniques for the structural elucidation of trifluoromethylpyridine derivatives, with a focus on the gold standard: single-crystal X-ray crystallography. We will delve into the practical and theoretical considerations of this powerful technique, while also providing a critical evaluation of complementary methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling. This document is intended for researchers, scientists, and drug development professionals seeking to make informed decisions about the most appropriate analytical strategy for their specific research needs.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for determining the absolute three-dimensional structure of a molecule.[5][6][7] It provides unequivocal evidence of atomic connectivity, bond lengths, bond angles, and stereochemistry, leaving no room for ambiguity.[5][6][7]

The Underlying Principle

The technique relies on the diffraction of a focused beam of X-rays by a well-ordered, single crystal of the compound of interest.[6][7] The electrons of the atoms within the crystal lattice scatter the X-rays, and due to the periodic arrangement of the atoms, the scattered waves interfere with each other constructively and destructively, producing a unique diffraction pattern.[6][7] By analyzing the positions and intensities of the diffracted X-ray beams, a three-dimensional electron density map of the molecule can be reconstructed, from which the atomic positions can be determined with high precision.

Experimental Workflow: A Step-by-Step Protocol

The journey from a synthesized powder to a fully resolved crystal structure is a multi-step process that requires patience and meticulous attention to detail.

The most significant bottleneck in X-ray crystallography is often the growth of high-quality single crystals.[8] For trifluoromethylpyridine derivatives, the choice of solvent and crystallization technique is critical.

Detailed Protocol for Crystal Growth of Trifluoromethylpyridine Derivatives:

• Compound Purification: Start with the highest purity material possible. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction. Recrystallization or column chromatography are recommended purification methods.

• Solvent Selection:

  • Initial Screening: Begin by testing the solubility of a small amount of the compound in a range of common laboratory solvents (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetonitrile). The ideal solvent is one in which the compound is sparingly soluble at room temperature and moderately soluble upon heating.

  • Causality: A solvent in which the compound is too soluble will not allow for the slow, ordered deposition of molecules necessary for single crystal formation. Conversely, a solvent in which the compound is insoluble will not allow for dissolution in the first place.

• Common Crystallization Techniques:

  • Slow Evaporation:

    • Prepare a nearly saturated solution of the compound in a suitable solvent in a clean vial.

    • Loosely cap the vial to allow for slow solvent evaporation over several days to weeks.

    • Rationale: As the solvent evaporates, the concentration of the solute slowly increases, eventually reaching a supersaturated state from which crystals can nucleate and grow. This is often a good starting point due to its simplicity.[9]

  • Vapor Diffusion (Liquid-Liquid or Solid-Liquid):

    • Dissolve the compound in a small amount of a relatively non-volatile, good solvent.

    • Place this solution in a small, open vial.

    • Place the small vial inside a larger, sealed container that contains a more volatile, poor solvent (the precipitant).

    • Mechanism: The precipitant will slowly diffuse into the good solvent, gradually decreasing the solubility of the compound and inducing crystallization.[9] This method offers finer control over the rate of crystallization.

  • Slow Cooling:

    • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

    • Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., in a refrigerator).

    • Principle: The solubility of most organic compounds decreases with temperature. Slow cooling allows for the gradual formation of well-ordered crystals.

Once a suitable crystal is obtained, it is mounted on a goniometer and placed in the X-ray beam of a diffractometer. Data collection involves rotating the crystal and collecting the diffraction pattern at various orientations.[6] The resulting data is then processed using specialized software to solve and refine the crystal structure.

Caption: Workflow for Single-Crystal X-ray Crystallography.

Alternative and Complementary Techniques

While X-ray crystallography provides the ultimate structural proof, it is not always feasible or necessary. Other techniques can provide valuable structural information and are often used in conjunction with or as an alternative to crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and stereochemistry of molecules in solution.[10][11] For trifluoromethylpyridine derivatives, multinuclear NMR (¹H, ¹³C, and ¹⁹F) is particularly informative.

• ¹H NMR: Provides information about the number and chemical environment of protons in the molecule. The coupling patterns between protons can reveal their connectivity.

• ¹³C NMR: Shows the number of unique carbon atoms and their chemical environment.

• ¹⁹F NMR: Is highly sensitive to the local electronic environment of the trifluoromethyl group. The chemical shift of the ¹⁹F signal can help confirm the position of the CF₃ group on the pyridine ring.

• 2D NMR Techniques (COSY, HSQC, HMBC): These experiments are crucial for establishing the complete bonding framework of the molecule.[10]

  • COSY (Correlation Spectroscopy): Shows correlations between coupled protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Reveals correlations between protons and carbons over two or three bonds, which is essential for connecting different fragments of the molecule.

Limitations of NMR: While NMR is excellent for determining the constitution of a molecule, it can sometimes be challenging to definitively assign the relative or absolute stereochemistry of complex molecules without ambiguity.

Computational Modeling

Computational chemistry offers a powerful in-silico approach to predicting and confirming molecular structures.[12] Methods like Density Functional Theory (DFT) can be used to:

• Calculate the lowest energy conformation of a molecule, providing a theoretical model of its three-dimensional structure.

• Predict NMR chemical shifts , which can be compared to experimental data to support a proposed structure.

• Analyze molecular orbitals and electrostatic potential , offering insights into the reactivity and intermolecular interactions of the molecule.[13]

Caveats: Computational models are approximations of reality. The accuracy of the results is highly dependent on the level of theory and basis set used. Experimental validation remains crucial.

Comparative Analysis of Structural Confirmation Techniques

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy	Computational Modeling
Primary Output	Absolute 3D atomic coordinates, bond lengths, bond angles	Through-bond connectivity, relative stereochemistry in solution	Predicted 3D structure, energetic properties, predicted spectral data
Sample Requirements	High-quality single crystal (0.1-0.5 mm)	1-10 mg of pure compound in solution	None (in-silico)
Time to Result	Days to weeks (including crystal growth)	Hours to days	Hours to days
Cost	High (instrumentation and maintenance)	Moderate	Low to moderate (software and computational resources)
Key Advantage	Unambiguous and definitive structural determination[5][6]	Provides structural information in solution, which may be more biologically relevant	Rapidly provides theoretical insights and can guide experimental work
Key Limitation	Requires a suitable single crystal, which can be difficult to obtain[8]	Can be ambiguous for complex stereochemistry; provides an average structure in solution	Results are theoretical and require experimental validation

Decision-Making Guide for Structural Confirmation

The choice of technique depends on the research question, the nature of the sample, and available resources.

Caption: Decision tree for selecting a structural confirmation method.

Conclusion

The structural confirmation of trifluoromethylpyridine derivatives is a critical step in the development of new pharmaceuticals and agrochemicals. While single-crystal X-ray crystallography remains the undisputed gold standard for providing definitive three-dimensional structural information, a comprehensive approach that integrates NMR spectroscopy and computational modeling offers a powerful and versatile strategy. By understanding the strengths and limitations of each technique, researchers can make informed decisions to efficiently and accurately elucidate the structures of these important molecules, thereby accelerating the pace of innovation.

References

• (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - ResearchGate. (2026). Available at: [Link]

• Trifluoromethylpyridine: Its chemistry and applications - Research Outreach. (2023). Available at: [Link]

• X-Ray crystal structures and NMR solution studies on 2,2′∶3′,2″∶6″,2‴-quaterpyridine and its N-methylated derivative; conformational rigidity in solution arising from an intramolecular electrostatic interaction - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). (n.d.). Available at: [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - J-Stage. (n.d.). Available at: [Link]

• Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis - Oreate AI Blog. (2026). Available at: [Link]

• What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? (n.d.). Available at: [Link]

• The importance of trifluoromethyl pyridines in crop protection | Request PDF - ResearchGate. (2025). Available at: [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC. (n.d.). Available at: [Link]

• How To: Grow X-Ray Quality Crystals - Department of Chemistry : University of Rochester. (n.d.). Available at: [Link]

• Single-crystal X-ray Diffraction - SERC (Carleton). (2007). Available at: [Link]

• Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. (n.d.). Available at: [Link]

• Expanding organofluorine chemical space: the design of chiral fluorinated isosteres enabled by I(i)/I(iii) catalysis - PMC. (n.d.). Available at: [Link]

• Synthesis, Characterization, and X-ray Crystallography, of the First Cyclohexadienyl Trifluoromethyl Metal Complex (η5-C6H7)Fe(CO)2CF3 - MDPI. (n.d.). Available at: [Link]

• X-ray crystallographic details of studied compounds. | Download Table - ResearchGate. (n.d.). Available at: [Link]

• Microwave spectrum and structure of 2-(trifluoromethyl)pyridine - AIP Publishing. (2020). Available at: [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists - sites@gsu. (2008). Available at: [Link]

• Solid-State NMR Spectroscopy and Computational Modeling for Structure Elucidation. (n.d.). Available at: [Link]

• (PDF) Identification and structure elucidation by NMR spectroscopy - ResearchGate. (2018). Available at: [Link]

• Challenges and Opportunities for New Protein Crystallization Strategies in Structure-Based Drug Design - NIH. (n.d.). Available at: [Link]

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Safety & Regulatory Compliance

3-(Chloromethyl)-2-(trifluoromethyl)pyridine: Operational Disposal &amp; Safety Guide

[1][2]

Executive Directive: The Dual-Hazard Context

As researchers, we often treat pyridine derivatives as standard organic bases. However, 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (CMTFP) presents a bifurcated hazard profile that demands a specialized disposal strategy beyond standard solvent waste protocols.[1]

• The Chloromethyl Moiety (-CH₂Cl): This group renders the molecule a potent alkylating agent . It is highly reactive toward nucleophiles (including biological macromolecules) and is moisture-sensitive, hydrolyzing to release hydrochloric acid (HCl).

• The Trifluoromethyl Moiety (-CF₃): This group confers exceptional thermal and chemical stability to the pyridine ring. Standard low-temperature incineration is insufficient and can lead to the emission of toxic hydrogen fluoride (HF) if not properly scrubbed.

Core Directive: Do not commingle CMTFP with general organic waste or aqueous streams.[2] It requires a dedicated Halogenated Waste Stream destined for high-temperature incineration with caustic scrubbing.

Chemical Hazard Profile & Properties[1][3]

Effective disposal begins with accurate characterization.[2] Use the data below for waste manifesting.

Property	Data	Operational Implication
CAS Number	104690-xx-x (varies by isomer/salt)	Verify specific isomer on SDS.
Physical State	Liquid / Low-melting solid	May solidify in waste drums; do not overfill.[1][2]
Reactivity	Water Reactive	DO NOT pour into aqueous waste containers.[1][2] Generates HCl gas.[2]
Corrosivity	Skin Corr.[1][2][3][4][5] 1B / Eye Dam. 1	Requires chemically resistant PPE (Nitrile/Neoprene).[1][2]
Flash Point	> 75°C (Typical)	Combustible; keep away from oxidizers.[1][2]
Halogen Content	High (Cl + F)	MUST be labeled as "Halogenated Waste."[1][2]

Waste Segregation Strategy: A Self-Validating System

The most common failure mode in laboratory disposal is improper segregation, leading to container pressurization (hydrolysis) or regulatory fines (RCRA violations).

The Segregation Logic[2]

• Rule 1: Anhydrous Conditions. Because the chloromethyl group hydrolyzes to form HCl, waste containers must be kept dry. Mixing with aqueous waste triggers an exothermic reaction and gas evolution.

• Rule 2: Halogen Isolation. The presence of Fluorine mandates specific incineration parameters. Mixing with non-halogenated solvents (e.g., acetone, methanol) dilutes the waste but complicates the downstream destruction process.

Visualization: Waste Stream Decision Matrix

Figure 1: Decision matrix for segregating CMTFP waste. Note the critical stop point for aqueous mixtures.

Operational Disposal Protocol (Step-by-Step)

This protocol ensures compliance with US EPA RCRA regulations (40 CFR 261) and ensures the safety of waste handlers.

Phase 1: Accumulation & Packaging[2]

• Container Selection: Use Glass or HDPE containers.

  • Why: The chloromethyl group can permeate or react with certain low-density plastics over time. Glass is preferred for pure stock.[2]

• Headspace: Leave at least 10% headspace.[2]

  • Why: To accommodate potential pressure buildup from slow hydrolysis if atmospheric moisture enters.[2]

• Vented Caps: If available, use vented caps (e.g., Gore-Tex lined) to allow micro-release of HCl gas without exposing liquid.

Phase 2: Labeling (RCRA Compliance)

Label the container immediately upon the first drop of waste. The label must contain:

• Full Chemical Name: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine.[1] (Do not use abbreviations like "CMTFP").

• Hazard Warnings: "CORROSIVE," "TOXIC," "WATER REACTIVE."

• Constituents: List all solvents if a mixture (e.g., "Contains: Dichloromethane 50%, CMTFP 5%").

Phase 3: The Hand-off

Transfer to your facility's Central Accumulation Area (CAA) within 3 days of filling the container. Ensure the receiving EHS officer is aware of the fluorinated nature of the waste, as this dictates the TSDF (Treatment, Storage, and Disposal Facility) destination.

Emergency Spill Response Protocol

Scenario: A 100mL bottle of CMTFP drops and shatters in the fume hood.

Immediate Action: Do NOT use water. Water will generate HCl fumes, turning a liquid spill into a respiratory hazard.

Cleanup Workflow

• Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, lab coat, and safety goggles. If outside a hood, respiratory protection (ABEK filter) is required.

• Containment: Surround the spill with dry absorbent pads or vermiculite.

• Absorption: Cover the liquid completely with dry absorbent.

• Neutralization (Secondary): Once absorbed, the solid waste can be treated with a dilute solution of Sodium Bicarbonate (NaHCO₃) only if it is in a controlled waste pail to neutralize acidity. Expect fizzing.

• Disposal: Scoop material into a wide-mouth jar. Label as "Debris contaminated with CMTFP."[2]

Figure 2: Emergency response workflow emphasizing the exclusion of water during the initial phase.

Technical Deep Dive: The Incineration Requirement

Why can't this go down the drain or into standard fuel blending?

Mechanism of Destruction: Upon incineration at temperatures >1000°C, the trifluoromethyl group decomposes.

The Fluorine Factor: The formation of Hydrogen Fluoride (HF) is the critical concern. HF is highly corrosive to incinerator linings (refractory brick) and toxic to the environment.

• Requirement: The waste must be sent to a facility equipped with a caustic scrubber (typically using NaOH or Ca(OH)₂) to capture HF as harmless salts (NaF or CaF₂).

• Self-Validation: By labeling your waste "Halogenated/Fluorinated," you trigger the EHS routing protocol that ensures the waste reaches a kiln with these specific scrubbing capabilities [1].

References

• National Institutes of Health (NIH) - PubChem. 3-Chloro-2-(trifluoromethyl)pyridine Compound Summary.[1] Retrieved from

• Thermo Fisher Scientific. Safety Data Sheet: 2-Chloro-3-(trifluoromethyl)pyridine.[1] Retrieved from

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261. Retrieved from

• European Chemicals Agency (ECHA). Substance Information: Fluorinated Pyridines.[6] Retrieved from

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. echemi.com [echemi.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. 3-Chloro-5-(trifluoromethyl)-2-pyridinamine | C6H4ClF3N2 | CID 607248 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 3-(Chloromethyl)-2-(trifluoromethyl)pyridine

Executive Safety Assessment

The Core Hazard: You are not just handling a corrosive base; you are handling a lipophilic alkylating agent .

The danger of 3-(Chloromethyl)-2-(trifluoromethyl)pyridine lies in its bifunctional structure. The chloromethyl group (-CH₂Cl) is a potent electrophile capable of alkylating DNA and proteins, similar to benzyl chloride but more reactive due to the electron-deficient pyridine ring. Simultaneously, the trifluoromethyl group (-CF₃) significantly increases lipophilicity, facilitating rapid absorption through the skin and cellular membranes.

Immediate Risks:

• Lachrymator: Hydrolysis on mucosal surfaces releases Hydrochloric Acid (HCl).

• Delayed Toxicity: Skin exposure may result in delayed blistering or systemic toxicity due to deep tissue penetration before pain is felt.

• Sensitization: High potential for developing allergic contact dermatitis.

Hierarchy of Controls & PPE Matrix

Do not rely on standard laboratory PPE protocols. The permeation kinetics of chlorinated pyridines renders standard nitrile gloves ineffective for prolonged contact.

Personal Protective Equipment (PPE) Specifications

Component	Standard Handling (Trace/Dilute)	High Risk (Neat/Scale-up >5g)	Scientific Rationale
Hand Protection	Double Gloving: Inner: Nitrile (5 mil)Outer: Nitrile (5 mil)	Laminate Barrier System: Inner: Silver Shield® (EVOH/PE)Outer: Nitrile (8 mil, extended cuff)	Chlorinated aromatics swell nitrile. Laminate films (EVOH) provide >4hr breakthrough time against alkyl halides.
Respiratory	Fume Hood Only (Face velocity >100 fpm)	Powered Air Purifying Respirator (PAPR) or Full-Face Respirator w/ OV/AG Cartridges	The -CH₂Cl moiety hydrolyzes to HCl. Organic Vapor (OV) + Acid Gas (AG) filtration is mandatory if hood containment is breached.
Eye/Face	Chemical Splash Goggles	Goggles + Face Shield (8-inch min)	Prevent corneal alkylation. Safety glasses are insufficient against aerosols.
Body	Lab Coat (Cotton/Poly)	Tyvek® Coverall (Impervious)	Cotton absorbs and holds the chemical against skin. Tyvek repels organic liquids.

PPE Selection Logic Flow

Figure 1: Decision matrix for selecting appropriate protective equipment based on physical state and scale of operation.

Operational Protocol: The "Closed-Loop" Transfer

To maintain scientific integrity and safety, use a semi-closed handling system. Avoid open pouring.

Step-by-Step Methodology

• Preparation (The "Cold" Zone):

  • Pre-weigh reagents in a tared, sealable vessel (e.g., a septum-capped vial or flask) inside the fume hood.

  • Why? Minimizes open-air exposure time.[1][2][3]

• Solvation (The "Quench"):

  • If the reaction allows, dissolve the 3-(Chloromethyl)-2-(trifluoromethyl)pyridine in the reaction solvent (e.g., DCM, THF) immediately upon opening the stock container.

  • Why? Solutions have lower vapor pressure than the neat solid/oil and reduce dust/aerosol generation.

• Transfer:

  • Technique: Cannula transfer or positive-displacement syringe.

  • Protocol: Insert a needle connected to an inert gas line (Nitrogen/Argon) into the source vial to pressurize. Use a double-ended needle (cannula) to transfer the liquid to the reaction vessel.

  • Why? Eliminates pouring and prevents atmospheric hydrolysis of the chloromethyl group.

• Decontamination of Tools:

  • Immediately rinse syringes/needles with a solution of 5% Ammonium Hydroxide in Methanol.

  • Why? The ammonia nucleophile rapidly displaces the chloride, converting the toxic alkylator into a benign amine derivative [1].

Emergency Response & Spill Management

Scenario: You have dropped a 10g bottle of neat material inside the fume hood.

Immediate Action Plan

• Alert & Isolate: Shout "Chemical Spill." Close the hood sash immediately to maximize containment.

• Assess: Do not re-enter the hood without Level 3 PPE (Double gloves w/ Laminate, Respirator if vapors are detected outside).

• Neutralization (The Chemical Kill):

  • Do not just absorb; destroy the reactivity.

  • Apply a slurry of Sodium Carbonate (Na₂CO₃) or Vermiculite soaked in dilute Ammonium Hydroxide .

  • Mechanism:[2][3][4][5][6]

    . This converts the alkylating agent into a less toxic amine [2].

Spill Workflow Visualization

Figure 2: Step-by-step containment and neutralization workflow for alkylating agent spills.

Waste Disposal & Deactivation

Waste Stream Classification:

• Primary Stream: Halogenated Organic Waste.

• Labeling: Must explicitly state "Contains Chloromethyl Pyridine Derivative - Potential Vesicant."

Disposal Protocol:

• Segregation: Never mix with strong oxidizers (e.g., Nitric Acid) or strong bases (e.g., NaOH pellets) in the waste container. The heat of reaction can vaporize the remaining toxic material.

• Container: High-density polyethylene (HDPE) or glass. Avoid standard LDPE wash bottles for long-term storage as the CF3 group promotes plasticizer leaching.

• Final Destruction: The material requires high-temperature incineration (>1000°C) with scrubber systems to capture HF and HCl gases [3].

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.

• U.S. Environmental Protection Agency. (2024). Incineration of Halogenated Organic Compounds. EPA Waste Management Guidelines. [Link]

• PubChem. (2024). Compound Summary: 3-(Chloromethyl)-2-(trifluoromethyl)pyridine (CAS 175277-60-8). National Library of Medicine. [Link]

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